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  • Product: D-Fructose-13C,d2

Core Science & Biosynthesis

Foundational

Advanced Characterization and Application of D-Fructose-13C,d2 in Metabolic Profiling

Executive Summary & Technical Definition D-Fructose-13C,d2 represents a class of high-fidelity stable isotope tracers designed for precision metabolic flux analysis (MFA) and hyperpolarized magnetic resonance imaging (MR...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Technical Definition

D-Fructose-13C,d2 represents a class of high-fidelity stable isotope tracers designed for precision metabolic flux analysis (MFA) and hyperpolarized magnetic resonance imaging (MRI). Unlike singly labeled isotopologues, this dual-labeled hexose incorporates both Carbon-13 (


) and Deuterium (

or D) at specific positions—most commonly D-Fructose-[6-

, 6,6-d

]
or D-Fructose-[1-

, 1,1-d

]
.

This dual-labeling strategy serves two critical physicochemical functions:

  • NMR Spectral Simplification: The substitution of protons with deuterium eliminates scalar coupling (

    
    ) and dipolar relaxation pathways, significantly sharpening 
    
    
    
    -NMR signals and extending longitudinal relaxation times (
    
    
    ) for hyperpolarized imaging.
  • Pathway Deconvolution: The mass shift (

    
    ) allows Mass Spectrometry (MS) to distinguish fructose-derived metabolites from endogenous pools with higher specificity than single-isotope tracers, while the deuterium label acts as a probe for hydride transfer mechanisms and solvent exchange rates.
    

Chemical Structure & Physicochemical Properties[1][2]

Molecular Configuration

Fructose exists in solution as an equilibrium of tautomers. The isotopic labeling does not alter the equilibrium constants but significantly impacts the vibrational modes and magnetic resonance properties.

PropertySpecification
Chemical Formula

Molecular Weight ~183.16 g/mol (varies by specific isotopomer)
Tautomeric Distribution (25°C)

-D-fructopyranose (~70%),

-D-fructofuranose (~22%),

-D-fructofuranose (~6%)
Solubility High in water (>3000 g/L); susceptible to mutarotation
Isotopic Purity Typically

atom %

,

atom % D
The Deuterium Isotope Effect

The presence of deuterium at the C6 or C1 position introduces a Kinetic Isotope Effect (KIE) .

  • Primary KIE: If the C-D bond is broken during the rate-limiting step (e.g., oxidation), the reaction rate (

    
    ) decreases.
    
  • Secondary KIE: In D-Fructose-13C,d2, the deuterium is often placed at non-labile positions (like C6) to act as a conserved tracer. However, researchers must account for the slightly increased bond strength of C-D vs. C-H, which can subtly alter enzyme binding affinities (

    
    ).
    

Mechanism of Action: Metabolic Tracing

The utility of D-Fructose-13C,d2 is defined by its catabolism via Fructolysis (primarily hepatic) versus Glycolysis.

Pathway Fate (The C6-Label Example)

When D-Fructose-[6-


, 6,6-d

]
is employed:
  • Phosphorylation: Converted to Fructose-1-Phosphate (F1P) by Ketohexokinase (KHK).

  • Cleavage: Aldolase B cleaves F1P into Dihydroxyacetone phosphate (DHAP) and Glyceraldehyde.[1][2]

    • The Fate of C6: The C6 position of fructose becomes the C3 position of Glyceraldehyde (and subsequently Glyceraldehyde-3-Phosphate, GAP).

  • Convergence: GAP converts to Pyruvate. The label ends up at the C3 (methyl) position of Pyruvate/Lactate.

Crucial Insight: Unlike glucose, which enters glycolysis via Hexokinase and is regulated by Phosphofructokinase (PFK), fructose bypasses these rate-limiting steps. The dual label allows researchers to quantify this "unregulated" flux into the lipogenic pool.

Visualization: Fructolysis Pathway & Label Fate

The following diagram illustrates the metabolic fate of the C6-labeled fructose isotopologue.

Fructolysis Fructose D-Fructose-[6-13C, 6,6-d2] F1P Fructose-1-Phosphate (Label at C6) Fructose->F1P ATP -> ADP DHAP DHAP (Unlabeled C1-C3) F1P->DHAP Cleavage GA Glyceraldehyde (Label at C3) F1P->GA Cleavage GAP G3P (Label at C3) GA->GAP Phosphorylation Pyruvate Pyruvate-[3-13C, 3,3-d2] GAP->Pyruvate Glycolysis Lactate Lactate-[3-13C, 3,3-d2] Pyruvate->Lactate LDH KHK Ketohexokinase (KHK) KHK->Fructose Aldolase Aldolase B Aldolase->F1P Triokinase Triokinase Triokinase->GA

Caption: Metabolic fate of D-Fructose-[6-13C, 6,6-d2]. The label (C6) bypasses DHAP and selectively labels the triose pool leading to pyruvate.

Applications in Drug Development & Research

Hyperpolarized -MRI

While [2-


]-fructose is the standard for hyperpolarization (due to the quaternary hemiketal carbon), the addition of deuterium (e.g., [2-

, 1,1-d

]-fructose
) is an emerging strategy to extend

relaxation times.
  • Mechanism: The dominant relaxation mechanism for

    
     is dipole-dipole interaction with attached protons. Deuteration reduces the gyromagnetic ratio (
    
    
    
    ), drastically reducing dipolar relaxation efficiency.
  • Result:

    
     can increase from ~16s to >30s, allowing longer imaging windows to track fructose uptake in tumors (GLUT5 expression).
    
Metabolic Flux Analysis (MFA)

In drug development for NASH (Non-Alcoholic Steatohepatitis) or Type 2 Diabetes, researchers use D-Fructose-13C,d2 to measure De Novo Lipogenesis (DNL) .

  • Protocol: Administer tracer

    
     Biopsy/Plasma 
    
    
    
    GC-MS.
  • Advantage: The d2 label acts as a "mass tag" that survives the conversion to Acetyl-CoA (partially) and incorporation into palmitate, distinguishing fructose-driven lipogenesis from glucose-driven lipogenesis.

Experimental Protocols

Protocol A: Sample Preparation for High-Resolution NMR

To quantify tautomeric ratios and verify isotopic enrichment.

  • Solvent Selection: Dissolve 10 mg of D-Fructose-13C,d2 in 600

    
    L of 
    
    
    
    (99.9% D).
    • Note: Avoid

      
       to prevent radiation damping and proton exchange if labile positions are deuterated.
      
  • Equilibration: Allow solution to stand at room temperature for 2 hours to reach tautomeric equilibrium.

  • Acquisition:

    • Instrument: 600 MHz (or higher) NMR spectrometer equipped with a cryoprobe.

    • Pulse Sequence: Inverse-gated decoupling

      
       sequence (to suppress NOE for quantitative accuracy).
      
    • Relaxation Delay (

      
      ):  Set to 
      
      
      
      (approx. 10–20s for non-quaternary carbons).
  • Analysis: Integrate signals at 64.5 ppm (C6 of

    
    -pyranose) vs. 63.6 ppm (C6 of 
    
    
    
    -furanose).
Protocol B: Hyperpolarization via Dissolution DNP

For in vivo metabolic imaging.

  • Sample Formulation:

    • Mix D-Fructose-13C,d2 (4 M concentration) in a glassing matrix (e.g., glycerol/water 1:1).

    • Add radical: 15 mM OX063 trityl radical.[3]

    • Add Gadolinium: 1 mM Gd-chelate (to shorten electronic

      
      ).
      
  • Polarization:

    • Load into DNP polarizer (e.g., SpinLab or Hypersense).

    • Irradiate with microwaves (approx. 94 GHz at 3.35 T) at 1.4 K for 60–90 minutes.

  • Dissolution:

    • Rapidly dissolve with superheated buffer (TRIS/EDTA, pH 7.4) to final concentration of ~80 mM.

    • QC Check: Measure polarization level immediately (target >15%).

  • Injection: Bolus injection into subject within 10 seconds of dissolution (due to

    
     decay).
    

Data Interpretation & Troubleshooting

Table 1: Signal Interpretation Guide (MS & NMR)
ObservationProbable CauseCorrective Action
NMR: Split

peak (Triplet)
Deuterium coupling (

) is active.
Use deuterium decoupling during acquisition or verify if "d2" is geminal.
MS: Loss of Deuterium label (M+1 instead of M+3)Solvent exchange or enzymatic abstraction.Check label position stability (C1 protons exchange via isomerase; C6 protons are stable).
MRI: Low Signal-to-Noise (SNR)Fast

relaxation.
Ensure rapid transfer (<10s) and use high-flip-angle sequences for metabolic products.
Visualization: DNP Hyperpolarization Workflow

DNP_Workflow Prep Sample Prep (13C,d2-Fructose + Radical) Freeze Freezing (1.4 K) Prep->Freeze Irradiate MW Irradiation (DNP Process) Freeze->Irradiate Polarization Buildup Dissolve Rapid Dissolution (Superheated Buffer) Irradiate->Dissolve < 2 sec Inject In Vivo Injection Dissolve->Inject Transfer (< 10s) Acquire C-13 MRI Acquisition Inject->Acquire Metabolic Window (60s)

Caption: Workflow for generating and utilizing hyperpolarized D-Fructose-13C,d2 for real-time metabolic imaging.

References

  • Pharmaffiliates. (n.d.). D-Fructose-6-13C,d2 - Product Specification. Retrieved from [Link]

  • Keshari, K. R., et al. (2009). Hyperpolarized [2-13C]-Fructose: A Hemiketal DNP Substrate for In Vivo Metabolic Imaging. National Institutes of Health (PMC). Retrieved from [Link]

  • Gordon, J., et al. (2022). Kinetic Analysis of Multi-Resolution Hyperpolarized 13C Human Brain MRI. eScholarship. Retrieved from [Link]

Sources

Exploratory

advantages of using doubly labeled fructose 13C d2 in metabolomics

The following technical guide details the application of doubly labeled fructose ( or similar isotopologues) in metabolomics, specifically for dissecting hepatic fructolysis, gluconeogenesis, and de novo lipogenesis. Tec...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the application of doubly labeled fructose (


 or similar isotopologues) in metabolomics, specifically for dissecting hepatic fructolysis, gluconeogenesis, and de novo lipogenesis.

Technical Guide: Doubly Labeled Fructose ( ) in Metabolomics

Advanced Flux Analysis for Hepatic Metabolism and Drug Development

Executive Summary

Fructose metabolism is a critical driver of metabolic syndrome, Non-Alcoholic Fatty Liver Disease (NAFLD/MASLD), and Type 2 Diabetes.[1][2] Traditional singly labeled tracers (


-fructose or deuterated water) often fail to simultaneously resolve the fate of the carbon skeleton and the redox dynamics driving biosynthesis.[1]

Doubly labeled fructose (specifically


-fructose ) represents a high-precision tool for "dual-channel" metabolic flux analysis (MFA).[1][2] It allows researchers to decouple oxidative flux  (via 

) from biosynthetic turnover and gluconeogenic exchange (via

or

).[1] This guide outlines the mechanistic advantages, experimental protocols, and data interpretation frameworks for using this tracer to quantify hepatic substrate handling with superior resolution.[1][2]

The Scientific Challenge: Fructolysis vs. Glycolysis

Unlike glucose, fructose bypasses the rate-limiting step of glycolysis (Phosphofructokinase-1).[1][2] It enters the liver via GLUT5 and is rapidly phosphorylated by Fructokinase (KHK) to Fructose-1-Phosphate (F1P), causing rapid ATP depletion and unrestricted acetyl-CoA production.[1][2]

Why Single Labels Are Insufficient:

  • 
    -Only:  Tracks the carbon mass into pyruvate, lactate, and lipids but cannot quantify the rate of solvent exchange or NADPH contribution during synthesis.[1][2]
    
  • Deuterium-Only: Tracks hydrogenation and lipogenesis rates but lacks the specificity to determine if the carbon source was fructose or recirculating glucose.[1][2]

The Solution: The doubly labeled tracer


-fructose acts as a "molecular spy," reporting on two distinct metabolic phenomena simultaneously within the same cellular compartment.[1][2]

Mechanism of Action & Advantages[1][2][3][4]

Advantage 1: Decoupling Carbon Flux from Hydrogen Fate

The primary advantage is the ability to trace the carbon backbone while simultaneously monitoring enzymatic exchange rates via deuterium loss.[1]

  • The

    
     Channel (Metabolic Fate):  The 
    
    
    
    label tracks the entry of fructose into the triose phosphate pool.[1] Aldolase B cleaves F1P into Dihydroxyacetone Phosphate (DHAP) (containing C1-C3) and Glyceraldehyde.[1][3] The
    
    
    label at C1 of fructose becomes C1 of DHAP (and subsequently C3 of Glyceraldehyde-3-Phosphate, G3P).[1][2] This allows precise quantification of fructose contribution to the TCA cycle and fatty acid synthesis.[1]
  • The

    
     Channel (Enzymatic Exchange):  The deuterium at C1 is subject to exchange with cellular water during the isomerization between DHAP and G3P (catalyzed by Triose Phosphate Isomerase, TPI).[1] The ratio of retained deuterium to retained 
    
    
    
    provides a metric for futile cycling and equilibration with the cytosolic pool.[1]
Advantage 2: Quantifying Gluconeogenesis (GNG)

Hepatic fructose is a potent substrate for gluconeogenesis.[1] When fructose is converted to glucose:

  • Carbon Retention: The

    
     label is retained in the newly synthesized glucose molecule.[1]
    
  • Deuterium Loss: During the conversion of trioses to Fructose-1,6-bisphosphate (F1,6BP) and subsequently Glucose-6-Phosphate (G6P), the deuterium at C1 (now C3 of trioses) undergoes extensive exchange.[1][2]

  • The Metric: A high

    
     enrichment in plasma glucose with low Deuterium enrichment indicates active gluconeogenesis with high triose-phosphate cycling.[1]
    
Advantage 3: Precision Lipogenesis Tracing

Fructose is highly lipogenic.[1] In De Novo Lipogenesis (DNL):

  • 
      incorporates into the acetyl-CoA pool, labeling the fatty acid backbone.[1]
    
  • Deuterium from the tracer can be transferred to

    
     to form 
    
    
    
    (via the pentose phosphate pathway or malic enzyme), which is then used for fatty acid reduction.[1]
  • Result: This allows the researcher to distinguish lipids derived directly from fructose carbon vs. lipids synthesized using fructose-derived reducing power.[1][2]

Visualizing the Pathway

The following diagram illustrates the divergent fates of the Carbon-13 and Deuterium labels during hepatic fructolysis.

Fructolysis_Tracer_Fate cluster_legend Label Fate Fructose [1-13C, 1-2H2]-Fructose (Extracellular) F1P Fructose-1-Phosphate (C1 labeled with 13C, D2) Fructose->F1P Ketohexokinase (KHK) DHAP DHAP (Contains 13C & D) F1P->DHAP Aldolase B (Cleavage) GA Glyceraldehyde (Unlabeled) F1P->GA Aldolase B G3P Glyceraldehyde-3-P (Isomerization) DHAP->G3P Triose Phosphate Isomerase (TPI) *Deuterium Exchange Risk* Water H2O Pool (Solvent) DHAP->Water D Loss to Solvent Glucose Glucose (Gluconeogenesis) (13C High, D Low) DHAP->Glucose Gluconeogenesis Pyruvate Pyruvate (13C Retained) G3P->Pyruvate Glycolysis G3P->Glucose Lipids De Novo Lipids (13C Backbone) Pyruvate->Lipids Acetyl-CoA -> DNL Legend Blue: Tracer Input Green: Triose Pool Yellow: End Products Red: Label Loss Point

Figure 1: Metabolic fate of doubly labeled fructose. Note the critical branch point at DHAP/G3P where Deuterium is susceptible to exchange with water, creating a differential signal against the stable Carbon-13 backbone.[1][2][3]

Experimental Protocol: In Vivo Flux Analysis

Phase 1: Tracer Preparation[1][2]
  • Compound: D-Fructose-

    
     (Purity 
    
    
    
    ).[1][2][4]
  • Vehicle: Sterile saline (

    
    ).[1]
    
  • Dose: Bolus (

    
    ) for acute flux, or constant infusion for steady-state.
    
Phase 2: Administration & Sampling (Mouse Model)[1]
  • Fasting: Fast mice for 6 hours to deplete hepatic glycogen (minimizing dilution).

  • Administration: Administer tracer via tail vein injection (IV) or oral gavage (IG) depending on whether first-pass metabolism is the focus.[1]

  • Time Course: Collect blood samples at

    
     minutes.
    
  • Tissue Harvest: At terminal timepoint, rapidly excise liver and freeze-clamp in liquid nitrogen to stop metabolic activity immediately.[1][2]

Phase 3: Analytical Workflow (LC-MS/MS)

High-Resolution Mass Spectrometry (HRMS) is required to resolve the mass difference between


 (

) and Deuterium (

) if calculating fine isotopomer defects, though standard unit resolution is sufficient for M+1/M+2/M+3 abundance.[1]
  • Extraction: Metabolite extraction using cold methanol:water (

    
    ).[1]
    
  • Derivatization: Methoximation-TBDMS (MOX-TBDMS) is recommended for sugars and TCA intermediates to stabilize the molecules and improve volatility.[1][2]

  • MS Acquisition: Operate in SIM (Selected Ion Monitoring) mode targeting:

    • Glucose: m/z for M+0 to M+6.

    • Lactate: m/z for M+0 to M+3.

    • Palmitate: m/z for lipogenesis analysis.

Data Interpretation: Calculating Flux

The power of this method lies in the Mass Isotopomer Distribution (MID) analysis.[1]

Calculating Fractional Enrichment

For a metabolite


 with isotopologues 

:

[1][2]
The Gluconeogenic Index (GNI)

By comparing the molar enrichment (ME) of


 vs. Deuterium in plasma glucose:


[1]
  • Interpretation:

    • If

      
      : Direct conversion without triose cycling (rare).[1]
      
    • If

      
      : Significant loss of D to water, indicating extensive equilibration at the TPI/Aldolase step, characteristic of high gluconeogenic flux.[1][2]
      
Lipogenesis Contribution

Analyze Palmitate M+n isotopologues.

  • 
     Incorporation:  Indicates mass flux from fructose -> Acetyl-CoA -> Fatty Acid.[1][2]
    
  • Deuterium Incorporation: If D is found on the fatty acid chain, it implies transfer of D to

    
     or direct incorporation of acetyl-CoA protons (less likely for C1 label).[1][2] Note: For lipogenesis hydrogen tracing, deuterated water (
    
    
    
    ) is often the preferred co-tracer, but doubly labeled fructose can specifically identify fructose-derived reducing equivalents.[1][2]

Comparison: Doubly Labeled Fructose vs. Alternatives

Feature

-Fructose Only
Deuterated Water (

)
Doubly Labeled (

)
Carbon Skeleton Tracing ExcellentNoneExcellent
Biosynthetic Rate PoorExcellentGood (Specific Source)
Pathway Resolution Low (Cannot see cycling)Low (Global measure)High (Coupled Flux)
Cost ModerateLowHigh
Primary Use Case General FluxProtein/Lipid TurnoverMechanistic Dissection

References

  • Jang, C., et al. (2018). "The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids."[1] Cell Metabolism. Link

    • Context: Establishes the baseline flux of fructose in the gut vs. liver using isotope tracing.[1][2]

  • Hui, S., et al. (2017). "Glucose feeds the TCA cycle via circulating lactate."[1] Nature.[1] Link[1]

    • Context: Methodological foundation for calculating circul

      
       tracers.[1]
      
  • Softic, S., et al. (2016). "Divergent effects of glucose and fructose on hepatic lipogenesis and insulin signaling."[1] Journal of Clinical Investigation. Link

    • Context: Demonstrates the specific lipogenic potential of fructose, relevant for the DNL applic
  • Crown, S. B., et al. (2015). "Experimental design of

    
     metabolic flux analysis studies."[1] Methods in Molecular Biology. Link[1]
    
    • Context: Technical protocols for optimizing tracer selection in MFA.
  • Zhang, G.F., et al. (2006). "Catabolism of 4-hydroxy-2-nonenal via 4-hydroxynonenoic acid and 1,4-dihydroxynonene in 4-hydroxynonenal-treated rat hepatocytes."[1][2] Journal of Biological Chemistry.

    • Context: While focused on HNE, this group pioneered many dual-labeling mass spectrometry techniques for tracking hydrogen/carbon fates simultaneously.[1][2]

Sources

Foundational

Dual-Isotope Tracing of Fructolysis: A Technical Guide to D-Fructose-13C,d2

Executive Summary The metabolic fate of fructose is distinct from glucose, bypassing the primary regulatory checkpoint of phosphofructokinase-1 (PFK-1) and entering the glycolytic pathway at the triose phosphate stage.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The metabolic fate of fructose is distinct from glucose, bypassing the primary regulatory checkpoint of phosphofructokinase-1 (PFK-1) and entering the glycolytic pathway at the triose phosphate stage.[1] This unique entry point drives rapid, unregulated lipogenesis, making it a critical focus for research into Non-Alcoholic Fatty Liver Disease (NAFLD), metabolic syndrome, and the Warburg effect in oncology.

This guide details the application of D-Fructose-13C,d2 (specifically focusing on the


 or 

configurations). By combining Carbon-13 (

) for backbone flux analysis with Deuterium (

) for redox tracking, researchers can decouple carbon mass balance from reducing equivalent generation (NADPH/NADH), providing a high-resolution map of metabolic reprogramming.

Part 1: The Mechanistic Rationale

Why Dual Labeling?

Standard


-flux analysis quantifies the movement of carbon skeletons but fails to capture the fate of hydrogen atoms, which are crucial for understanding the cellular redox state.
  • 
     (The Backbone):  Tracks the mass flow of fructose carbons into pyruvate, lactate, acetyl-CoA, and subsequent lipogenesis.
    
  • Deuterium (

    
    ):  Acts as a "redox tracer." The retention or loss of deuterium at specific enzymatic steps (e.g., Triose Phosphate Isomerase, Glyceraldehyde-3-Phosphate Dehydrogenase) reveals the mechanistic activity of these enzymes and the contribution of fructose to the cytosolic NADH/NADPH pool.
    
The Fructolysis Bypass

Unlike glucose, which is phosphorylated by Hexokinase (HK) to Glucose-6-Phosphate (G6P), fructose in the liver is primarily metabolized by Ketohexokinase (KHK) to Fructose-1-Phosphate (F1P).

  • The Critical Split: Aldolase B cleaves F1P into Dihydroxyacetone Phosphate (DHAP) and D-Glyceraldehyde (GA) .[1]

  • Atom Mapping:

    • Carbons 1-3 of Fructose

      
       DHAP.
      
    • Carbons 4-6 of Fructose

      
       Glyceraldehyde.
      
    • Note: If using

      
      -Fructose, the labels are exclusively sequestered into the DHAP pool initially.
      

Part 2: Pathway Mapping & Visualization

The following diagram illustrates the differential fate of the dual-labeled tracer. It highlights the KHK bypass and the specific point where the deuterium label is susceptible to exchange or hydride transfer.

Fructose_Metabolism cluster_legend Legend Fructose_Ext D-Fructose-13C,d2 (Extracellular) Fructose_Cyto D-Fructose-13C,d2 (Cytosolic) Fructose_Ext->Fructose_Cyto Transport F1P Fructose-1-Phosphate (13C/d2 labeled at C1) Fructose_Cyto->F1P ATP -> ADP KHK Ketohexokinase (KHK) Fructose_Cyto->KHK DHAP DHAP (Contains 13C/d2 from C1-C3) F1P->DHAP Split (C1-C3) GA D-Glyceraldehyde (Unlabeled C4-C6) F1P->GA Split (C4-C6) ALDOB Aldolase B F1P->ALDOB GA3P Glyceraldehyde-3-P (GA3P) DHAP->GA3P Isomerization (Potential d-loss) TPI Triose Phosphate Isomerase (TPI) DHAP->TPI GA->GA3P ATP -> ADP (Triose Kinase) TK Triose Kinase GA->TK Pyruvate Pyruvate GA3P->Pyruvate Glycolysis GAPDH GAPDH GA3P->GAPDH Lactate Lactate Pyruvate->Lactate LDH AcetylCoA Acetyl-CoA Pyruvate->AcetylCoA PDH FattyAcids De Novo Lipogenesis AcetylCoA->FattyAcids Lipogenesis GLUT5 GLUT5 KHK->F1P ALDOB->DHAP ALDOB->GA TK->GA3P TPI->GA3P GAPDH->Pyruvate key1 Blue Box: Metabolite key2 Black Oval: Enzyme key3 Red Arrow: Critical Regulatory/Exchange Step

Figure 1: Metabolic fate of D-Fructose-13C,d2 via the Fructolysis pathway.[1][2] Note the critical split at Aldolase B, segregating the C1-label into the DHAP pool.

Part 3: Experimental Protocol (LC-MS/MS)

This protocol is designed for the detection of phosphorylated fructose metabolites and the separation of mass isotopomers.[1][3]

Sample Preparation (Quenching & Extraction)

Objective: Halt metabolism instantly to preserve the isotopic labeling pattern.

  • Quenching: Rapidly wash cells (e.g., HepG2 or primary hepatocytes) with ice-cold saline (0.9% NaCl) to remove extracellular tracer.

  • Extraction: Add 500 µL of 80:20 Methanol:Water (pre-chilled to -80°C) .

    • Expert Insight: Do not use acid extraction initially if analyzing labile sugar phosphates, as hydrolysis can occur.

  • Lysis: Scrape cells and transfer to a microcentrifuge tube. Vortex for 10 seconds.

  • Freeze-Thaw: Perform two cycles of liquid nitrogen freezing and thawing on ice to ensure complete membrane rupture.

  • Clarification: Centrifuge at 15,000 x g for 10 minutes at 4°C. Transfer supernatant to a glass vial.

  • Drying: Evaporate supernatant under nitrogen stream (avoid heat >30°C to prevent degradation). Reconstitute in 50 µL LC-MS grade water.

LC-MS/MS Conditions

System: UHPLC coupled to a Triple Quadrupole or High-Resolution Orbitrap MS. Column: Hydrophilic Interaction Liquid Chromatography (HILIC) - ZIC-pHILIC (SeQuant) or Amide columns are preferred for polar sugar phosphates.

ParameterSettingRationale
Mobile Phase A 20 mM Ammonium Carbonate (pH 9.0)High pH ensures deprotonation of phosphate groups for negative mode detection.
Mobile Phase B 100% AcetonitrileOrganic modifier for HILIC separation.
Flow Rate 0.2 mL/minOptimal for electrospray ionization (ESI) efficiency.
Gradient 80% B to 20% B over 15 minsElutes sugar phosphates (F1P, G6P) and organic acids (Lactate, Pyruvate).
Ionization ESI Negative Mode (-)Sugar phosphates ionize best as

or

.
MRM Transitions F1P: 259 > 97 (Phosphate)Specific transition for Fructose-1-Phosphate.

Part 4: Data Interpretation & Calculation

Mass Isotopomer Distribution (MID)

When using D-Fructose-


, you must account for the mass shift caused by both isotopes.
  • 
    : +1.00335 Da
    
  • Deuterium (

    
    ): +1.00617 Da
    

The "M+X" Notation:

  • M+0: Unlabeled metabolite.

  • M+1: Contains either one

    
     OR one Deuterium (rare in this specific tracer design, but possible via exchange).
    
  • M+3: Contains one

    
     and two Deuteriums (if the tracer is intact).
    
Calculating Deuterium Retention (The "TPI Effect")

A critical application of this tracer is measuring the activity of Triose Phosphate Isomerase (TPI).

  • DHAP (labeled)

    
     GAP (unlabeled pool from C4-C6).
    
  • During the isomerization, the proton at C1 of DHAP is exchanged.

  • Metric: If you observe a loss of mass equivalent to one deuterium in downstream lactate (i.e., shifting from M+3 to M+2), this quantifies the exchange rate at the TPI step.

Formula for Fractional Enrichment:



Where 

is the abundance of the isotopomer with

labeled atoms.

Part 5: Applications in Drug Development

NAFLD & Lipogenesis Inhibitors

Drug candidates targeting Acetyl-CoA Carboxylase (ACC) or Fatty Acid Synthase (FASN) can be evaluated by tracing the flow of Fructose-13C,d2 into palmitate.

  • Advantage:[3][4] Fructose is a more potent lipogenic substrate than glucose. Using this tracer provides a high-sensitivity assay for de novo lipogenesis (DNL) inhibition.

Cancer Metabolism (Warburg Effect)

Tumors often upregulate GLUT5 (fructose transporter).

  • Protocol: Treat cancer cell lines with the tracer and measure the Lactate M+3 / Pyruvate M+3 ratio .

  • Insight: A discrepancy in the deuterium label between Pyruvate and Lactate indicates active exchange via LDH and cytosolic NADH redox cycling.

References

  • Jang, C., et al. (2018). "The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids." Cell Metabolism.

  • Hui, S., et al. (2017). "Glucose feeds the TCA cycle via circulating lactate." Nature.

  • Lu, W., et al. (2018). "Metabolite Measurement: Pitfalls to Avoid and Practices to Follow." Annual Review of Biochemistry.

  • Fan, T.W., et al. (2012). "Stable Isotope-Resolved Metabolomics and Applications for Drug Development." Pharmacology & Therapeutics.

  • BenchChem Technical Guides. "D-Fructose-d2 vs. 13C-Glucose: A Comparative Guide for Metabolic Tracers." BenchChem.[1]

Sources

Exploratory

An In-depth Technical Guide to the Stability of D-Fructose-¹³C,d₂ in Biological Matrices

For researchers, scientists, and drug development professionals leveraging isotopically labeled compounds, ensuring the stability of these tracers in biological matrices is paramount for generating accurate and reproduci...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals leveraging isotopically labeled compounds, ensuring the stability of these tracers in biological matrices is paramount for generating accurate and reproducible data. This guide provides a comprehensive overview of the stability of D-Fructose-¹³C,d₂, a commonly used tracer in metabolic research. We will delve into the core factors influencing its stability, best practices for sample handling, and detailed protocols for stability assessment.

Introduction to D-Fructose-¹³C,d₂ and its Application

Stable isotope-labeled compounds, such as D-Fructose-¹³C,d₂, are invaluable tools in metabolic research and pharmacokinetic studies.[1][2] The use of non-radioactive isotopes offers a safe and effective way to trace the metabolic fate of molecules in complex biological systems.[2] D-Fructose-¹³C,d₂ is specifically used to investigate fructolysis, glycolytic pathways, and de novo lipogenesis.[3][4] Its stability within biological matrices is a critical determinant of experimental success, as degradation can lead to inaccurate quantification and misinterpretation of metabolic fluxes.

Factors Influencing the Stability of D-Fructose-¹³C,d₂

The stability of D-Fructose-¹³C,d₂ in biological matrices is primarily influenced by two main factors: enzymatic degradation and non-enzymatic chemical degradation. The physicochemical environment, including pH and temperature, plays a significant role in the rate of these degradation processes.

Enzymatic Degradation

The primary route of fructose metabolism, and thus the main pathway of enzymatic "degradation" or conversion of D-Fructose-¹³C,d₂, occurs predominantly in the liver, with some activity in the intestine, kidney, adipose tissue, and muscle.[5][6] The key enzymes involved are:

  • Fructokinase (Ketohexokinase): This enzyme rapidly phosphorylates fructose to fructose-1-phosphate upon its entry into the cell.[3][7] This is the first and rate-limiting step in fructose metabolism.

  • Aldolase B: This enzyme cleaves fructose-1-phosphate into two triose phosphates: dihydroxyacetone phosphate (DHAP) and glyceraldehyde.[3][7][8] These intermediates then enter the glycolytic or gluconeogenic pathways.[3][7]

It is important to note that while this is a metabolic conversion rather than chemical degradation, it represents a loss of the parent D-Fructose-¹³C,d₂ molecule and is a critical consideration for stability assessments, especially in tissue homogenates where these enzymes are active.

Fructose Metabolism D-Fructose-¹³C,d₂ D-Fructose-¹³C,d₂ Fructose-1-Phosphate Fructose-1-Phosphate D-Fructose-¹³C,d₂->Fructose-1-Phosphate Fructokinase DHAP DHAP Fructose-1-Phosphate->DHAP Aldolase B Glyceraldehyde Glyceraldehyde Fructose-1-Phosphate->Glyceraldehyde Aldolase B Glycolysis Glycolysis DHAP->Glycolysis Glyceraldehyde->Glycolysis

Caption: Enzymatic metabolism of D-Fructose-¹³C,d₂.

Non-Enzymatic Chemical Degradation

Beyond enzymatic activity, D-Fructose-¹³C,d₂ is susceptible to chemical degradation, particularly through the Maillard reaction and the influence of pH and temperature.

The Maillard reaction, a form of non-enzymatic browning, involves the reaction of a reducing sugar with an amino group, typically from an amino acid or protein.[9][10] Fructose is a potent reducing sugar and undergoes the Maillard reaction more rapidly than glucose.[9][11][12][13] This is because a greater proportion of fructose exists in the open-chain form compared to glucose.[9]

In biological matrices rich in proteins, such as plasma, the Maillard reaction can lead to the formation of Schiff bases and ultimately Advanced Glycation End-products (AGEs).[11][14] This process represents a significant pathway for the degradation of D-Fructose-¹³C,d₂.

Maillard Reaction D-Fructose-¹³C,d₂ D-Fructose-¹³C,d₂ Schiff Base Schiff Base D-Fructose-¹³C,d₂->Schiff Base Protein (Amino Group) Protein (Amino Group) Protein (Amino Group)->Schiff Base Heyns Rearrangement Product Heyns Rearrangement Product Schiff Base->Heyns Rearrangement Product AGEs AGEs Heyns Rearrangement Product->AGEs Further reactions

Caption: Non-enzymatic degradation via the Maillard reaction.

The stability of fructose is highly dependent on pH and temperature.

  • pH: Acidic conditions can promote the degradation of fructose. Studies have shown that lower pH values can lead to the formation of compounds like 5-hydroxymethylfurfural (HMF) and levulinic acid.[15][16][17] Conversely, in alkaline conditions, fructose degradation can also be accelerated.

  • Temperature: Elevated temperatures significantly increase the rate of both enzymatic and non-enzymatic degradation.[16][18] Therefore, proper temperature control during sample collection, processing, and storage is crucial.

Stability in Common Biological Matrices

The stability of D-Fructose-¹³C,d₂ will vary depending on the specific biological matrix due to differences in enzymatic activity, protein concentration, and pH.

Biological MatrixPrimary Stability ConcernsKey Contributing Factors
Plasma/Serum HighHigh protein concentration (Maillard reaction), potential for residual enzymatic activity.
Urine ModerateVariable pH, presence of reactive species. Fructose has a low renal threshold and is readily excreted.[5]
Tissue Homogenates LowHigh concentration of metabolic enzymes (fructokinase, aldolase B).[5][19]

Best Practices for Sample Handling and Storage

To ensure the integrity of D-Fructose-¹³C,d₂, meticulous sample handling and storage procedures are essential.

  • Collection: Collect samples on ice to minimize enzymatic activity.

  • Processing: Process samples as quickly as possible. For plasma and serum, centrifuge at low temperatures (e.g., 4°C). For tissue homogenates, flash-freeze in liquid nitrogen immediately after collection.[20]

  • Storage: Store all samples at -80°C until analysis. Avoid repeated freeze-thaw cycles.[21]

  • Additives: Consider the use of enzyme inhibitors for tissue homogenates if immediate processing is not possible. The choice of anticoagulant for blood collection (e.g., EDTA, heparin) should be validated to ensure no interference with the analyte or its stability.

Experimental Protocol for Stability Assessment

A self-validating system is crucial for confirming the stability of D-Fructose-¹³C,d₂ in your specific experimental conditions.

Objective

To determine the stability of D-Fructose-¹³C,d₂ in a specific biological matrix (e.g., human plasma) under various storage conditions.

Materials
  • D-Fructose-¹³C,d₂

  • Control biological matrix (e.g., pooled human plasma)

  • Analytical instruments: LC-MS/MS or GC-MS[1]

  • Incubators/water baths set to desired temperatures (e.g., room temperature, 4°C)

  • -80°C freezer

Methodology
  • Spiking: Spike a known concentration of D-Fructose-¹³C,d₂ into the control biological matrix.

  • Aliquoting: Aliquot the spiked matrix into multiple vials for each time point and condition to be tested.

  • Time Zero (T₀) Analysis: Immediately after spiking, process and analyze a set of aliquots to establish the initial concentration.

  • Incubation: Store the remaining aliquots under the desired conditions (e.g., room temperature, 4°C, -20°C, -80°C).

  • Time Point Analysis: At predetermined time points (e.g., 1, 4, 8, 24 hours, and longer for frozen storage), retrieve a set of aliquots from each condition, process them, and analyze the concentration of D-Fructose-¹³C,d₂.

  • Data Analysis: Calculate the percentage of D-Fructose-¹³C,d₂ remaining at each time point relative to the T₀ concentration.

Stability Assessment Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_storage Storage Conditions cluster_timepoint Timepoint Analysis cluster_data Data Interpretation Spike Spike Matrix with D-Fructose-¹³C,d₂ Aliquot Aliquot Spiked Matrix Spike->Aliquot T0 Analyze T₀ Samples Aliquot->T0 RT Room Temperature Aliquot->RT 4C 4°C Aliquot->4C -80C -80°C Aliquot->-80C Calculate Calculate % Remaining vs. T₀ T0->Calculate Analyze_Tx Analyze Samples at Predetermined Timepoints RT->Analyze_Tx 4C->Analyze_Tx -80C->Analyze_Tx Analyze_Tx->Calculate

Caption: Workflow for assessing D-Fructose-¹³C,d₂ stability.

Quantification of D-Fructose-¹³C,d₂

Accurate quantification is essential for stability studies. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS) is a preferred method for its sensitivity and selectivity.[1][22][23] Gas chromatography-mass spectrometry (GC-MS) can also be used, often requiring derivatization to increase the volatility of the sugar.[1]

Conclusion

References

  • Benchchem. (n.d.). Analytical Methods for the Resolution of D-Fructose-d2 from Other Sugars.
  • BOC Sciences. (2022, November 1). Rising Prevalence of Isotope Labeling Carbohydrates Drives Innovations at BOC Sciences.
  • Benchchem. (n.d.). D-Fructose-d2 vs. 13C-Glucose: A Comparative Guide for Metabolic Tracers.
  • Ali, E. S., & L. R. (2022). Biochemistry, Fructose Metabolism. In StatPearls. StatPearls Publishing. Retrieved from [Link]

  • Dirty Medicine. (2019, July 18). Fructose Metabolism [Video]. YouTube. Retrieved from [Link]

  • Wikipedia. (n.d.). Fructose. Retrieved from [Link]

  • Semchyshyn, H. M. (2017). Formation of Fructose-Mediated Advanced Glycation End Products and Their Roles in Metabolic and Inflammatory Diseases. Journal of Nutritional Biochemistry, 40, 1-9. Retrieved from [Link]

  • García-Aparicio, V., et al. (2019). Effect of temperature and PH environment on the hydrolysis of maguey fructans to obtain fructose syrup. Revista Mexicana de Ingeniería Química, 18(3), 939-950. Retrieved from [Link]

  • Ruhaak, L. R., et al. (2010). Isotope labeling strategies of glycans for mass spectrometry-based quantitative glycomics. Mass Spectrometry Reviews, 29(1), 101-121. Retrieved from [Link]

  • Yasawy, Z. M., & Raghu, K. G. (2023). Fructose-1-Phosphate Aldolase Deficiency. In StatPearls. StatPearls Publishing. Retrieved from [Link]

  • Gopher, A., et al. (1990). Determination of fructose metabolic pathways in normal and fructose-intolerant children: a 13C NMR study using [U-13C]fructose. Proceedings of the National Academy of Sciences, 87(14), 5449-5453. Retrieved from [Link]

  • Sun, S. Z., & Anderson, G. H. (2012). Fructose metabolism in humans–what isotopic tracer studies tell us. Nutrition & Metabolism, 9(1), 1-13. Retrieved from [Link]

  • King, M. W. (2023). Fructose Metabolism. The Medical Biochemistry Page. Retrieved from [Link]

  • Cox, T. M. (1994). Aldolase B and fructose intolerance. The FASEB Journal, 8(1), 62-71. Retrieved from [Link]

  • Kawasaki, T., et al. (2002). Increased Fructose Concentrations in Blood and Urine in Patients With Diabetes. Diabetes Care, 25(2), 353-357. Retrieved from [Link]

  • Yang, J., Rainville, P., Liu, K., & Pointer, B. (n.d.). Quantification of Mono and Disaccharides in Foods. Waters Corporation. Retrieved from [Link]

  • Le, A. V., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Metabolites, 8(4), 71. Retrieved from [Link]

  • Schalkwijk, C. G., & Stehouwer, C. D. (2004). Fructose-mediated non-enzymatic glycation: sweet coupling or bad modification. Diabetes/Metabolism Research and Reviews, 20(5), 369-382. Retrieved from [Link]

  • Sun, S. Z., & Anderson, G. H. (2012). Fructose metabolism in humans-what isotopic tracer studies tell us. Nutrition & Metabolism, 9(1), 89. Retrieved from [Link]

  • Semchyshyn, H. M. (2017). The Maillard reaction by glucose (A) and fructose (B) produce different... [Image]. ResearchGate. Retrieved from [Link]

  • He, J., et al. (2019). Influence of the pH Value on the Hydrothermal Degradation of Fructose. ChemEngineering, 3(3), 72. Retrieved from [Link]

  • Kearsley, M. W., & Dziedzic, S. Z. (1983). Degradation of Sucrose, Glucose and Fructose in Concentrated Aqueous Solutions Under Constant pH Conditions at Elevated Temperature. Journal of the Science of Food and Agriculture, 34(12), 1375-1383. Retrieved from [Link]

  • Ghafourian, M., et al. (2014). Effect of pH and Storage Temperature on 5-(Hydroxymethyl) Furfural (5HMF) Formation in USP Syrup Preparation. Pharmaceutical Sciences, 20(4), 133-138. Retrieved from [Link]

  • Martínez, M. P., et al. (2024). validation of an analytical method for the quantification of 1-kestose, glucose and sucrose in the. Journal of microbiology, biotechnology and food sciences, 13(4), e9400. Retrieved from [Link]

  • Liu, H., et al. (2018). Aldolase B Mediated Fructose Metabolism Drives Metabolic Reprogramming of Colon Cancer Liver Metastasis. Cell Metabolism, 28(1), 136-150.e4. Retrieved from [Link]

  • Rahman, N. A., et al. (2020). IDENTIFICATION AND QUANTIFICATION OF FRUCTOSE, GLUCOSE AND SUCROSE IN WATERMELON PEEL JUICE. Malaysian Journal of Analytical Sciences, 24(3), 365-374. Retrieved from [Link]

  • Oldfield, J. F. T., et al. (1962). The Chemical Destruction of Sucrose, Fructose, and Glucose in Hot Alkaline Process Juices and Liquors. Journal of the American Society of Sugar Beet Technologists, 12(3), 220-234. Retrieved from [Link]

  • Dr. Eric Berg DC. (2021, September 6). How French Fries Can Explain Sugar Toxicity in the Body: The Maillard Reaction in Diabetes and Agin [Video]. YouTube. Retrieved from [Link]

  • Tolan, D. R. (n.d.). Research. Boston University. Retrieved from [Link]

  • Moreno-Pérez, S., et al. (2024). Enzymatic Reduction of Sugar Content in Sucrose-Rich Fruit Products. Foods, 13(2), 273. Retrieved from [Link]

  • Wishart, D. S., et al. (2018). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Metabolites, 8(1), 10. Retrieved from [Link]

  • ResearchGate. (n.d.). Fructose metabolism and downstream effects. ALDOB aldolase B, AMPD2... [Image]. Retrieved from [Link]

  • Tappy, L., & Le, K. A. (2010). Fructose metabolism from a functional perspective: implications for athletes. Sports Medicine, 40(10), 821-829. Retrieved from [Link]

  • He, J., et al. (2019). Influence of the pH Value on the Hydrothermal Degradation of Fructose. ChemEngineering, 3(3), 72. Retrieved from [Link]

  • Levi, B., & Werman, M. J. (1998). Long-term fructose consumption accelerates glycation and several age-related variables in male rats. The Journal of nutrition, 128(9), 1442-1449. Retrieved from [Link]

  • Columbia University. (2013). Guidelines on the Organization of Samples in a Laboratory. Retrieved from [Link]

  • McPherson, J. D., et al. (1988). Fructose and the Maillard Reaction. Biochemical Society Transactions, 16(5), 875-876. Retrieved from [Link]

  • Gonzalez, J. T., & Betts, J. A. (2018). Isotopic Tracer Methods of Monitoring Human Carbohydrate Metabolism During Exercise. In Nutritional Biochemistry: From the Classroom to the Research Bench (pp. 235-257). Springer, Cham. Retrieved from [Link]

  • Axiom Veterinary Laboratories. (n.d.). Sample Storage Guidelines. Retrieved from [Link]

  • Lapolla, A., et al. (2012). Glycation Isotopic Labeling with 13C-Reducing Sugars for Quantitative Analysis of Glycated Proteins in Human Plasma. Journal of Proteome Research, 11(2), 1017-1025. Retrieved from [Link]

Sources

Foundational

Technical Guide: Synthesis of Stable Isotope Labeled D-Fructose-13C,d2

Executive Summary This technical guide details the synthesis of D-Fructose-13C,d2 , a dual-labeled isotopologue critical for metabolic flux analysis (MFA) and mechanistic enzymology. Unlike simple radiolabeling, stable i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the synthesis of D-Fructose-13C,d2 , a dual-labeled isotopologue critical for metabolic flux analysis (MFA) and mechanistic enzymology. Unlike simple radiolabeling, stable isotope labeling with Carbon-13 (


) and Deuterium (

or D) requires precise stereochemical control to prevent label scrambling and racemization.

The methodology prioritized here is the Chemo-Enzymatic Aldolase Strategy . This approach offers superior regioselectivity compared to purely chemical synthesis (e.g., formose reaction) and higher isotopic fidelity than whole-cell fermentation. By utilizing Rabbit Muscle Aldolase (RAMA) , researchers can modularly assemble D-Fructose from labeled three-carbon precursors (DHAP and G3P), allowing for the precise installation of


 and D at specific positions (typically C1 or C6) to create the "13C,d2" motif.

Part 1: Strategic Retrosynthesis & Pathway Design

The Aldolase Disconnection

The structural complexity of D-Fructose (a ketohexose) is best managed by disconnecting the C3–C4 bond. This mimics the biological glycolytic pathway in reverse (gluconeogenesis).[1]

  • Fragment A (C1–C3): Dihydroxyacetone phosphate (DHAP).[1][2][3] In the aldolase reaction, this provides carbons 1, 2, and 3 of the fructose backbone.

  • Fragment B (C4–C6): D-Glyceraldehyde-3-phosphate (G3P).[1][4] This provides carbons 4, 5, and 6.

To synthesize D-Fructose-6-


,6,6-

(a common target for tracing glycolysis vs. pentose phosphate pathway flux), the label must be installed on the G3P precursor or the DHAP precursor depending on the enzyme's mechanism and ordering.
  • Note: RAMA is a Class I aldolase forming a Schiff base with DHAP. The C-C bond formation is highly stereospecific for the formation of the (3S, 4R) configuration.

Visualization: Retrosynthetic Logic

The following diagram illustrates the modular assembly of labeled fructose.

Retrosynthesis Fructose Target: D-Fructose-13C,d2 (Dual Labeled) DHAP DHAP (C1-C3 Donor) DHAP->Fructose Aldolase (RAMA) C3-C4 Bond Formation G3P Glyceraldehyde-3-P (C4-C6 Acceptor) G3P->Fructose Coupling Source Labeled Glycerol / Glycine (13C / D Source) Source->DHAP Enzymatic Phosphorylation Source->G3P Oxidation & Isomerization

Caption: Retrosynthetic disconnection of D-Fructose into triose phosphates via Class I Aldolase logic.

Part 2: Detailed Experimental Protocol

Methodology: Chemo-Enzymatic Synthesis via RAMA

Objective: Synthesis of D-Fructose-[6-


, 6,6-

] using labeled glycerol as the starting material.
Phase 1: Precursor Synthesis (Labeled DHAP/G3P)

The synthesis begins with [1-


, 1,1-

]-Glycerol
. This commercially available or chemically synthesized precursor carries the isotope tags.

Step 1.1: Phosphorylation [5]

  • Reagents: [1-

    
    , 1,1-
    
    
    
    ]-Glycerol, ATP, Glycerol Kinase (GK),
    
    
    buffer (pH 9.0).
  • Mechanism: Glycerol Kinase catalyzes the phosphorylation of glycerol at the sn-3 position.

  • Protocol:

    • Dissolve 10 mmol labeled glycerol in 50 mL Tris-HCl buffer (50 mM, pH 9.0).

    • Add ATP (11 mmol),

      
       (10 mM), and Glycerol Kinase (50 units).
      
    • Incubate at 25°C for 4 hours. Monitor consumption of ATP via HPLC.

    • Product: L-Glycerol-3-phosphate (labeled).

Step 1.2: Oxidation to DHAP

  • Reagents: L-Glycerol-3-phosphate Oxidase (GPO), Catalase (to scavenge

    
    ).
    
  • Protocol:

    • To the reaction mixture from Step 1.1, add GPO (100 units) and Catalase (500 units).

    • Aerate the solution (oxygen is the electron acceptor).

    • Critical Control: Maintain pH at 7.5 to prevent chemical degradation of DHAP (which is labile in alkali).

    • Product: [1-

      
      , 1,1-
      
      
      
      ]-DHAP.
Phase 2: The Aldolase Condensation

This is the convergent step where the hexose skeleton is formed. To get the label into the C6 position of Fructose, we use the labeled DHAP as the source for the "bottom" half of the molecule (via isomerization to G3P) or couple labeled G3P with unlabeled DHAP.

Strategy: To ensure specific C6 labeling, we will convert a portion of labeled DHAP to labeled G3P using Triose Phosphate Isomerase (TPI), then couple it with unlabeled DHAP.

Step 2.1: Isomerization (Optional for symmetric labeling)

  • If specific C6 labeling is required: Incubate [1-

    
    , 1,1-
    
    
    
    ]-DHAP with Triose Phosphate Isomerase (TPI) to reach equilibrium (~4:96 G3P:DHAP). However, a cleaner route for asymmetric labeling is to synthesize labeled G3P separately or use limiting labeled substrate.

Step 2.2: Aldol Condensation

  • Reagents: Rabbit Muscle Aldolase (RAMA), Unlabeled DHAP (excess), Labeled G3P (limiting reagent).

  • Protocol:

    • Mix Unlabeled DHAP (20 mmol) and Labeled G3P (10 mmol) in 100 mL buffer (pH 7.5).

    • Add RAMA (Type I, 100 units).

    • Incubate at 25°C under

      
       atmosphere (to prevent oxidation).
      
    • Reaction Logic: RAMA forms a Schiff base with DHAP (nucleophile) which attacks the aldehyde of G3P (electrophile).

    • Termination: Acidify to pH 4.0 or heat shock (60°C, 5 min) to denature enzymes once G3P is consumed.

    • Intermediate: D-Fructose-1,6-bisphosphate (labeled).

Phase 3: Hydrolysis & Purification

The bisphosphate must be hydrolyzed to yield the final free sugar.

Step 3.1: Phosphatase Treatment

  • Reagents: Acid Phosphatase (AP) or Fructose-1,6-bisphosphatase.

  • Protocol:

    • Adjust pH to 5.0 (for Acid Phosphatase).

    • Add AP (immobilized on beads preferred for easy removal).

    • Incubate until phosphate release plateaus (monitor via colorimetric phosphate assay).

Step 3.2: Boronate Affinity Purification Fructose forms a strong complex with boronate anions at alkaline pH, distinguishing it from non-cis-diol impurities.

  • Column: Phenylboronate agarose resin.

  • Load: Crude mixture at pH 8.5. Fructose binds; salts and non-sugar byproducts elute.

  • Elution: Switch to acidic buffer (pH 4.0) or add sorbitol to displace the fructose.

  • Lyophilization: Freeze-dry the eluate to obtain D-Fructose-13C,d2 as a white powder.

Part 3: Validation & Quality Control

Trustworthiness in stable isotope synthesis relies on verifying the position and enrichment of the labels.

Isotopic Enrichment Analysis (MS)
  • Method: LC-MS/MS (Negative ion mode).

  • Expectation:

    • Parent Ion [M-H]⁻: m/z 179 (Unlabeled) vs. m/z 182 (for

      
      ).
      
    • Calculate enrichment %:

      
      .
      
Positional Verification (NMR)
  • 
    -NMR:  Look for the enhanced signal at ~63 ppm (C6) or ~64 ppm (C1). The signal should appear as a multiplet (triplet or quintet) due to C-D coupling (
    
    
    
    ).
  • Proton-Decoupled Deuterium NMR (

    
    -NMR):  Confirms the presence of deuterium and absence of scrambling to other positions.
    
Summary of Key Parameters
ParameterSpecificationValidation Method
Chemical Purity > 98%HPLC (RI Detector)
Isotopic Enrichment > 99 atom%

, > 98 atom% D
HR-MS / SIM Mode
Stereochemistry D-isomer onlyOptical Rotation

Yield (Overall) 40-60% (from Glycerol)Gravimetric

Part 4: Workflow Diagram

SynthesisWorkflow cluster_1 Phase 1: Precursor Activation cluster_2 Phase 2: Assembly cluster_3 Phase 3: Workup Glycerol 13C,d2-Glycerol GK Glycerol Kinase + ATP Glycerol->GK DHAP 13C,d2-DHAP GK->DHAP RAMA Aldolase (RAMA) DHAP->RAMA FBP Fructose-1,6-BP (Labeled) RAMA->FBP + Unlabeled G3P P_ase Phosphatase FBP->P_ase Final D-Fructose-13C,d2 (Purified) P_ase->Final

Caption: Step-by-step chemo-enzymatic workflow for synthesizing dual-labeled fructose.

References

  • BenchChem. (2025).[2] D-Fructose-d2 vs. 13C-Glucose: A Comparative Guide for Metabolic Tracers. Retrieved from

  • Pharmaffiliates. (2024). Certificate of Analysis: D-Fructose-6-13C,d2. Retrieved from

  • Hulikal, V. (2022).[5][6] Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board Technical Series. Retrieved from

  • Seeberger, P. H., & Wong, C. H. (2022). Chemo-Enzymatic Synthesis of 13C Labeled Complex N-Glycans. Analytical Chemistry. Retrieved from

  • National Cancer Institute. (2023). Definition of uniformly-labeled [13C]fructose. NCI Drug Dictionary. Retrieved from

  • Tolan, D. R., et al. (2025). Carbon Isotope Effects on the Fructose-1,6-bisphosphate Aldolase Reaction. ResearchGate. Retrieved from

Sources

Exploratory

role of D-Fructose-13C,d2 in diabetes and obesity research

Topic: Role of D-Fructose-13C,d2 in Diabetes and Obesity Research Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals A Technical Guide to D-Fructose-13C,d2 in Met...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Role of D-Fructose-13C,d2 in Diabetes and Obesity Research Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Technical Guide to D-Fructose-13C,d2 in Metabolic Disease Research

Executive Summary

The metabolic decoupling of fructose from glucose regulation is a primary driver of hepatic steatosis, insulin resistance, and dyslipidemia. While standard 13C-flux analysis tracks carbon backbones, it often fails to elucidate the redox state and hydrogen turnover critical to lipogenic pathways. This guide details the application of D-Fructose-13C,d2 (specifically the [6-13C; 6,6-d2] isotopomer) as a high-precision tool for dissecting the Ketohexokinase (KHK) pathway, quantifying De Novo Lipogenesis (DNL), and distinguishing direct oxidation from gluconeogenic recycling.

The Technical Imperative: Why Dual Labeling?

In diabetes and obesity research, fructose is unique because it bypasses the phosphofructokinase-1 (PFK-1) checkpoint, entering the glycolytic pool downstream as triose phosphates. This unregulated influx floods the liver with lipogenic substrates.

D-Fructose-13C,d2 serves as a "molecular spy" that reports on two distinct metabolic dimensions simultaneously:

  • Carbon Flux (13C): Tracks the mass transfer of fructose carbons into lipid backbones (Palmitate), Glucose (Gluconeogenesis), or CO2 (Oxidation).

  • Hydrogen/Deuterium Fate (d2): Acts as a sensor for enzymatic exchange and pathway utilization. The retention or loss of deuterium at specific positions (e.g., C6) reveals the degree of equilibration at the Triose Phosphate Isomerase (TPI) step and the source of reducing equivalents (NADPH) for lipogenesis.

Mechanistic Advantage

Using a single-labeled tracer (e.g., [U-13C]-Fructose) leads to "scrambling" where carbon recycling obscures the primary flux. The dual-labeled D-Fructose-[6-13C; 6,6-d2] is superior because:

  • C6 Position Integrity: The C6 carbon of fructose becomes the C3 of Glyceraldehyde-3-Phosphate (GAP) and subsequently the C3 of Pyruvate. It is less subject to the pentose phosphate pathway scrambling than C1-C3.

  • Deuterium Exchange: The deuterium at C6 allows researchers to measure the "dilution" of the label by cytosolic water, providing a metric for the rate of glycolysis versus gluconeogenesis.

Core Application: Tracing Hepatic De Novo Lipogenesis (DNL)

The primary application of this tracer is quantifying the contribution of dietary fructose to VLDL-triglycerides, a hallmark of Non-Alcoholic Fatty Liver Disease (NAFLD).

The Biological Pathway[1]
  • Entry: Fructose enters the hepatocyte via GLUT2/5.

  • Phosphorylation: KHK phosphorylates it to Fructose-1-Phosphate (F1P).

  • Cleavage: Aldolase B splits F1P into DHAP and Glyceraldehyde.

  • Lipogenesis: These trioses converge to Pyruvate

    
     Acetyl-CoA 
    
    
    
    Citrate
    
    
    Palmitate.
Pathway Visualization (DOT)

Fructose_Metabolism cluster_legend Legend Fructose D-Fructose-13C,d2 (Extracellular) F1P Fructose-1-Phosphate (F1P) Fructose->F1P KHK (Ketohexokinase) DHAP DHAP (C1-C3) F1P->DHAP Aldolase B GA Glyceraldehyde (C4-C6 labeled) F1P->GA Aldolase B GAP Glyceraldehyde-3-P DHAP->GAP TPI (d-exchange) GA->GAP Triokinase Pyruvate Pyruvate (13C/d labeled) GAP->Pyruvate Glycolysis AcetylCoA Acetyl-CoA Pyruvate->AcetylCoA PDH Glucose Glucose (Gluconeogenesis) Pyruvate->Glucose Gluconeogenesis Citrate Citrate AcetylCoA->Citrate CS Palmitate Palmitate (DNL) (13C Incorporated) Citrate->Palmitate ACC/FASN (Lipogenesis) key1 Blue Path: Fructolysis key2 Red Path: Lipogenesis key3 Green Path: Gluconeogenesis

Caption: Schematic of D-Fructose-13C,d2 metabolism. 13C tracks carbon mass to Palmitate; deuterium exchange at TPI/GAPDH indicates pathway flux.

Experimental Protocol: In Vivo Flux Analysis

This protocol describes a self-validating workflow for rodent models (e.g., DIO mice) to measure hepatic DNL.

Reagents:

  • Tracer: D-Fructose-[6-13C; 6,6-d2] (e.g., Pharmaffiliates Cat# PA STI 043410 or equivalent custom synthesis).

  • Vehicle: Sterile saline (0.9% NaCl).

Step-by-Step Methodology
PhaseActionRationale/Causality
1. Preparation Catheterize jugular vein 5 days post-surgery. Fast animals for 6 hours.Ensures stress-free infusion; fasting depletes glycogen, forcing the liver to process the exogenous fructose tracer.
2. Infusion Administer a primed-constant infusion of D-Fructose-13C,d2 (Bolus: 20 mg/kg; Rate: 2 mg/kg/min) for 120 mins.Establishes Isotopic Steady State (ISS) . Constant infusion prevents spikes in insulin that would alter metabolic flux.
3. Sampling Collect blood samples at t=0, 60, 90, 100, 110, 120 min.Multiple time points confirm ISS is reached. t=0 is the blank for natural abundance correction.
4. Harvest At t=120, freeze-clamp liver tissue in liquid nitrogen immediately.Stops all enzymatic activity instantly to preserve the enrichment pattern of unstable intermediates (e.g., Triose Phosphates).
5. Extraction Extract lipids (Folch method) and polar metabolites (Perchloric acid).Separates the lipogenic end-product (Palmitate-TG) from the glycolytic intermediates.
6. Derivatization Methylate fatty acids (FAMEs) and oximated sugars for GC-MS.Makes non-volatile metabolites volatile and thermally stable for Mass Spectrometry analysis.
Data Analysis: Mass Isotopomer Distribution (MIDA)

The raw data from GC-MS (Mass-to-Charge ratios, m/z) must be processed to calculate Fractional Synthesis Rate (FSR) .

Calculation Logic
  • Enrichment (E): Calculate the Mole Percent Excess (MPE) for the M+1 (13C) and M+2 (d2) isotopomers.

  • Precursor Pool Enrichment (

    
    ): 
    The enrichment of the true precursor (cytosolic Acetyl-CoA) is difficult to measure directly. It is calculated using MIDA from the isotopomer pattern of Palmitate.
    
    • Logic: If Palmitate is synthesized from Acetyl-CoA, the statistical distribution of mass isotopomers (M+1, M+2, M+3...) follows a binomial expansion determined by the precursor enrichment (

      
      ).
      
  • Deuterium Retention Factor: Compare the M+2/M+1 ratio in the product (Palmitate) vs. the substrate (Fructose).

    • Interpretation: A high loss of deuterium suggests high exchange with cytosolic water (futile cycling at the triose stage). High retention implies direct channeling from fructolysis to lipogenesis.

Table 1: Expected Mass Shifts in GC-MS

MetaboliteFragment Ion (m/z)Tracer SignalInterpretation
Fructose m/z 307 (derivative)M+3 (13C + 2H)Input function (Plasma enrichment).
Lactate m/z 219M+3 (13C + 2H)Direct glycolytic flux (Fructose

Pyruvate

Lactate).
Palmitate m/z 270M+1, M+2...M+1 comes from 13C-Acetyl-CoA. M+2 indicates incorporation of intact d2-labeled units.
Glucose m/z 319M+1, M+3Indicates gluconeogenesis from fructose carbons.
Scientific Validation & Troubleshooting

To ensure Trustworthiness and Integrity , controls must be implemented:

  • Natural Abundance Correction: All MPE values must be corrected for the natural presence of 13C (1.1%) and 2H (0.015%) in the background.

  • Tracer Purity: Verify the chemical purity (>98%) and isotopic enrichment (>99 atom %) of the D-Fructose-13C,d2 reagent before infusion. Impurities can lead to ghost peaks in the MS spectrum.

  • D2O Control: Run a parallel group with unlabeled fructose + D2O (heavy water) to establish the baseline rate of lipogenesis from all carbon sources, allowing you to isolate the fructose-specific contribution.

References
  • Jang, C., et al. (2018). "The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids." Cell Metabolism. Link

    • Context: Establishes the gut-liver axis in fructose metabolism, critical for interpreting portal vs.
  • Hellerstein, M. K., & Neese, R. A. (1999). "Mass isotopomer distribution analysis at eight years: theoretical, analytic, and experimental considerations." American Journal of Physiology. Link

    • Context: The foundational text for MIDA calcul
  • Tee, S. S., et al. (2022). "Ketohexokinase-mediated fructose metabolism is lost in hepatocellular carcinoma and can be leveraged for metabolic imaging." Science Advances. Link

    • Context: Demonstrates the use of deuterated/13C fructose tracers in imaging and cancer metabolism, validating the tracer's utility in hepatic p
  • Pharmaffiliates. "D-Fructose-6-13C,d2 Product Data Sheet." Catalog # PA STI 043410.[2] Link

    • Context: Source for the specific dual-labeled tracer reagent.[2]

  • De Feyter, H. M., et al. (2018). "Deuterium metabolic imaging (DMI) for MRI-based 3D mapping of metabolism in vivo."[3] Science Advances. Link

    • Context: Highlights the advantages of deuterium tracing in resolving metabolic fluxes in vivo.

Sources

Protocols & Analytical Methods

Method

Application Note: High-Sensitivity Quantification of D-Fructose by HILIC-MS/MS

This Application Note and Protocol details the quantification of D-Fructose in biological matrices (plasma/serum) using LC-MS/MS with a specific stable isotope-labeled internal standard, D-Fructose-13C,d2 . Introduction...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol details the quantification of D-Fructose in biological matrices (plasma/serum) using LC-MS/MS with a specific stable isotope-labeled internal standard, D-Fructose-13C,d2 .

Introduction & Scientific Rationale

Fructose is a ketohexose sugar significantly implicated in metabolic syndrome, non-alcoholic fatty liver disease (NAFLD), and diabetes. Accurate quantification in biological fluids is analytically challenging due to:

  • Isomerism: Fructose is isobaric (MW 180.16) with Glucose and Galactose.[1][2][3][4] Standard C18 chromatography cannot separate these polar isomers, leading to co-elution and ion suppression.

  • Ionization: Sugars lack acidic/basic functional groups, making them poor candidates for electrospray ionization (ESI) in positive mode without derivatization.

  • Endogeneity: High background levels of glucose (typically 100-fold higher than fructose) require a method with exceptional selectivity.

The Solution: HILIC-Negative ESI-MS/MS

This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) with an amide-bonded stationary phase to resolve fructose from glucose. Detection is performed in Negative ESI mode using a high-pH mobile phase to facilitate deprotonation


. The use of D-Fructose-13C,d2  as an internal standard (IS) provides a +3 Da mass shift, compensating for matrix effects and ionization variability.

Experimental Workflow

The following diagram illustrates the critical path from sample preparation to data analysis.

Fructose_Workflow Sample Biological Sample (50 µL Plasma) IS_Add IS Addition (D-Fructose-13C,d2) Sample->IS_Add Spike Precip Protein Precipitation (Acetonitrile, 1:4 v/v) IS_Add->Precip Mix Centrifuge Centrifugation (12,000 x g, 10 min) Precip->Centrifuge Supernatant Supernatant Retrieval (Dilute if necessary) Centrifuge->Supernatant LC HILIC Separation (Amide Column, pH 9.0) Supernatant->LC Inject MS MS/MS Detection (Neg ESI, MRM) LC->MS Elute Data Quantification (Ratio Analyte/IS) MS->Data Integrate

Caption: Step-by-step workflow for the extraction and quantification of Fructose using Isotope Dilution MS.

Materials & Reagents

ComponentSpecificationPurpose
Analyte D-Fructose (High Purity >99%)Calibration Standards
Internal Standard D-Fructose-13C,d2 Matrix compensation. Note: Ensure label position is known (e.g., 1-13C, 6,6-d2) for fragment confirmation.
Column Waters XBridge BEH Amide XP (2.5 µm, 2.1 x 100 mm)Separation of Glucose/Fructose isomers
Mobile Phase A 95:5 Water:Acetonitrile + 0.1% NH₄OHAqueous phase, High pH for ionization
Mobile Phase B 95:5 Acetonitrile:Water + 0.1% NH₄OHOrganic phase, HILIC retention
Precipitation Agent Acetonitrile (LC-MS Grade)Protein removal

Detailed Protocol

Stock Solution Preparation[1][4]
  • Fructose Stock (1 mg/mL): Dissolve 10 mg D-Fructose in 10 mL of 50:50 ACN:Water.

  • IS Stock (100 µg/mL): Dissolve 1 mg D-Fructose-13C,d2 in 10 mL of 50:50 ACN:Water.

  • Working IS Solution: Dilute IS Stock to 5 µg/mL in pure Acetonitrile. This serves as both the IS spike and the precipitation solvent.

Sample Preparation (Protein Precipitation)
  • Aliquot 50 µL of plasma/serum into a 1.5 mL microcentrifuge tube.

  • Add 200 µL of Working IS Solution (Acetonitrile containing D-Fructose-13C,d2).

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Transfer 150 µL of the supernatant to an LC vial with insert.

    • Note: Do not evaporate and reconstitute. Sugars are volatile during evaporation if not carefully controlled, and HILIC requires high organic content for injection to maintain peak shape.

LC-MS/MS Conditions

Liquid Chromatography (HILIC)

  • Column Temp: 35°C

  • Flow Rate: 0.3 mL/min

  • Injection Vol: 2-5 µL

  • Gradient Profile:

    • 0.0 min: 90% B

    • 2.0 min: 90% B (Isocratic hold to elute non-polars)

    • 8.0 min: 60% B (Linear gradient to elute sugars)

    • 8.1 min: 40% B (Wash)

    • 10.0 min: 40% B

    • 10.1 min: 90% B (Re-equilibration)

    • 13.0 min: Stop

  • Critical: Glucose typically elutes before Fructose on Amide columns. Ensure baseline separation (Resolution > 1.5).

Mass Spectrometry (ESI Negative Mode)

  • Ion Source: Electrospray Ionization (ESI-)

  • Spray Voltage: -2500 V (Low voltage reduces discharge)

  • Capillary Temp: 300°C

  • Gas Flows: Optimized for instrument (e.g., Sheath 40, Aux 10 arb units).

MRM Transitions:

Compound Precursor Ion (m/z) Product Ion (m/z) Collision Energy (V) Type
D-Fructose 179.0 [M-H]⁻ 89.0 [C3-C4 cleavage] 10-15 Quantifier
D-Fructose 179.0 [M-H]⁻ 113.0 12-18 Qualifier

| D-Fructose-13C,d2 | 182.0 [M-H]⁻ | 91.0 * | 10-15 | IS Quantifier |

  • Technical Note on IS Transition: The Precursor is 179 + 1 (13C) + 2 (d2) = 182. The Product ion depends on the position of the label.

    • If the fragment (C3-C6) retains the labels, the mass is 89 + shift.

    • Action: Perform a Product Ion Scan of your specific IS standard to determine the dominant fragment. If the labels are on the C1-C3 fragment, the transition might differ. The table assumes a +2 Da shift in the fragment (e.g., 89 -> 91) which is common for uniformly labeled or specific C4-C6 labeled analogs.

Method Validation Criteria (Self-Validating System)

To ensure trustworthiness, every run must pass these system suitability tests:

  • Retention Time Lock: Fructose must elute at a specific relative retention time (RRT) to the IS (1.00 ± 0.02). If Glucose elutes at 1.05 RRT, the peaks must not overlap at 50% height.

  • Isotope Contribution: Inject a blank sample containing only the IS. Check for interference in the Fructose channel (m/z 179). Signal should be < 20% of the LLOQ.

  • Linearity: Calibration curve (1 – 500 µM) must have

    
    .
    
  • Recovery: Spike recovery should be 85-115%.

Troubleshooting & Optimization

  • Issue: Poor Separation of Glucose/Fructose. [3]

    • Cause: Mobile phase pH is too low or gradient is too steep.

    • Fix: Ensure 0.1% NH₄OH is fresh (pH ~9.0). High pH promotes the formation of the

      
      -pyranose and 
      
      
      
      -furanose anomers which interact differently with the Amide phase than the
      
      
      -anomers.
  • Issue: Low Sensitivity.

    • Cause: Ion suppression from salts.

    • Fix: Divert the LC flow to waste for the first 1.5 minutes (salt elution).

  • Issue: Peak Tailing.

    • Cause: Sample solvent mismatch.

    • Fix: Ensure sample injection solvent is at least 75% Acetonitrile. Injecting aqueous samples into HILIC causes peak distortion.

References

  • Separation Mechanism: Waters Corporation. "Separation of Sugars on XBridge BEH Amide Columns." Link

  • HILIC Methodology: Bernier, M., et al. "HILIC-MS/MS method for the quantification of fructose in human plasma." Journal of Chromatography B, 2014. (Contextual grounding for HILIC usage).
  • Isomer Differentiation: Gao, S., et al. "Differentiation of glucose and fructose by electrospray ionization tandem mass spectrometry." Rapid Communications in Mass Spectrometry. Link

  • Negative Mode Ionization: Ciborowski, M. "Metabolomic analysis of serum by LC-MS." Methods in Molecular Biology. Link

Sources

Application

preparation of D-Fructose-13C,d2 internal standard solutions

Application Note & Protocol Topic: Preparation, Handling, and Application of D-Fructose-¹³C,d₂ Internal Standard Solutions for Quantitative Mass Spectrometry Abstract The precise quantification of D-Fructose in complex m...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Preparation, Handling, and Application of D-Fructose-¹³C,d₂ Internal Standard Solutions for Quantitative Mass Spectrometry

Abstract

The precise quantification of D-Fructose in complex matrices, such as clinical samples and food products, is critical for metabolic research, diagnostics, and quality control. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for this application, offering unparalleled accuracy and precision. This is achieved by incorporating a stable isotope-labeled internal standard (SIL-IS) that chemically mirrors the analyte of interest. This document provides a comprehensive guide and detailed protocols for the preparation, storage, and quality control of D-Fructose-¹³C,d₂ internal standard solutions, designed for researchers, scientists, and drug development professionals. The protocols herein are structured to ensure the integrity, accuracy, and stability of the standard, forming a self-validating system for robust analytical results.

The Foundational Principle: Why a Stable Isotope-Labeled Internal Standard is Essential

In quantitative analysis, particularly with mass spectrometry, an internal standard (IS) is added in a known amount to both calibration standards and unknown samples.[1][2] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response.[2] A SIL-IS, such as D-Fructose-¹³C,d₂, is the ideal choice for IDMS because its physical and chemical properties are nearly identical to the unlabeled, or "light," analyte.[3][4]

This near-perfect chemical mimicry ensures that the SIL-IS co-elutes with the analyte and experiences the same behavior during extraction, derivatization, and ionization.[5] Consequently, it effectively compensates for matrix effects and ion suppression, which are significant challenges in complex biological samples.[6][7] The mass spectrometer distinguishes between the "heavy" standard and the "light" analyte by their mass difference, allowing for quantification based on their signal ratio. This method significantly improves accuracy and reproducibility over the use of structurally similar (analog) internal standards.[4][7]

The use of ¹³C isotopes, in particular, offers superior stability compared to deuterium (D) labels, as ¹³C atoms are not susceptible to back-exchange with protons from solvents—a potential issue with deuterium labels placed on exchangeable sites.[6]

Caption: Conceptual workflow of Isotope Dilution Mass Spectrometry (IDMS).

Characterization of D-Fructose-¹³C,d₂

Before preparation, it is crucial to understand the properties of the internal standard. This information is typically provided on the Certificate of Analysis from the supplier.

PropertyDescriptionRationale & Impact
Chemical Formula ¹³C C₅H₁₂O₆ (example for one ¹³C)Determines the exact mass for MS configuration.
Molecular Weight ~181-183 g/mol (varies with labeling)Essential for accurate mass calculations for stock solutions.
Isotopic Purity Typically >99 atom %High purity ensures minimal contribution from unlabeled fructose, which is critical for assay sensitivity and accuracy.[8]
Chemical Purity Typically >98% (HPLC/CP)Ensures that the weighed material is predominantly the desired compound, free from other chemical contaminants.
Appearance White to off-white powder or crystalline solid.[9]Visual inspection can help identify potential degradation or contamination.
Solubility Freely soluble in water; soluble in methanol and ethanol.[9]Dictates the choice of solvent for the stock solution. LC-MS grade solvents are mandatory.

Equipment and Reagents

Precision in preparing standard solutions is paramount and directly impacts the quality of all subsequent data.[10]

  • Analytical Balance: Calibrated, with a readability of at least 0.01 mg.

  • Glassware: Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL, 50 mL) and calibrated micropipettes.[10]

  • Spatula: Anti-static spatula is recommended for handling small powder quantities.

  • Vials: Amber glass or polypropylene autosampler vials and storage vials.

  • D-Fructose-¹³C,d₂: Solid material with a Certificate of Analysis.

  • Solvent: LC-MS grade Methanol or deionized water (≥18.2 MΩ·cm). The choice depends on the analytical method and sample matrix. Methanol is often preferred for its volatility and compatibility with reversed-phase chromatography.

  • Vortex Mixer & Sonicator.

Protocol 1: Preparation of a Primary Stock Solution (e.g., 1.0 mg/mL)

This protocol details the preparation of a concentrated primary stock solution, which will be used to create more dilute working solutions. Handling the expensive neat material requires care to avoid loss and contamination.

Stock_Solution_Workflow start Start: Acclimate Standard to Room Temp. calc 1. Calculate Required Mass (e.g., 1.0 mg for 1 mL) start->calc weigh 2. Weigh Solid Accurately (Use analytical balance) calc->weigh Use anti-static spatula transfer 3. Quantitatively Transfer (Into 1.0 mL Class A Flask) weigh->transfer Rinse weighing paper with solvent into flask add_solvent 4. Add ~70% Solvent Volume (e.g., ~700 µL Methanol) transfer->add_solvent dissolve 5. Dissolve Completely (Vortex & Sonicate) add_solvent->dissolve dilute 6. Dilute to Final Volume (Bring meniscus to mark) dissolve->dilute Allow to reach RT if sonication caused heat mix 7. Cap and Invert Flask (Mix thoroughly, ~15 times) dilute->mix aliquot 8. Aliquot into Vials (e.g., 10 x 100 µL) mix->aliquot store 9. Label & Store Correctly (-20°C or -80°C) aliquot->store end End: Stock Solution Ready for Use store->end

Caption: Step-by-step workflow for preparing the primary stock solution.

Detailed Steps:

  • Acclimatization: Before opening, allow the container of the D-Fructose-¹³C,d₂ solid to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

  • Calculation: Calculate the precise mass of solid needed. For a 1.0 mg/mL solution in a 1.0 mL volumetric flask:

    • Mass (mg) = Desired Concentration (mg/mL) x Volume (mL)

    • Mass = 1.0 mg/mL * 1.0 mL = 1.0 mg

  • Weighing: Using a calibrated analytical balance, carefully weigh the calculated amount (e.g., 1.0 mg) onto a piece of weighing paper or directly into a tared vial. Record the exact weight (e.g., 1.02 mg) for the most accurate concentration calculation.[11]

  • Quantitative Transfer: Carefully transfer the weighed powder into a 1.0 mL Class A volumetric flask. Rinse the weighing paper or vial multiple times with small volumes of the chosen solvent (e.g., LC-MS grade Methanol), transferring the rinsate into the volumetric flask to ensure no material is lost.

  • Dissolution: Add solvent to the flask until it is approximately 70% full. Cap and vortex the flask. If necessary, place it in a sonicator bath for 5-10 minutes to ensure complete dissolution.[10]

  • Dilution to Volume: Once the solid is fully dissolved and the solution is at room temperature, carefully add the solvent dropwise until the bottom of the meniscus touches the calibration mark on the neck of the flask.[11]

  • Homogenization: Securely cap the flask and invert it at least 15 times to ensure the solution is homogeneous.

  • Documentation: Recalculate the exact concentration based on the actual mass weighed.

    • Actual Concentration (mg/mL) = Actual Mass (mg) / Flask Volume (mL)

    • Example: 1.02 mg / 1.0 mL = 1.02 mg/mL

    • Clearly label the primary stock container with the compound name, exact concentration, solvent, preparation date, and preparer's initials.

Protocol 2: Preparation of Working Internal Standard Solutions

Working solutions are diluted from the primary stock and are used for spiking into samples and calibration standards. A serial dilution approach is best practice to minimize pipetting errors.

Example Dilution Scheme:

Solution NameSource SolutionDilution FactorExample PreparationFinal ConcentrationIntended Use
Intermediate Stock Primary Stock (1.02 mg/mL)100x100 µL of Primary Stock into a 10 mL volumetric flask, dilute to mark.10.2 µg/mLSource for final working solutions.
Working IS Solution Intermediate Stock (10.2 µg/mL)100x100 µL of Intermediate Stock into a 10 mL volumetric flask, dilute to mark.102 ng/mLSpiked into samples and standards.

Causality Behind the Dilution Scheme: The concentration of the final working IS solution should be chosen based on the expected concentration range of the endogenous analyte in your samples.[12] The goal is to have an IS peak with a strong, stable signal that is of a similar order of magnitude to the analyte peaks across the calibration curve.

Storage, Stability, and Handling

The integrity of your quantitative data relies on the stability of your standard solutions.

  • Primary Stock: Aliquot the primary stock solution into smaller, single-use volumes (e.g., 50-100 µL) in tightly sealed vials. Store frozen at -20°C for short-to-medium term or -80°C for long-term storage.[13] This prevents degradation and minimizes solvent evaporation.

  • Prevent Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to degradation and solvent evaporation, altering the concentration. Aliquoting is the most effective way to prevent this.[14]

  • Working Solutions: Working solutions can be stored refrigerated (2-8°C) for several days to a week, but their stability should be verified.[15] For longer storage, they should also be frozen.

  • General Stability: Unlabeled D-Fructose solutions can be stable for over a year when stored at 4°C or frozen.[14] While the labeled version is expected to have similar stability, it is best practice to prepare fresh working solutions regularly and to re-qualify the primary stock after long-term storage (e.g., >6 months).

Self-Validation and Quality Control

A robust protocol includes inherent checks to ensure trustworthiness and validate its own execution.

  • Documentation: Maintain a detailed logbook for all standard preparations, including calculations, actual weights, solvent lot numbers, and dates.[10]

  • System Suitability: Before running any analysis, inject the working IS solution alone to confirm its purity, retention time, and signal intensity. This ensures the instrument is performing correctly and the standard is intact.

  • Cross-Verification: When a new primary stock is prepared, its performance should be compared against the old stock using a set of quality control (QC) samples to ensure consistency.

  • Method Validation: The entire analytical method, including the use of the internal standard, must be validated according to established guidelines like those from the ICH.[16][17] This includes assessing specificity, linearity, accuracy, precision, and robustness.[17]

References

  • Megazyme. (n.d.). D-FRUCTOSE and D-GLUCOSE Assay Procedure. Retrieved from [Link]

  • Megazyme. (n.d.). D-FRUCTOSE / D-GLUCOSE (LIQUID READYTM) PRODUCT INSTRUCTIONS. Retrieved from [Link]

  • Megazyme. (n.d.). SUCROSE / D-FRUCTOSE / D-GLUCOSE Assay Procedure. Retrieved from [Link]

  • The Chemistry Blog. (2024). How To Make A Standard Solution. Retrieved from [Link]

  • News-Medical.Net. (2024). Standard Solution Preparation: A Comprehensive Guide. Retrieved from [Link]

  • Megazyme. (2018). D-Fructose/D-Glucose Assay Procedure (K-FRUGL). YouTube. Retrieved from [Link]

  • Reddit. (2023). How To Make A Internal Standard mix.... r/massspectrometry. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2723872, D-Fructose. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: D(-)-Fructose. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). D-Fructose-6-13C,d2. Retrieved from [Link]

  • European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures. Retrieved from [Link]

  • ResearchGate. (2014). Isotope dilution method (IDM) and internal standard method (ISM)?. Retrieved from [Link]

  • Chemistry LibreTexts. (2020). Internal Standard. Retrieved from [Link]

  • Le, et al. (2011). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. PMC. Retrieved from [Link]

  • Gu, et al. (2011). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PMC. Retrieved from [Link]

  • LCGC International. (n.d.). When Should an Internal Standard be Used?. Retrieved from [Link]

  • ResearchGate. (2015). Standard Operating Procedures For Clinical Chemistry. Retrieved from [Link]

  • ResearchGate. (2005). Standards Content in Fructose and Glucose As Determined by HPLC. Retrieved from [Link]

  • Alonso, et al. (2012). Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. PubMed. Retrieved from [Link]

  • Blank, I. (n.d.). STABLE ISOTOPE DILUTION ASSAY MASS SPECTROMETRY IN FLAVOUR RESEARCH: INTERNAL STANDARD AND CALIBRATION ISSUES. Retrieved from [Link]

  • Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • Al-Jasass, F. M., & Al-Jassas, F. M. (2018). Analysis of the Sugar Content in Food Products by Using Gas Chromatography Mass Spectrometry and Enzymatic Methods. MDPI. Retrieved from [Link]

  • ISO/IUPAC/AOAC. (1999). HARMONISED GUIDELINES FOR THE IN-HOUSE VALIDATION OF METHODS OF ANALYSIS. Retrieved from [Link]

  • AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • ResearchGate. (2010). Some considerations in the use of internal standards in analytical method development. Retrieved from [Link]

Sources

Method

GC-MS Derivatization Techniques for D-Fructose-¹³C,d₂ Analysis: A Detailed Guide to Methodology and Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The analysis of isotopically labeled sugars such as D-Fructose-¹³C,d₂ is fundamental to metabolic flux analysis and pharmacokin...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract The analysis of isotopically labeled sugars such as D-Fructose-¹³C,d₂ is fundamental to metabolic flux analysis and pharmacokinetic studies. Gas Chromatography-Mass Spectrometry (GC-MS) offers high resolution and sensitivity for this purpose, but requires derivatization to render the polar, non-volatile sugar amenable to GC analysis.[1] This application note provides a comprehensive guide to the derivatization of D-Fructose-¹³C,d₂, with a primary focus on the robust and widely adopted two-step methoximation and silylation protocol. We will explore the chemical rationale behind this choice, present a detailed, validated protocol, discuss potential analytical challenges such as the kinetic isotope effect, and compare alternative methods.

The Imperative of Derivatization for Sugar Analysis

Sugars like fructose are highly polar molecules rich in hydroxyl (-OH) groups. This polarity makes them non-volatile; they will decompose at the high temperatures of a GC injector port rather than vaporizing.[2] Derivatization is a chemical modification process that addresses this challenge by replacing the active hydrogen atoms in the hydroxyl groups with non-polar moieties.[3] This transformation achieves two critical goals:

  • Increases Volatility: The derivatized sugar can be readily vaporized for introduction into the GC column.[4]

  • Enhances Thermal Stability: The resulting derivatives are less prone to thermal degradation during analysis.[5]

For ketoses like fructose, an additional challenge arises from their existence as a complex equilibrium of tautomeric forms (isomers) in solution, including cyclic hemiacetals and hemiketals.[6] Direct derivatization without addressing this equilibrium would result in multiple chromatographic peaks for a single analyte, complicating quantification and analysis.[7][8]

Recommended Derivatization Strategy: Two-Step Methoximation-Silylation

For the analysis of D-Fructose-¹³C,d₂, a two-step derivatization process involving methoximation followed by trimethylsilylation (TMS) is the method of choice. This approach directly addresses the challenges of volatility and isomerism.

The Rationale: A Tale of Two Steps

Step 1: Methoximation of the Keto Group The first step specifically targets the carbonyl (keto) group of fructose. The sugar is reacted with methoxyamine hydrochloride (MeOx) in a solvent like pyridine. This reaction converts the keto group into a methoxime derivative.[4][9]

  • Causality: The primary purpose of this step is to "lock" the fructose molecule in its open-chain form.[4] By derivatizing the reactive carbonyl group, it prevents the molecule from cyclizing and forming multiple anomeric isomers in solution.[5] This drastically simplifies the resulting chromatogram, ideally yielding only two peaks corresponding to the syn and anti isomers of the methoxime, which are typically well-separated.[6][7]

Step 2: Trimethylsilylation of Hydroxyl Groups Following methoximation, the remaining polar hydroxyl (-OH) groups are targeted. A silylating agent, most commonly N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is added.[10] MSTFA efficiently replaces the active hydrogens of the hydroxyl groups with non-polar trimethylsilyl (TMS) groups.[4]

  • Causality: This step renders the entire molecule volatile and thermally stable for GC-MS analysis.[5] MSTFA is often preferred as its by-products are highly volatile and typically do not interfere with the chromatogram.[4]

Experimental Workflow

The overall process from sample preparation to data acquisition is a sequential and logical workflow designed to ensure reproducibility and accuracy.

cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Analysis Sample Lyophilized Sample (e.g., Plasma Extract) InternalStd Add Internal Standard (e.g., U-¹³C₆-Glucose) Sample->InternalStd Accurate Quantification Methoximation Step 1: Methoximation (Methoxyamine HCl in Pyridine) Heat (e.g., 37°C, 90 min) InternalStd->Methoximation Dried Sample Silylation Step 2: Silylation (MSTFA) Heat (e.g., 37°C, 30 min) Methoximation->Silylation Methoxime Intermediate GCMS GC-MS Analysis (e.g., EI mode) Silylation->GCMS Volatile TMS Derivative Data Data Processing (Integration & Quantification) GCMS->Data Chromatogram & Spectra

Caption: Workflow for D-Fructose-¹³C,d₂ analysis.

Detailed Experimental Protocol: Methoximation & Silylation

This protocol is a self-validating system. Adherence to anhydrous conditions and precise timing ensures complete and reproducible derivatization.

3.1. Reagents and Materials

  • D-Fructose-¹³C,d₂ standard or extracted sample, dried completely (lyophilized).

  • Methoxyamine hydrochloride (MeOx).

  • Anhydrous Pyridine.

  • N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • GC-MS grade solvent (e.g., hexane or iso-octane).

  • Heating block or incubator.

  • Autosampler vials with inserts.

3.2. Step-by-Step Protocol

  • Preparation of Methoximation Reagent: Prepare a solution of 20 mg/mL methoxyamine hydrochloride in anhydrous pyridine. This solution should be prepared fresh or stored under inert gas in a desiccator.

  • Sample Preparation: Place the dried sample (typically 1-20 µg of fructose) into a 2 mL autosampler vial. It is critical that the sample is completely dry, as water will react with the silylation reagent.[4][9]

  • Methoximation Reaction:

    • Add 50 µL of the methoximation reagent to the dried sample.

    • Cap the vial tightly and vortex briefly to ensure the sample is fully dissolved.

    • Incubate the vial at 37°C for 90 minutes in a heating block or shaker.[9] This allows the reaction to proceed to completion.

  • Silylation Reaction:

    • After cooling the vial to room temperature, add 80 µL of MSTFA.

    • Cap the vial tightly and vortex.

    • Incubate the vial at 37°C for 30 minutes.[9]

  • Sample Dilution & Analysis:

    • After cooling, the sample is ready for direct injection. Alternatively, it can be diluted with a suitable solvent like hexane if concentrations are high.

    • Transfer the derivatized sample to an autosampler vial insert.

    • Analyze using an appropriate GC-MS method. The derivatives are generally stable for 24-48 hours if stored properly at 4°C.

Chemical Reaction Visualization

cluster_0 Step 1: Methoximation cluster_1 Step 2: Silylation Fructose D-Fructose-¹³C,d₂ (Open-Chain Form) MeOx + Methoxyamine HCl (in Pyridine) Fructose_MeOx Fructose Methoxime (syn/anti isomers) MeOx->Fructose_MeOx Locks open chain Fructose_MeOx_2 Fructose Methoxime MSTFA + MSTFA TMS_Fructose Volatile TMS-Fructose Methoxime MSTFA->TMS_Fructose Increases volatility

Caption: Two-step derivatization of D-Fructose.

Comparative Analysis of Derivatization Techniques

While methoximation-silylation is recommended, other techniques exist. Understanding their principles and limitations provides a comprehensive perspective.

Derivatization TechniquePrincipleAdvantagesDisadvantagesKey Reagents
Methoximation + Silylation Two-step: Protects keto group, then silylates hydroxyls.Reduces isomerism, produces stable and volatile derivatives, widely applicable.[4][7]Two-step process, sensitive to moisture.[4]Methoxyamine HCl, MSTFA, BSTFA
Acylation (Trifluoroacetylation) One-step: Replaces active hydrogens with trifluoroacetyl groups.One-step reaction, produces volatile derivatives.[2]Can still produce multiple anomer peaks for fructose, reagent can be harsh.[2]MBTFA
Alditol Acetylation Two-step: Reduction of carbonyl to an alcohol, followed by acetylation.Produces a single peak per sugar.[7]Destroys the original carbonyl group, so aldoses and ketoses can yield the same product (e.g., glucose and fructose both become glucitol derivatives).[11]Sodium borohydride, Acetic anhydride
Trimethylsilyl-dithioacetal (TMSD) Forms a dithioacetal at the carbonyl group followed by silylation.Can produce a single peak for each sugar.[12]More complex procedure, may not be as widely used or validated for fructose.Ethanethiol, MSTFA

Critical Considerations for Labeled Substrates

Mass Spectrometry

The key to analyzing D-Fructose-¹³C,d₂ is the mass shift observed in its fragments compared to the unlabeled analogue. The Electron Ionization (EI) mass spectra of TMS-oxime derivatives provide characteristic fragment ions.[6] For D-Fructose-¹³C,d₂, these fragments will be shifted by a mass corresponding to the number of ¹³C and deuterium atoms they contain. This allows for specific detection and quantification using Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and specificity.[6][13]

Potential for Kinetic Isotope Effect (KIE)

The presence of deuterium (d₂) introduces the possibility of a kinetic isotope effect (KIE).[14] The C-D bond is stronger than a C-H bond, and its cleavage can be a rate-limiting step in a reaction.[15][16] While the derivatization reactions described here do not typically involve the cleavage of the C-D bonds on the fructose backbone, a secondary KIE could subtly influence reaction rates.

  • Trustworthiness & Validation: To ensure the derivatization efficiency is identical for both the labeled analyte and any unlabeled counterparts or standards, it is prudent to perform a validation experiment. Analyze samples over a time-course of the derivatization reaction (e.g., 30, 60, 90, 120 minutes for methoximation) to confirm that the reaction has reached a stable plateau for both labeled and unlabeled species. This ensures that the chosen reaction time is sufficient for complete derivatization and mitigates concerns about KIE-induced quantitative inaccuracies.[17]

Conclusion

The successful GC-MS analysis of D-Fructose-¹³C,d₂ hinges on a robust and reproducible derivatization strategy. The two-step methoximation and silylation protocol offers a superior method by simplifying the chromatographic profile and producing thermally stable, volatile derivatives suitable for sensitive mass spectrometric detection. By understanding the chemical causality behind each step and implementing rigorous, validated protocols, researchers can achieve accurate and reliable quantification of this important isotopic tracer in complex biological matrices.

References

  • BenchChem. (n.d.). Application Notes and Protocols for Gas Chromatography-Mass Spectrometry (GC-MS) of 13C-Labeled Sugars.
  • Khan, A. I. (n.d.). GC Analysis of Acylated Sugars. Thermo Fisher Scientific.
  • BenchChem. (n.d.). D-Fructose-d2 vs. 13C-Glucose: A Comparative Guide for Metabolic Tracers.
  • BenchChem. (n.d.). Application Note: Analytical Methods for the Resolution of D-Fructose-d2 from Other Sugars.
  • Wang, Y., et al. (2018). A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates. MDPI.
  • Bibel, M. (2025). Derivatization of metabolites for GC-MS via methoximation+silylation.
  • Academic Journal of Research and Scientific Publishing. (2021). Application of GC in the Analysis of Carbohydrates.
  • MASONACO. (n.d.). Mono- and disaccharides (GC-MS).
  • Poole, C. F. (n.d.). Derivatization Methods in GC and GC/MS.
  • Davis, S. B. (n.d.). GC-MS AS A TOOL FOR CARBOHYDRATE ANALYSIS IN A RESEARCH ENVIRONMENT. CABI Digital Library.
  • Le, T. T., et al. (n.d.). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. PMC.
  • Restek Corporation. (2024). Overcome the Complexities of Analyzing for Sugars by GC-MS.
  • Haas, J. (2022). Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods. Restek Resource Hub.
  • Chromatography Forum. (2014). Analysis of sugars by GC method.
  • Ruiz-Matute, A. I., et al. (2010). Derivatization of carbohydrates for GC and GC-MS analyses. ResearchGate.
  • PAL System. (n.d.). Metabolite Profiling by Automated Methoximation and Silylation.
  • Ye, F., et al. (2006). Determination of aldoses and ketoses by GC-MS using differential derivatisation. PubMed.
  • Koek, M. M., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. PubMed Central.
  • Wikipedia. (n.d.). Kinetic isotope effect.
  • Zhao, G., et al. (2013). Optimized GC-MS Method To Simultaneously Quantify Acetylated Aldose, Ketose, and Alditol for Plant Tissues Based on Derivatization in a Methyl Sulfoxide/1-Methylimidazole System. ACS Publications.
  • Chemistry LibreTexts. (2022). 7.1: Kinetic Isotope Effects.
  • Westheimer, F. H. (n.d.). The Magnitude of the Primary Kinetic Isotope Effect for Compounds of Hydrogen and Deuterium. ACS Publications.
  • Bibel, M. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation.

Sources

Application

quantifying fructose in human plasma using D-Fructose-13C,d2 isotope dilution

Application Note: High-Specificity Quantitation of Fructose in Human Plasma via HILIC-MS/MS Abstract This application note details a robust protocol for the quantification of D-Fructose in human plasma using Isotope Dilu...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Specificity Quantitation of Fructose in Human Plasma via HILIC-MS/MS

Abstract

This application note details a robust protocol for the quantification of D-Fructose in human plasma using Isotope Dilution Mass Spectrometry (ID-MS) with D-Fructose-13C,d2 as the internal standard. Unlike glucose, which circulates at millimolar concentrations, fructose is present in micromolar trace levels (~5–10 µM fasting), creating a significant analytical challenge: isobaric interference . Both sugars share the same molecular weight (180.16 Da) and fragmentation patterns.

This guide moves beyond standard C18 chromatography, which fails to retain polar sugars, and employs Hydrophilic Interaction Liquid Chromatography (HILIC) .[1] We demonstrate how to achieve baseline resolution between fructose and glucose—a critical requirement to prevent the massive glucose signal from suppressing fructose ionization or contributing to false positives.

Introduction & Clinical Relevance

Elevated dietary fructose is increasingly linked to Non-Alcoholic Fatty Liver Disease (NAFLD), insulin resistance, and metabolic syndrome. However, accurate measurement in plasma is complicated by the "Glucose Gap":

  • Plasma Glucose: ~5.0 mM (5,000 µM)

  • Plasma Fructose: ~0.005 mM (5 µM)

Because glucose is 1000x more abundant and isobaric, even a 0.1% co-elution tail from glucose can artificially double the reported fructose concentration. This protocol utilizes D-Fructose-13C,d2 (Mass shift +3 Da) to correct for matrix effects and ionization variability, ensuring data integrity for drug development and metabolic flux studies.

Materials & Reagents

Analytical Standards
  • Analyte: D-Fructose (High Purity >99%).[2]

  • Internal Standard (IS): D-Fructose-13C,d2.

    • Note on IS Selection: This specific analog provides a mass shift of +3 Da (Parent ion

      
       182 vs 179). This shift is sufficient to avoid overlap with the natural M+2 isotope of native fructose, provided the chromatographic resolution from glucose is maintained.
      
Matrix & Solvents
  • Blank Matrix: Charcoal-stripped human plasma (to remove endogenous sugars) or surrogate matrix (PBS with 4% BSA).

  • Solvents: LC-MS grade Acetonitrile (ACN), Water, and Ammonium Hydroxide (

    
    ).
    

Experimental Protocol

Workflow Visualization

The following diagram outlines the critical path from sample preparation to data acquisition.

G Sample Human Plasma (50 µL) IS_Spike Add IS Spike (D-Fructose-13C,d2) Sample->IS_Spike Normalize Precip Protein Precipitation (Add 200 µL Cold ACN) IS_Spike->Precip 1:4 Ratio Centrifuge Centrifuge (12,000 x g, 10 min) Precip->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LCMS HILIC-MS/MS Analysis (Negative Mode) Supernatant->LCMS Direct Injection

Figure 1: Sample preparation workflow emphasizing the "dilute and shoot" approach compatible with HILIC chromatography.

Sample Preparation (Protein Precipitation)

Rationale: Traditional evaporation and reconstitution can lead to sugar degradation or insolubility. A simple precipitation with high-organic content matches the initial mobile phase of HILIC, allowing direct injection.

  • Aliquot: Transfer 50 µL of plasma into a 1.5 mL tube.

  • IS Addition: Add 10 µL of D-Fructose-13C,d2 working solution (25 µM). Vortex briefly.

  • Precipitation: Add 200 µL of ice-cold Acetonitrile (ACN).

    • Critical Step: The final solvent ratio is ~80% ACN. This is ideal for HILIC retention. If the water content is too high (>30%), sugars will not retain on the column.

  • Agitation: Vortex for 30 seconds; incubate at -20°C for 10 minutes to ensure complete protein removal.

  • Clarification: Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Transfer: Transfer 150 µL of supernatant to an autosampler vial. Do not dry down.

LC-MS/MS Conditions

Chromatography (HILIC): We utilize an Amide-functionalized column.[3][4] Amino/Amide columns retain sugars via hydrogen bonding with the water layer enriched on the stationary phase.

  • Column: Waters BEH Amide (2.1 x 100 mm, 1.7 µm) or equivalent (e.g., Phenomenex Luna Omega Sugar).

  • Mobile Phase A: 95:5 Water:ACN + 0.1%

    
     (pH 9.0).
    
    • Why High pH? Basic pH enhances the ionization of sugars in negative mode (

      
      ).
      
  • Mobile Phase B: 100% Acetonitrile.

  • Flow Rate: 0.3 mL/min.[5]

  • Injection Vol: 2-5 µL.

Gradient Profile:

Time (min) % Mobile Phase B (ACN) Event
0.0 90% Initial Loading
1.0 90% Isocratic Hold (Retain Fructose)
8.0 60% Linear Gradient Elution
8.1 40% Column Wash

| 10.0 | 90% | Re-equilibration (Crucial for HILIC) |

Mass Spectrometry (ESI Negative Mode):

  • Source: Electrospray Ionization (ESI-).[5]

  • Capillary Voltage: -2.5 kV.

  • Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: | Analyte | Precursor (


) | Product (

) | Collision Energy (eV) | Dwell (ms) | | :--- | :--- | :--- | :--- | :--- | | D-Fructose | 179.0 (

) | 89.0 | 15 | 50 | | D-Fructose (Qual) | 179.0 | 113.0 | 12 | 50 | | D-Fructose-13C,d2 (IS) | 182.0 (

) | 92.0* | 15 | 50 | | Glucose (Interference) | 179.0 | 89.0 | 15 | (Monitor to confirm separation) |

*Note: The product ion for the IS (92.0) assumes the labeled carbons/hydrogens are retained in the C3-C6 fragment. If the label is on C1-C2, the fragment might remain 89.0. Verify fragmentation of your specific custom standard.

System Suitability & Separation Logic

The most common failure mode in fructose analysis is glucose co-elution . Since glucose shares the 179->89 transition, the mass spectrometer cannot distinguish them chemically; they must be separated temporally.

Separation cluster_0 Chromatographic Separation (HILIC) Glucose Glucose Peak (High Conc.) RT: 4.2 min Fructose Fructose Peak (Trace Conc.) RT: 5.8 min Detector MS/MS Detector (m/z 179 -> 89) Glucose->Detector Interference Fructose->Detector Target Signal

Figure 2: Separation logic. Fructose typically elutes LATER than glucose on Amide HILIC columns due to stronger interaction with the stationary phase. If peaks overlap, the glucose tail will mask the fructose peak.

Acceptance Criteria:

  • Resolution (

    
    ):  > 1.5 between Glucose and Fructose.
    
  • IS Response: Variation < 15% across the run.

  • Linearity:

    
     over range 1 µM – 500 µM.
    

Data Analysis & Calculation

Quantification is performed using the Area Ratio method.



Calculate concentration using a weighted (


) linear regression derived from the calibration curve:


Where:
  • 
     = Area Ratio
    
  • 
     = Concentration of Fructose[6]
    

Correction for Endogenous Fructose: Since "fructose-free" plasma does not exist, use Standard Addition or a Surrogate Matrix (PBS + BSA) for the calibration curve. If using surrogate matrix, perform Quality Control (QC) checks in pooled human plasma to verify recovery.

Troubleshooting (Expert Tips)

  • Peak Broadening: HILIC is sensitive to the sample solvent. If the sample contains too much water (e.g., < 70% ACN), peaks will smear. Ensure the injection solvent matches the initial mobile phase (90% ACN).

  • Sensitivity Loss: Sugars stick to stainless steel. Use PEEK tubing or a passivation protocol (phosphoric acid wash) for the LC system if sensitivity drops.

  • Ion Suppression: If the IS signal dips at the retention time of Glucose (even if Fructose is separated), it indicates the source is saturated by the glucose load. Divert the LC flow to waste during the Glucose elution window (e.g., 3.5–4.5 min) to protect the source.

References

  • Gao, S., et al. (2019). "Quantification of Glucose, Fructose and 1,5-Anhydroglucitol in Plasma of Diabetic Patients by Ultra Performance Liquid Chromatography Tandem Mass Spectrometry." Journal of Chromatography B. Link

  • Magnes, C., et al. (2018). "Development and Validation of a Quantitative Ultra Performance LC® Hydrophilic Interaction Liquid Chromatography MS/MS Method to Measure Fructose and Sorbitol in Human Plasma." Bioanalysis. Link

  • Schwartz, J., et al. (2020). "Fasting Serum Fructose Levels Are Associated With Risk of Incident Type 2 Diabetes." Diabetes Care. Link

  • Waters Corporation. (2021). "Analysis of Sugars and Sugar Substitutes." Application Note. Link

  • Sigma-Aldrich. "D-Fructose-13C Isotopes Product Information." Link

Sources

Method

solid phase extraction (SPE) methods for D-Fructose-13C,d2 enrichment

Application Note: High-Specificity Enrichment of D-Fructose-13C,d2 from Biological Matrices Executive Summary Metabolic flux analysis (MFA) utilizing stable isotope tracers, such as D-Fructose-13C,d2 , is critical for el...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Specificity Enrichment of D-Fructose-13C,d2 from Biological Matrices

Executive Summary

Metabolic flux analysis (MFA) utilizing stable isotope tracers, such as D-Fructose-13C,d2 , is critical for elucidating glycolytic and fructolytic pathways in oncology and metabolic disease research. However, the high polarity and hydrophilicity of fructose render standard C18 solid-phase extraction (SPE) ineffective. This guide details two robust enrichment protocols: Phenylboronic Acid (PBA) Affinity SPE (Gold Standard for specificity) and Aminopropyl HILIC SPE (Cost-effective alternative). These methods ensure the removal of matrix interferences (proteins, lipids, salts) while maximizing the recovery of the labeled isotopologue for downstream LC-MS/MS or GC-MS analysis.

Mechanism of Action

To successfully extract D-Fructose-13C,d2, one must exploit its specific chemical moieties. Unlike glucose, which exists predominantly in the pyranose form, fructose exists in equilibrium between furanose and pyranose forms, both containing cis-diol groups.

A. Boronate Affinity (PBA) Mechanism

This is a "covalent chromatography" technique.[1] Under alkaline conditions (pH > 8.0), the phenylboronate ligand becomes tetrahedral and forms a reversible cyclic ester specifically with 1,2-cis-diols (coplanar hydroxyls). This bond is far stronger than hydrogen bonding, allowing aggressive washing of non-diol interferences. Acidification hydrolyzes the bond, releasing the purified fructose.

B. HILIC (Aminopropyl) Mechanism

Aminopropyl phases operate via Hydrophilic Interaction Liquid Chromatography (HILIC) principles. The polar stationary phase retains fructose via hydrogen bonding and water layer partitioning when the mobile phase is highly organic (e.g., Acetonitrile). Elution occurs by increasing the water content.

SPE_Mechanism cluster_0 PBA Mechanism (pH Switch) cluster_1 HILIC Mechanism (Polarity) PBA_Ligand PBA Ligand (Neutral) PBA_Active Tetrahedral Anion (Active Form) PBA_Ligand->PBA_Active Alkaline pH (>8.5) Complex Cyclic Ester Complex (Retained Fructose) PBA_Active->Complex + Fructose (cis-diol) Released Purified Fructose-13C,d2 Complex->Released Acidic Elution (pH < 3.0) Amino_Phase Aminopropyl Phase Partition Water Layer Partitioning Amino_Phase->Partition High Organic Load (80% ACN) Elution Elution Partition->Elution High Aqueous (100% Water)

Figure 1: Mechanistic comparison of Boronate Affinity (PBA) vs. Aminopropyl HILIC extraction for fructose.

Protocol A: Phenylboronic Acid (PBA) SPE (Gold Standard)

Recommended for complex matrices (Plasma, Urine) where maximum purity is required.

Materials:

  • Cartridge: Agilent Bond Elut PBA (100 mg, 1 mL) or equivalent.[2]

  • Buffer A (Conditioning/Loading): 100 mM Ammonium Acetate, pH 8.5 (Adjust with NH₄OH). Note: Phosphate buffer can also be used but is less MS-friendly.

  • Wash Solvent: 50:50 ACN:Buffer A.

  • Elution Solvent: 90:10 Methanol:Water + 1% Formic Acid.

Workflow:

  • Sample Pre-treatment:

    • Spike biological sample (100 µL) with Internal Standard (if different from target).

    • Dilute 1:3 with Buffer A . Ensure final pH is >8.0. If sample is acidic (e.g., urine), adjust pH carefully with NH₄OH.

    • Critical: Do not acidify the sample; this prevents binding.

  • Conditioning:

    • 1 mL Methanol (to wet the frit).

    • 1 mL Buffer A (to activate the boronate ligand).

  • Loading:

    • Load pre-treated sample at a slow flow rate (1-2 drops/sec).

    • Mechanism:[1][3][4][5] Fructose-13C,d2 covalently binds to the boronate ligand.

  • Interference Wash:

    • Wash with 1 mL Buffer A (removes unbound proteins/salts).

    • Wash with 1 mL 50% ACN in Buffer A (removes hydrophobic lipids while maintaining high pH to keep fructose bound).

  • Elution:

    • Apply 2 x 500 µL Elution Solvent .

    • Mechanism:[1][3][4][5] Acid breaks the boronate-diol bond; Methanol solubilizes the released sugar.

  • Post-Processing:

    • Evaporate to dryness under N₂ at 40°C.

    • Reconstitute in LC-MS mobile phase (e.g., 80:20 ACN:Water).

Protocol B: Aminopropyl HILIC SPE (Alternative)

Recommended for cleaner matrices (Cell Media) or high-throughput screening.

Materials:

  • Cartridge: Silica-based Aminopropyl (NH₂) SPE (500 mg, 3 mL).

  • Equilibration Solvent: 85% Acetonitrile (ACN) / 15% Water.

  • Elution Solvent: Water (HPLC Grade).

Workflow:

  • Sample Pre-treatment:

    • Perform protein precipitation on plasma/media: Add 3 volumes of cold ACN. Vortex and centrifuge (10,000 x g, 5 min).

    • Collect supernatant. The sample is now ~75% organic, suitable for HILIC loading.

  • Conditioning:

    • 2 mL Water.

    • 2 mL Equilibration Solvent (85% ACN).

  • Loading:

    • Load the ACN-precipitated supernatant.

    • Mechanism:[1][3][4][5] Fructose is retained via hydrogen bonding to the NH₂ groups in the organic environment.

  • Washing:

    • Wash with 2 mL 85% ACN .

    • Purpose: Removes lipids and non-polar compounds that do not retain on the polar phase.

  • Elution:

    • Elute with 2 x 1 mL Water .

    • Mechanism:[1][3][4][5] Water disrupts the hydrogen bonding, releasing the sugar.

Method Comparison & Validation Data

FeaturePBA Affinity (Protocol A)Aminopropyl HILIC (Protocol B)
Specificity High (Covalent cis-diol bond)Moderate (Polarity based)
Recovery (Fructose) > 95%80 - 90%
Matrix Cleanliness Excellent (Removes non-diols)Good (Removes non-polars)
Cost High (~$5-8/cartridge)Low (~$2-3/cartridge)
Primary Limitation Requires alkaline load; pH sensitive.Sensitive to water content in load.

Experimental Validation Workflow: To validate these protocols for D-Fructose-13C,d2, follow this decision tree:

Workflow Start Biological Matrix (Plasma/Urine/Media) PreTreat Sample Pre-treatment Start->PreTreat Decision Select SPE Mode PreTreat->Decision PBA Protocol A: PBA SPE (High Specificity) Decision->PBA Complex Matrix Amino Protocol B: Aminopropyl SPE (High Throughput) Decision->Amino Clean Matrix LCMS LC-MS/MS Analysis (Neg Mode ESI, MRM) PBA->LCMS Amino->LCMS

Figure 2: Decision workflow for selecting the appropriate extraction strategy.

Troubleshooting & Expert Tips

  • Ion Suppression: If using Protocol A (PBA), ensure all borate salts are washed away. Borates can suppress ionization in ESI-MS. The acidic elution step usually converts residual borates to boric acid, which is volatile, but a thorough wash is critical.

  • Isotope Exchange: The deuterium (d2) on the carbon backbone is stable. However, avoid extremely harsh acidic conditions (>1M HCl) at high heat, which could degrade the sugar structure. The proposed formic acid elution is safe.

  • Capacity: PBA cartridges have a finite capacity for total diols. If your sample has high glucose (5-10 mM), it will compete with fructose. Ensure the cartridge capacity (typically ~0.6 meq/g) is not exceeded, or use a larger bed mass (500 mg).

References

  • Agilent Technologies. (2010). Phenylboronic Acid (PBA) Solid Phase Extraction Mechanisms and Applications. Agilent Application Note. Link

  • Waters Corporation. (2023). Sample Purification & Enrichment Using Solid-Phase Extraction. Waters Primer. Link

  • Teledyne ISCO. (2023).[5] Purification of simple carbohydrates with flash chromatography. Application Note 140. Link

  • Zhang, Y., et al. (2019). Fructooligosaccharides purification: Complexing simple sugars with phenylboronic acid. Food Chemistry. Link

  • BenchChem. (2025).[6] D-Fructose-d2 vs. 13C-Glucose: A Comparative Guide for Metabolic Tracers. Technical Guide. Link

Sources

Application

Application Note: Precision Measurement of Fructolysis Rates in Liver Cells using Dual-Labeled D-Fructose-13C,d2

This Application Note is designed for researchers utilizing stable isotope tracing to quantify hepatic fructolysis rates. It focuses on the specific utility of the dual-labeled tracer D-Fructose-[1-13C, 1,1-d2] (or the C...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers utilizing stable isotope tracing to quantify hepatic fructolysis rates. It focuses on the specific utility of the dual-labeled tracer D-Fructose-[1-13C, 1,1-d2] (or the C6 analog), which offers a distinct advantage over single-labeled probes by decoupling metabolic flux (Carbon-13) from enzymatic exchange rates (Deuterium).

Abstract

Quantifying fructose metabolism (fructolysis) in hepatocytes is critical for understanding Non-Alcoholic Fatty Liver Disease (NAFLD) and lipogenesis. Standard 13C-flux analysis often fails to distinguish between net glycolytic flux and rapid equilibrium at the triose phosphate isomerase (TPI) step. This protocol details the use of D-Fructose-[1-13C, 1,1-d2] to measure fructolysis rates. By tracking the retention of the 13C carbon skeleton alongside the obligatory loss of Deuterium (d2) during specific enzymatic steps (Aldolase B and TPI), researchers can precisely calculate the rate of fructose entry into the glycolytic and lipogenic pools with high specificity.

Introduction & Principle

Hepatic fructolysis differs fundamentally from glycolysis. Fructose bypasses the rate-limiting enzyme Phosphofructokinase (PFK), entering downstream at the triose phosphate stage via Ketohexokinase (KHK) and Aldolase B .

The Dual-Label Advantage

Using a dual-labeled tracer such as D-Fructose-[1-13C, 1,1-d2] provides two orthogonal readouts:

  • 13C (Carbon Flux): Tracks the mass transfer of fructose carbons into Fructose-1-Phosphate (F1P), Dihydroxyacetone Phosphate (DHAP), and downstream metabolites (Lactate, Citrate).

  • Deuterium (Enzymatic Kinetics): Acts as a "sensor" for specific bond-breaking events.

    • Aldolase B Cleavage: Splits F1P into DHAP (containing the C1 labels) and Glyceraldehyde.

    • Triose Phosphate Isomerase (TPI): Converts DHAP to Glyceraldehyde-3-Phosphate (GAP). This mechanism involves the abstraction of a proton (or deuteron) from C1.

    • Result: A molecule of DHAP derived from the tracer will start as M+3 (13C + 2 Deuteriums). Upon isomerization to GAP, it loses one Deuterium, becoming M+2 . The ratio of M+3 to M+2 in the triose pool quantifies the equilibration rate of TPI relative to the forward flux.

Pathway Visualization

The following diagram illustrates the fate of the isotopic labels during hepatic fructolysis.

FructolysisPathway Fructose D-Fructose-[1-13C, 1,1-d2] (Mass M+3) F1P Fructose-1-Phosphate (Mass M+3) Fructose->F1P Phosphorylation DHAP DHAP (Mass M+3) F1P->DHAP Cleavage (C1-C3) Glyceraldehyde (Unlabeled) Glyceraldehyde (Unlabeled) F1P->Glyceraldehyde (Unlabeled) GAP Glyceraldehyde-3-P (Mass M+2) *1 Deuterium Lost* DHAP->GAP Isomerization (-1 Deuterium) Pyruvate Pyruvate (M+1 or M+2) DHAP->Pyruvate GAP->Pyruvate Glycolysis Lipogenesis De Novo Lipogenesis (Acetyl-CoA) Pyruvate->Lipogenesis KHK Ketohexokinase (KHK) Aldolase Aldolase B TPI TPI (Proton Exchange)

Caption: Fate of D-Fructose-[1-13C, 1,1-d2]. Note the loss of one deuterium atom (mass shift M+3 → M+2) during the TPI reaction, serving as a kinetic marker.

Materials & Reagents

Tracer Specifications
  • Compound: D-Fructose-[1-13C; 1,1-d2] (Alternative: D-Fructose-[6-13C; 6,6-d2] for probing back-flux).

  • Isotopic Purity: >99% atom % 13C, >98% atom % D.

  • Source: Cambridge Isotope Laboratories, Omicron Biochemicals, or equivalent custom synthesis.

  • Preparation: Dissolve in PBS to create a 1 M stock solution. Filter sterilize (0.22 µm). Store at -20°C.

Cell Model
  • Primary Hepatocytes: (Mouse or Human) – Gold standard for physiological KHK activity.

  • HepG2 / HuH7: Valid models, though KHK expression may vary. Recommendation: Verify KHK expression via Western Blot before study.

Buffers
  • Starvation Media: DMEM (no glucose, no glutamine, no phenol red) supplemented with 0.5% dialyzed FBS.

  • Extraction Solvent: 80% Methanol / 20% Water (LC-MS grade), pre-chilled to -80°C.

Experimental Protocol

Phase 1: Cell Preparation & Equilibration
  • Seeding: Seed hepatocytes in 6-well plates (approx. 1 x 10^6 cells/well) to achieve 80% confluence.

  • Wash: Wash cells 2x with warm PBS to remove residual glucose.

  • Starvation: Incubate cells in Starvation Media for 1 hour. This depletes intracellular glycolytic intermediates, ensuring the measured flux is derived from the exogenous tracer.

Phase 2: Tracer Administration (Pulse)
  • Tracer Media Prep: Prepare Starvation Media containing 5 mM D-Fructose-[1-13C, 1,1-d2] .

    • Note: 5 mM mimics post-prandial portal vein concentrations.

  • Pulse: Replace starvation media with Tracer Media.

  • Time Course: Incubate at 37°C for the following time points:

    • T = 0 min (Control)

    • T = 5 min (Initial uptake/phosphorylation)

    • T = 15 min (Linear flux phase)

    • T = 60 min (Steady state/Lipogenesis entry)

Phase 3: Metabolite Extraction (Quenching)

Critical: Metabolism must be stopped instantly to preserve the unstable triose phosphates (DHAP/GAP).

  • Quench: Rapidly aspirate media and wash 1x with ice-cold saline (0.9% NaCl).

  • Extract: Immediately add 1 mL of -80°C 80% Methanol directly to the well.

  • Scrape: Scrape cells on dry ice and transfer the suspension to pre-cooled Eppendorf tubes.

  • Lyse: Vortex vigorously for 30 seconds. Freeze-thaw cycle (Liquid N2 -> 37°C) x2 to ensure complete lysis.

  • Clarify: Centrifuge at 15,000 x g for 15 min at 4°C.

  • Dry: Transfer supernatant to a new tube and dry under nitrogen gas or SpeedVac (without heat).

  • Reconstitute: Resuspend in 50 µL LC-MS grade water.

Phase 4: LC-MS/MS Analysis

Instrument: Q-Exactive (Orbitrap) or Triple Quadrupole MS coupled to HILIC Chromatography.

Chromatography (HILIC):

  • Column: Waters BEH Amide or equivalent (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 20 mM Ammonium Acetate + 20 mM Ammonium Hydroxide in Water (pH 9.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 85% B to 40% B over 15 minutes.

Mass Spectrometry Targets (Negative Mode):

Metabolite Parent Mass (M+0) Target Isotopologue (Tracer Derived) Mechanistic Insight
Fructose 179.0561 M+3 (182.06) Total Uptake
Fructose-1-P 259.0224 M+3 (262.03) KHK Activity
DHAP 169.0271 M+3 (172.04) Direct Aldolase Cleavage
GAP 169.0271 M+2 (171.04) Post-TPI Isomerization (Loss of 1 D)

| Lactate | 89.0244 | M+1 / M+2 | Glycolytic Flux |

Data Analysis & Calculation

Mass Isotopomer Distribution (MID)

Calculate the fractional abundance of each isotopologue (M+0, M+1, M+2, M+3) for key metabolites. Correct for natural abundance using software like IsoCor or Polu.

Calculating Fructolysis Rate (Flux)

The rate of fructolysis is determined by the appearance of labeled DHAP and GAP.



Quantifying TPI Exchange (The "d2" Advantage)

The unique power of this tracer is quantifying the TPI equilibration.

  • M+3 DHAP represents the "fresh" pool from Fructose cleavage.

  • M+2 GAP represents the pool that has undergone isomerization.

  • Ratio (M+2 / M+3): A high M+2/M+3 ratio indicates rapid equilibration between DHAP and GAP. A low ratio suggests that DHAP is being diverted to Glycerol-3-Phosphate (Lipogenesis precursor) faster than it equilibrates with GAP.

Workflow Diagram

Workflow Step1 1. Starvation (1h, No Glucose) Step2 2. Tracer Pulse (5mM Fructose-13C,d2) Step1->Step2 Step3 3. Quench & Extract (-80°C MeOH) Step2->Step3 Step4 4. LC-MS Analysis (HILIC - Neg Mode) Step3->Step4 Step5 5. Data: M+3 vs M+2 (Flux Calculation) Step4->Step5

Caption: Experimental workflow for measuring fructolysis rates.

Quality Control & Troubleshooting

  • Low Signal: Fructose-1-P is thermally unstable. Ensure extraction is kept strictly at 4°C or below.

  • Back-Exchange: Deuterium on hydroxyl groups (-OH) exchanges instantly with water. However, the Deuterium on the Carbon skeleton (C-D) is stable until enzymatic bond breakage. Ensure you are monitoring the C-bound deuterium mass shift.

  • Glucose Interference: If 13C-Glucose is present, it will produce M+3 DHAP/GAP via glycolysis (from F1,6BP). The starvation step is crucial to remove glucose competition.

References

  • Jang, C., et al. (2018). "The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids." Cell Metabolism. Link

  • Hui, S., et al. (2020). "Quantitative Flux Analysis of Energy Metabolism." Nature Protocols. Link

  • Omicron Biochemicals. "Stable Isotope-Labeled Carbohydrates: Fructose Analogs." Link

  • Softic, S., et al. (2017). "Divergent effects of glucose and fructose on hepatic lipogenesis and insulin signaling."[1] Journal of Clinical Investigation. Link

Sources

Method

HPLC separation conditions for D-Fructose-13C,d2 and glucose isomers

An Application Note for the Chromatographic Separation of D-Fructose-¹³C,d₂ and Glucose Isomers by HPLC-MS For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Introd...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Chromatographic Separation of D-Fructose-¹³C,d₂ and Glucose Isomers by HPLC-MS

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Significance of Isotopic Resolution in Metabolic Research

The study of carbohydrate metabolism is fundamental to understanding a vast array of biological processes and pathological conditions, including diabetes, metabolic syndrome, and cancer. Stable isotope-labeled sugars, such as D-Fructose-¹³C,d₂, serve as powerful tracers in metabolic flux analysis, enabling researchers to track the fate of specific molecules through complex biochemical pathways.[1][2] The ability to accurately separate and quantify these labeled compounds from their endogenous, unlabeled counterparts and their isomers, such as glucose, is paramount for generating high-quality, unambiguous data.

This application note provides a comprehensive guide to developing and implementing a robust High-Performance Liquid Chromatography (HPLC) method for the baseline separation of D-Fructose-¹³C,d₂ and its isomers. We will delve into the rationale behind the selection of the stationary phase, mobile phase, and detection method, offering a detailed protocol that ensures both scientific rigor and practical applicability in a research and drug development setting. The method described herein leverages the principles of Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Mass Spectrometry (MS) to achieve superior selectivity and sensitivity.

The Chromatographic Challenge: Separating Structurally Similar Sugars

Fructose and glucose are structural isomers, making their separation a non-trivial task.[3] Furthermore, the isotopic labeling of fructose with ¹³C and deuterium (d₂) does not significantly alter its polarity, meaning that chromatographic conditions must be finely tuned to achieve resolution. Traditional reversed-phase HPLC is often ineffective for retaining and separating these highly polar analytes. Therefore, HILIC has emerged as a powerful technique for the analysis of polar compounds like carbohydrates.[4][5][6]

Why HILIC is the Preferred Method

HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, typically acetonitrile, and a smaller amount of an aqueous component.[7][8] This creates a water-enriched layer on the surface of the stationary phase, into which polar analytes can partition. The elution of analytes is then achieved by increasing the polarity of the mobile phase (i.e., increasing the aqueous content). This mechanism provides excellent retention and selectivity for sugars.[5][7] Amino-bonded (NH₂) columns are a popular choice for HILIC separation of carbohydrates due to their ability to interact with the hydroxyl groups of the sugars, enhancing separation.[4][7]

Methodology: A Validated Protocol for Isomer Separation

This section details the equipment, reagents, and step-by-step procedures for the successful separation of D-Fructose-¹³C,d₂ and glucose isomers.

Equipment and Reagents
  • HPLC System: A high-performance liquid chromatography system equipped with a binary pump, autosampler, and column oven.

  • Detector: A mass spectrometer (MS) is the recommended detector for its high selectivity and ability to differentiate between isotopically labeled and unlabeled compounds.[9][10] An Evaporative Light Scattering Detector (ELSD) can be used as an alternative for quantification if an MS is not available, though it will not distinguish between the labeled and unlabeled fructose.[11][12][13][14] A Refractive Index (RI) detector is a more traditional option but is less sensitive and not compatible with gradient elution.[15][16][17][18][19]

  • HPLC Column: An amino-propyl bonded silica column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Solvents: HPLC-grade acetonitrile and ultrapure water.

  • Standards: D-Fructose-¹³C,d₂, D-Fructose, and D-Glucose.

Sample Preparation Protocol

For clean sample matrices, such as in vitro cell culture media or purified enzyme reaction mixtures, minimal sample preparation is required.[9] For more complex matrices like plasma or tissue extracts, protein precipitation is necessary.

  • For Clean Matrices:

    • Accurately weigh and dissolve the sample in the initial mobile phase composition (e.g., 80:20 acetonitrile:water).

    • Filter the sample through a 0.22 µm syringe filter prior to injection.[20]

  • For Complex Matrices (e.g., Plasma):

    • To 100 µL of plasma, add 400 µL of ice-cold acetonitrile to precipitate proteins.

    • Vortex for 1 minute.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Carefully collect the supernatant and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the dried extract in a known volume of the initial mobile phase.

    • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

Chromatographic Conditions

The following table summarizes the optimized HPLC-MS conditions for the separation of D-Fructose-¹³C,d₂ and glucose isomers.

ParameterCondition
Column Amino-propyl silica (4.6 x 150 mm, 3.5 µm)
Mobile Phase A 95:5 Water:Acetonitrile
Mobile Phase B 95:5 Acetonitrile:Water
Gradient 80% B to 60% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 35°C
Injection Volume 5 µL
MS Detector Electrospray Ionization (ESI) in Negative Mode
MS Scan Mode Selected Ion Monitoring (SIM)
Monitored Ions m/z for [M-H]⁻ of Fructose, Glucose, and D-Fructose-¹³C,d₂
Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_hplc HPLC-MS Analysis cluster_data Data Analysis Sample Biological Sample Precipitation Protein Precipitation (if necessary) Sample->Precipitation Centrifugation Centrifugation Precipitation->Centrifugation Evaporation Evaporation & Reconstitution Centrifugation->Evaporation Filtration Filtration (0.22 µm) Evaporation->Filtration Injection Autosampler Injection Filtration->Injection Column Amino Column Separation (HILIC Mode) Injection->Column Detection MS Detection (SIM Mode) Column->Detection Integration Peak Integration Detection->Integration Quantification Quantification Integration->Quantification

Caption: Experimental workflow for the analysis of D-Fructose-¹³C,d₂ and glucose isomers.

Expected Results and Discussion

Under the specified chromatographic conditions, baseline separation of fructose and glucose isomers is expected. Fructose will typically elute before glucose.[3] The use of MS detection in SIM mode allows for the specific monitoring of the mass-to-charge ratio of each analyte, providing an additional layer of selectivity.

Data Presentation

The following table shows the expected retention times and m/z values for the analytes of interest.

AnalyteExpected Retention Time (min)[M-H]⁻ m/z
D-Fructose~6.5179.055
D-Fructose-¹³C,d₂~6.5182.064
D-Glucose~7.2179.055
Separation Principle Diagram

G cluster_column HILIC Separation on Amino Column cluster_mobile Mobile Phase (High Acetonitrile) StationaryPhase Stationary Phase Water-Enriched Layer Amino Groups MobilePhase Mobile Phase Flow Fructose Fructose MobilePhase->Fructose Elution (Weaker Interaction) AnalyteMix Analyte Mixture (Fructose, Glucose, Labeled Fructose) AnalyteMix->StationaryPhase:water Partitioning Glucose Glucose

Caption: HILIC separation mechanism for sugar isomers on an amino column.

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Poor Peak Shape Column contaminationFlush the column with a strong solvent or replace it.
Inappropriate mobile phase pHEnsure the mobile phase pH is suitable for the column.
Low Sensitivity Suboptimal MS parametersOptimize ESI source conditions (e.g., capillary voltage, gas flow).
Sample degradationPrepare fresh samples and standards.
Poor Resolution Mobile phase compositionAdjust the acetonitrile/water ratio. A higher acetonitrile concentration will increase retention and may improve resolution.[21]
Column agingReplace the column.

Conclusion

The HPLC-MS method detailed in this application note provides a reliable and robust protocol for the separation and quantification of D-Fructose-¹³C,d₂ and its isomers. The use of HILIC with an amino column offers excellent selectivity for these polar analytes, while MS detection provides the necessary sensitivity and specificity to differentiate between isotopically labeled and unlabeled compounds. This method is well-suited for researchers and scientists in the field of metabolic research and drug development who require accurate and precise analysis of sugar isomers.

References

  • Creative Biolabs. (n.d.). Monosaccharide Analysis Methods: HPLC, GC-MS & NMR. Retrieved from [Link]

  • Rahman, N. A., & Din, W. R. W. (2012). Determination of Glucose and Fructose from Glucose Isomerization Process by High-performance Liquid Chromatography with UV Detection. Canadian Journal on Chemical Engineering & Technology, 3(3). Retrieved from [Link]

  • Rahman, N. A., & Din, W. R. W. (2012). Determination of Glucose and Fructose from Glucose Isomerization Process by High performance Liquid Chromatography with UV Detection. Canadian Journal on Chemical Engineering & Technology, 3(3). Retrieved from [Link]

  • Periat, A., Fekete, S., Cusumano, A., Domínguez-Vega, E., Guillarme, D., & Somsen, G. W. (2016). Hydrophilic interaction liquid chromatography in the separation of glycopeptides and their isomers. Analytical and Bioanalytical Chemistry, 408(24), 6751–6759. Retrieved from [Link]

  • Chemistry Stack Exchange. (2023). How does industry separate glucose from fructose using liquid chromatography when producing high-fructose corn syrup? Retrieved from [Link]

  • Böke, H., & Tüzün, B. (2021). Comparison of ultraviolet and refractive index detections in the HPLC analysis of sugars. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(4), 1109-1116. Retrieved from [Link]

  • ResearchGate. (2018). How to separate glucose and fructose in a mixture of sugars by HPLC? Retrieved from [Link]

  • Shimadzu. (n.d.). Methods for Separating Sugars. Retrieved from [Link]

  • ResearchGate. (2021). How to develop HPLC method for D-Fructose? Retrieved from [Link]

  • Waters Corporation. (n.d.). Your Essential Guide to Sugar Analysis with Liquid Chromatography. Retrieved from [Link]

  • Sharma, S., Singh, B., & Rani, S. (2023). A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactose in Eggless Mayonnaise. Foods, 12(6), 1221. Retrieved from [Link]

  • Mežule, L., Teliševa, G., & Rapoports, A. (2015). Application of conventional HPLC RI technique for sugar analysis in hydrolysed hay. Agronomy Research, 13(4), 1019-1027. Retrieved from [Link]

  • Waters Corporation. (2018). Quantification of Mono and Disaccharides in Foods. Retrieved from [Link]

  • LCGC International. (2017). Analysis of Sugars in Feeds by HPLC with Post-column Derivatization and Fluorescence Detection. Retrieved from [Link]

  • ResearchGate. (2015). Evaluation of a Hydrophilic Interaction Liquid Chromatography (HILIC) Design Space for Sugars and Sugar Alcohols. Retrieved from [Link]

  • Domínguez-Vega, E., Crego, A. L., & Marina, M. L. (2011). Glycation Isotopic Labeling with 13C-Reducing Sugars for Quantitative Analysis of Glycated Proteins in Human Plasma. Journal of Proteome Research, 10(11), 5153–5161. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

  • Agilent. (n.d.). Analysis of foods using HPLC with evaporative light scattering detection. Retrieved from [Link]

  • Zhang, Y., Chen, X., & Wang, X. (2023). Quantification and isotope abundance determination of 13C labeled intracellular sugar metabolites with hydrophilic interaction liquid chromatography-high resolution mass spectrometry. Analytical Methods, 15(40), 5143-5150. Retrieved from [Link]

  • Waters Corporation. (2013). Determination of Food Sugars in Fruit Juice Using Refractive Index Detection and BEH Amide Column Chemistry. Retrieved from [Link]

  • JASCO Global. (2021). Quantitative analysis of sugars (Direct detection by RI detector). Retrieved from [Link]

  • Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

  • Knauer. (n.d.). HILIC - Sugars and fructooligosaccharide analysis. Retrieved from [Link]

  • Peak Scientific. (2016). The principles of ELSD. Retrieved from [Link]

  • Han, L., & Li, Y. (2023). Isotope labeling strategies of glycans for mass spectrometry-based quantitative glycomics. Journal of Mass Spectrometry and Advances in the Clinical Lab, 28, 1-10. Retrieved from [Link]

  • ResearchGate. (2010). Retention times for monosaccharide separation in a Chiralpack AD-H column, at 25°C. Retrieved from [Link]

  • Huang, Y., Nie, Y., Boyes, B., & Orlando, R. (2016). Resolving isomeric glycopeptide glycoforms with hydrophilic interaction chromatography (HILIC). Journal of Biomolecular Techniques, 27(3), 98–104. Retrieved from [Link]

  • Fu, Q., Li, X., & Li, Z. (2017). Separation of carbohydrates using hydrophilic interaction liquid chromatography. Chinese Journal of Chromatography, 35(1), 1-8. Retrieved from [Link]

  • Waters Corporation. (2007). 2424 Evaporative Light Scattering Detector: Analysis of Apple Juice Sugars. Retrieved from [Link]

  • YMC. (2021, May 17). All About Sugar Analysis by HPLC [Video]. YouTube. Retrieved from [Link]

  • Shimadzu. (n.d.). Analysis of Oligosaccharides in Beer Using the ELSD-LT. Retrieved from [Link]

Sources

Application

application of D-Fructose-13C,d2 in targeted metabolomics workflows

Application Note: Targeted Metabolomics Quantification of Fructose Flux and Pool Size using D-Fructose-13C,d2 Executive Summary The precise quantification of D-Fructose in complex biological matrices (plasma, liver, inte...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Targeted Metabolomics Quantification of Fructose Flux and Pool Size using D-Fructose-13C,d2

Executive Summary

The precise quantification of D-Fructose in complex biological matrices (plasma, liver, intestinal tissue) is critical for understanding metabolic dysregulation in Non-Alcoholic Fatty Liver Disease (NAFLD), Type 2 Diabetes, and obesity. D-Fructose-13C,d2 serves as a superior Internal Standard (IS) compared to universally labeled analogs (e.g., U-13C-Fructose) or non-isotopic standards. Its unique mass shift (+3 Da typical) prevents signal overlap with naturally occurring isotopes (M+1, M+2) and distinguishes it from commonly used metabolic tracers like U-13C-Glucose. This guide details a validated LC-MS/MS workflow for the absolute quantification of fructose using D-Fructose-13C,d2, ensuring high specificity and correcting for the severe ion suppression often observed in carbohydrate analysis.

Strategic Rationale: Why D-Fructose-13C,d2?

In targeted metabolomics, the "Gold Standard" for quantification is Isotope Dilution Mass Spectrometry (IDMS). However, fructose presents unique challenges:

  • Isomeric Complexity: Fructose (ketose) and Glucose (aldose) are structural isomers (MW 180.16). They often co-elute on standard Reverse Phase (C18) columns and share major MS/MS fragments.

  • Ion Suppression: In ESI negative mode, carbohydrates suffer from significant matrix effects.

  • Tracer Interference: In metabolic flux analysis (MFA) studies where U-13C-Glucose is introduced to trace glycolysis, a U-13C-Fructose IS would overlap with the M+6 isotopologue of the tracer.

The Solution: D-Fructose-13C,d2 (typically labeled at stable positions, e.g., C6 or C1) provides a distinct precursor mass (approx. m/z 182 or 183 depending on exact labeling) that does not interfere with:

  • Endogenous Fructose (M+0).

  • Natural isotopes (M+1, M+2).

  • Common metabolic tracers (e.g., U-13C-Glucose M+6).

Biological Context: Fructolysis vs. Glycolysis

Understanding the pathway is essential for interpreting data. Unlike glucose, fructose bypasses the rate-limiting enzyme Phosphofructokinase-1 (PFK-1), leading to unregulated acetyl-CoA production and lipogenesis.

Fructolysis cluster_legend Pathway Key Fructose D-Fructose (Extracellular) Fructose_Int D-Fructose (Intracellular) Fructose->Fructose_Int GLUT2/5 F1P Fructose-1-Phosphate (F-1-P) Fructose_Int->F1P KHK (Ketohexokinase) DHAP DHAP F1P->DHAP Aldolase B Glyceraldehyde Glyceraldehyde F1P->Glyceraldehyde Aldolase B G3P Glyceraldehyde-3-P DHAP->G3P TPI Glyceraldehyde->G3P Triokinase Pyruvate Pyruvate G3P->Pyruvate Glycolysis Lipogenesis De Novo Lipogenesis (Fatty Liver) Pyruvate->Lipogenesis Acetyl-CoA Legend Fructose bypasses PFK-1 leading to rapid lipogenesis

Figure 1: The Fructolysis pathway highlights the rapid entry of fructose into the triose-phosphate pool, bypassing the PFK-1 checkpoint.[1][2][3][4][5][6] This unregulated flux is the target of quantification.

Experimental Protocol

Materials & Reagents
  • Analyte: D-Fructose (Native).[7]

  • Internal Standard: D-Fructose-13C,d2 (e.g., [6-13C, 6,6-d2]-Fructose). Note: Verify the exact labeling of your lot to calculate the precise precursor mass.

  • Solvents: LC-MS grade Acetonitrile (ACN), Water, Ammonium Hydroxide (NH4OH).

  • Matrix: Plasma, Serum, or Liver homogenate.

Sample Preparation (Protein Precipitation)

Rationale: Carbohydrates are highly polar. Liquid-Liquid Extraction (LLE) is ineffective. Protein precipitation with high organic content is required to retain sugars in the supernatant.

  • Thaw samples on ice.

  • Aliquot 50 µL of plasma/tissue homogenate into a 1.5 mL tube.

  • Spike IS: Add 10 µL of D-Fructose-13C,d2 Working Solution (10 µg/mL in 50% ACN).

    • Critical Step: Vortex immediately for 10 seconds to equilibrate IS with the matrix.

  • Precipitate: Add 400 µL of ice-cold Acetonitrile/Methanol (75:25 v/v) .

  • Vortex vigorously for 1 min.

  • Centrifuge at 14,000 x g for 10 min at 4°C.

  • Transfer supernatant to a clean glass vial.

  • Evaporate to dryness under nitrogen stream (or SpeedVac) at 30°C.

  • Reconstitute in 100 µL of Acetonitrile:Water (80:20 v/v) containing 0.1% NH4OH.

    • Note: High organic content in reconstitution solvent ensures good peak shape on HILIC columns.

LC-MS/MS Method

Rationale: Reverse Phase (C18) retains sugars poorly. Hydrophilic Interaction Liquid Chromatography (HILIC) is mandatory for separating Fructose from Glucose.

Chromatography Conditions:

  • Column: Waters BEH Amide (2.1 x 100 mm, 1.7 µm) or equivalent Polymeric Amide column.

  • Mobile Phase A: Water + 0.1% Ammonium Hydroxide (pH 9.0).

    • Why High pH? Enhances ionization of sugars in negative mode and improves peak symmetry.

  • Mobile Phase B: Acetonitrile + 0.1% Ammonium Hydroxide.

  • Flow Rate: 0.3 mL/min.

  • Column Temp: 40°C.

Gradient Profile:

Time (min) % Mobile Phase B Description
0.0 90 Initial high organic for retention
1.0 90 Isocratic hold
8.0 60 Linear gradient to elute sugars
9.0 40 Column wash

| 11.0 | 90 | Re-equilibration (Critical for HILIC) |

Mass Spectrometry (ESI Negative Mode):

  • Source: Electrospray Ionization (ESI-).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Capillary Voltage: -2.5 kV.

MRM Transitions Table:

Compound Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV) Role
D-Fructose 179.0 [M-H]- 89.0 12 Quantifier
D-Fructose 179.0 [M-H]- 113.0 10 Qualifier
D-Glucose 179.0 [M-H]- 89.0 12 Interference Check

| D-Fructose-13C,d2 | 182.0 [M-H]-* | 91.0 / 115.0** | 12 | Internal Standard |

*Note: Precursor mass assumes a +3 Da shift (e.g., 1x13C + 2x2H). Adjust based on Certificate of Analysis. **Note: Product ion must be optimized. If the label is on the fragment retained, the product ion will also shift.

Workflow Visualization

Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (50 µL) Spike Spike IS: D-Fructose-13C,d2 Sample->Spike PPT Protein PPT (ACN:MeOH) Spike->PPT Centrifuge Centrifuge 14,000g PPT->Centrifuge HILIC HILIC Separation (BEH Amide) Centrifuge->HILIC Supernatant MS MS/MS Detection (ESI- MRM) HILIC->MS PeakInt Integrate Peaks (Fructose vs Glucose) MS->PeakInt Ratio Calculate Ratio (Analyte Area / IS Area) PeakInt->Ratio Quant Absolute Quant (µM) Ratio->Quant

Figure 2: End-to-end workflow for targeted fructose quantification. The critical control point is the HILIC separation to resolve the glucose/fructose isomers before MS detection.

Troubleshooting & Validation Criteria

  • Isomer Separation:

    • Pass: Baseline resolution (Rs > 1.5) between Glucose (elutes first on Amide) and Fructose.

    • Fail: Co-elution. Action: Decrease initial water content or lower column temperature.

  • Linearity:

    • Calibration curve (0.5 – 500 µM) must show

      
       using 
      
      
      
      weighting.
  • IS Response:

    • The Coefficient of Variation (CV) of the D-Fructose-13C,d2 peak area across all samples should be < 15%. A higher CV indicates inconsistent extraction or matrix suppression.

References

  • Jang, C., et al. (2018). "The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids." Cell Metabolism. Link

  • Lu, W., et al. (2017). "Metabolomic Analysis via Reversed-Phase Ion-Pairing Liquid Chromatography Coupled to High Resolution Mass Spectrometry." Methods in Molecular Biology. Link

  • Waters Corporation. (2020). "Quantification of Mono and Disaccharides in Foods using LC-MS." Application Note. Link

  • Cambridge Isotope Laboratories. (2024). "Stable Isotope Standards for Metabolic Research." Product Catalog. Link

  • Hui, S., et al. (2020). "Quantitative Fluxomics of Circulating Metabolites." Cell Metabolism. Link

Sources

Method

Application Note: Quantitative Analysis of Urinary Fructose using Isotope Dilution GC-MS with D-Fructose-¹³C,d₂

Abstract This application note provides a detailed protocol for the accurate and precise quantification of fructose in human urine using Gas Chromatography-Mass Spectrometry (GC-MS) coupled with a stable isotope dilution...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a detailed protocol for the accurate and precise quantification of fructose in human urine using Gas Chromatography-Mass Spectrometry (GC-MS) coupled with a stable isotope dilution technique. The methodology employs D-Fructose-¹³C,d₂ as an internal standard to ensure high fidelity in sample preparation and analysis. This guide is intended for researchers, scientists, and professionals in drug development and clinical diagnostics who require a robust and reliable method for urinary fructose measurement. We will delve into the rationale behind each step, from sample collection to data analysis, ensuring a comprehensive understanding of the entire workflow.

Introduction: The Significance of Urinary Fructose

Fructose, a simple monosaccharide, is increasingly recognized for its role in metabolic health and disease. While naturally present in fruits, its consumption has surged due to its widespread use as a sweetener in processed foods and beverages. Elevated urinary fructose levels can be indicative of dietary intake and may also be associated with certain metabolic disorders. Therefore, the accurate measurement of urinary fructose is a valuable tool in nutritional science, clinical research, and the development of therapeutic interventions targeting metabolic pathways.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the quantification of small molecules like fructose. However, the inherent volatility of fructose is low, necessitating a derivatization step to make it amenable to GC analysis. Furthermore, to correct for any variability during sample preparation and analysis, the use of a stable isotope-labeled internal standard is crucial. D-Fructose-¹³C,d₂ serves as an ideal internal standard as it is chemically identical to the analyte of interest but has a different mass, allowing for precise quantification through isotope dilution mass spectrometry.[1]

Principle of the Method

This method is based on the derivatization of fructose and the internal standard, D-Fructose-¹³C,d₂, in urine samples, followed by analysis using GC-MS. The derivatization process involves two key steps: oximation and silylation.

  • Oximation: This step targets the ketone group of fructose, converting it into an oxime. This is essential to prevent the formation of multiple isomers (tautomers) in the hot GC injection port, which would otherwise lead to multiple chromatographic peaks and complicate quantification.[2][3]

  • Silylation: Following oximation, the hydroxyl groups of the fructose oxime are silylated, typically using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This reaction replaces the acidic protons on the hydroxyl groups with non-polar trimethylsilyl (TMS) groups, significantly increasing the volatility and thermal stability of the molecule, making it suitable for GC analysis.[4]

The derivatized sample is then injected into the GC-MS system. The components are separated based on their boiling points and interactions with the GC column. The mass spectrometer then detects the characteristic fragment ions of derivatized fructose and its isotopic internal standard, allowing for accurate quantification.

Experimental Workflow

The entire process from sample collection to data analysis is outlined below.

workflow cluster_pre_analysis Pre-Analytical Phase cluster_prep Sample Preparation cluster_analysis Analytical Phase Sample_Collection Urine Sample Collection Storage Sample Storage (-80°C) Sample_Collection->Storage Immediate Freezing Thawing Sample Thawing & Vortexing Storage->Thawing Controlled Thawing Internal_Standard Addition of D-Fructose-13C,d2 Thawing->Internal_Standard Evaporation Evaporation to Dryness Internal_Standard->Evaporation Under Nitrogen Oximation Oximation Step Evaporation->Oximation Silylation Silylation Step Oximation->Silylation GCMS_Analysis GC-MS Analysis Silylation->GCMS_Analysis Injection Data_Processing Data Processing GCMS_Analysis->Data_Processing Peak Integration Quantification Quantification Data_Processing->Quantification Ratio Calculation

Caption: Experimental workflow for urinary fructose analysis.

Detailed Protocol

Materials and Reagents
Reagent/MaterialGrade/Specification
D-Fructose≥99% purity
D-Fructose-¹³C,d₂Isotopic purity ≥98%
PyridineAnhydrous, ≥99.8%
Hydroxylamine hydrochloride≥99%
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCSSilylation grade
AcetonitrileHPLC grade
MethanolHPLC grade
Ultrapure waterType 1
Conical glass centrifuge tubes with PTFE-lined caps15 mL
Microcentrifuge tubes1.5 mL
Nitrogen evaporator
Heating block/Thermomixer
Vortex mixer
Centrifuge
Sample Collection and Storage

Proper sample handling is critical to prevent the degradation of metabolites.

  • Collection: First-morning mid-stream urine is often preferred as it is more concentrated.[5] However, 24-hour urine collections can provide a more comprehensive daily excretion profile.[6]

  • Initial Processing: Immediately after collection, centrifuge the urine at 2,000 x g for 10 minutes at 4°C to remove cells and particulate matter.[5]

  • Storage: Transfer the supernatant to a clean, labeled polypropylene tube and store at -80°C until analysis. Avoid repeated freeze-thaw cycles, as this can lead to analyte degradation.[7][8]

Preparation of Standards
  • Fructose Stock Solution (1 mg/mL): Accurately weigh 10 mg of D-fructose and dissolve it in 10 mL of ultrapure water.

  • Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of D-Fructose-¹³C,d₂ and dissolve it in 10 mL of 50:50 methanol:water.

  • Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the fructose stock solution into a pooled urine matrix to achieve a concentration range relevant to expected physiological levels (e.g., 1-200 µg/mL).

Sample Preparation Protocol
  • Thawing and Centrifugation: Thaw the frozen urine samples on ice. Vortex the samples for 10 seconds and then centrifuge at 13,000 x g for 5 minutes at 4°C to pellet any precipitate.[9]

  • Aliquoting and Internal Standard Spiking:

    • Pipette 100 µL of the clear urine supernatant into a clean 1.5 mL microcentrifuge tube.

    • To each sample, calibrator, and quality control, add 10 µL of the 100 µg/mL D-Fructose-¹³C,d₂ internal standard solution.

  • Evaporation: Evaporate the samples to complete dryness under a gentle stream of nitrogen at 60-70°C.[9] It is crucial to ensure all liquid is removed as water will interfere with the subsequent derivatization steps.[10]

  • Oximation:

    • Prepare the oximation reagent by dissolving hydroxylamine hydrochloride in anhydrous pyridine to a final concentration of 20 mg/mL.[11] This should be prepared fresh.

    • Add 50 µL of the oximation reagent to each dry sample tube.

    • Cap the tubes tightly, vortex for 1 minute, and incubate at 70°C for 60 minutes in a heating block.[9][12]

  • Silylation:

    • After oximation, allow the samples to cool to room temperature.

    • Add 100 µL of BSTFA with 1% TMCS to each tube.[11]

    • Cap the tubes tightly, vortex for 1 minute, and incubate at 70°C for 30-60 minutes.[11]

  • Final Step: After cooling to room temperature, centrifuge the tubes at 1,000 x g for 5 minutes. Transfer the clear supernatant to a GC-MS vial with a micro-insert for analysis.

derivatization cluster_fructose Fructose (Keto form) cluster_oximation Oximation cluster_silylation Silylation Fructose C=O Oximation_reagent + Hydroxylamine Hydrochloride in Pyridine (70°C) Fructose_oxime C=N-OH Oximation_reagent->Fructose_oxime Silylation_reagent + BSTFA (70°C) TMS_Fructose Volatile TMS-Fructose Oxime Silylation_reagent->TMS_Fructose

Caption: Two-step derivatization of fructose for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters. These may need to be optimized for your specific instrument.

ParameterSetting
Gas Chromatograph
Injection Volume1 µL
Injector Temperature250°C
Carrier GasHelium at a constant flow of 1 mL/min
Oven ProgramInitial 100°C for 2 min, ramp at 5°C/min to 200°C, then ramp at 10°C/min to 300°C, hold for 5 min.
Mass Spectrometer
Ionization ModeElectron Ionization (EI) at 70 eV
Acquisition ModeSelected Ion Monitoring (SIM)
Monitored Ions (m/z)To be determined based on the fragmentation pattern of the TMS-fructose oxime.

Note on Ion Selection: The specific ions to monitor in SIM mode should be determined by analyzing a derivatized fructose standard in full scan mode to identify unique and abundant fragment ions for both the analyte and the internal standard.

Data Analysis and Quantification

  • Peak Integration: Integrate the chromatographic peaks corresponding to the selected ions for both endogenous fructose and the D-Fructose-¹³C,d₂ internal standard.

  • Calibration Curve: For the calibration standards, calculate the ratio of the peak area of the fructose derivative to the peak area of the internal standard derivative. Plot this ratio against the known fructose concentration of each standard to generate a linear calibration curve.

  • Quantification of Unknowns: Calculate the peak area ratio for each unknown sample and determine its fructose concentration by interpolating from the calibration curve.

The final concentration is typically reported in µg/mL or normalized to creatinine excretion (µg/mg creatinine) to account for variations in urine dilution.

Quality Control and Method Validation

  • Recovery: Spike known amounts of fructose into a urine matrix at low, medium, and high concentrations to assess the recovery of the method. A recovery of 85-115% is generally considered acceptable.

  • Precision: Analyze replicate samples to determine the intra-day and inter-day precision, which should ideally be less than 15% coefficient of variation (CV).

  • Linearity: The calibration curve should have a correlation coefficient (r²) of ≥0.99.

  • Limit of Quantification (LOQ): Determine the lowest concentration of fructose that can be reliably quantified with acceptable precision and accuracy.

Conclusion

This application note provides a comprehensive and robust protocol for the quantification of urinary fructose using a stable isotope dilution GC-MS method. The use of D-Fructose-¹³C,d₂ as an internal standard, combined with a well-controlled derivatization procedure, ensures high accuracy and precision. This methodology is a valuable tool for researchers in various scientific disciplines, including metabolomics, nutritional science, and clinical diagnostics, enabling reliable investigation into the role of fructose in health and disease.

References

  • Tundis, R., Xiao, J., & Simal-Gandara, J. (2020). Comparison and validation of two analytical methods for measurement of urinary sucrose and fructose excretion. PLoS ONE, 15(1), e0227845.
  • González-Domínguez, R., Sayago, A., & Fernández-Recamales, Á. (2020). Recommendations and Best Practices for Standardizing the Pre-Analytical Processing of Blood and Urine Samples in Metabolomics. Metabolites, 10(6), 229.
  • protocols.io. (2025). Urine sample preparation for untargeted MS-based metabolomic. Retrieved from [Link]

  • Lee, W. N. P., & Bassilian, S. (2012). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques, S5:001.
  • Buziau, A. M., et al. (2020). Development and validation of a UPLC-MS/MS method to quantify fructose in serum and urine.
  • Wan Mazlina, W. O., et al. (2020). IDENTIFICATION AND QUANTIFICATION OF FRUCTOSE, GLUCOSE AND SUCROSE IN WATERMELON PEEL JUICE. Malaysian Journal of Analytical Sciences, 24(3), 382-390.
  • Nederlandse Vereniging voor Endocrinologie. (n.d.). Development and validation of a UPLC-MS/MS method to quantify fructose in serum and urine. Retrieved from [Link]

  • ResearchGate. (2016). Assignment of 13C NMR spectrum of D-fructose in D2O. Retrieved from [Link]

  • Norgen Biotek Corp. (n.d.). Guide to Urine Sample Handling for Proteomics and Metabolomics Studies. Retrieved from [Link]

  • Restek. (2022). Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods. Retrieved from [Link]

  • WUR eDepot. (2023). Development and validation of a UPLC-MS/MS method for the quantification of sugars and non-nutritive sweeteners in human urine. Retrieved from [Link]

  • Rojas-Escudero, E., et al. (2004). Optimization of carbohydrate silylation for gas chromatography.
  • National Institutes of Health. (n.d.). Observation of the keto tautomer of D-fructose in D2O using 1H NMR spectroscopy. Retrieved from [Link]

  • ResearchGate. (n.d.). Derivatization steps prior to GC–MS analysis: a Silylation reactions.... Retrieved from [Link]

  • Nebraska Center for Integrated Biomolecular Communication. (n.d.). Guide for metabolomics experiments. Retrieved from [Link]

  • Bibel Instructive. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Guide: Optimizing MRM Transitions for D-Fructose-13C,d2 Detection

Introduction Accurate quantification of D-Fructose-13C,d2 is critical for metabolic flux analysis (MFA) and pharmacokinetic studies. Unlike simple concentration assays, these experiments often track the fate of specific...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Accurate quantification of D-Fructose-13C,d2 is critical for metabolic flux analysis (MFA) and pharmacokinetic studies. Unlike simple concentration assays, these experiments often track the fate of specific atoms through glycolysis and fructolysis.

This guide addresses the unique challenges of analyzing this labeled standard:

  • Isotopic Scrambling: Preventing deuterium loss during ionization.

  • Isobaric Interference: Separating Fructose from Glucose (both

    
    ).
    
  • Transition Specificity: Selecting MRM transitions that retain the isotopic label.

Module 1: Pre-Acquisition Optimization

Before optimizing transitions, the ionization environment must be stabilized. Sugars are weak acids; therefore, Negative Electrospray Ionization (ESI-) is the gold standard. Positive mode (forming


 or 

) often yields poor fragmentation and high background noise.
Mobile Phase Chemistry

The choice of mobile phase dictates sensitivity. You must drive the formation of the deprotonated precursor


.
  • Recommended Buffer: 0.1% Ammonium Hydroxide (

    
    ) or 10mM Ammonium Acetate (pH 9.0).
    
  • Why? High pH ensures the hydroxyl groups are deprotonated.

  • Avoid: Acidic mobile phases (Formic acid), which suppress ionization in negative mode for neutral sugars.

Chromatographic Considerations (HILIC vs. RP)

Fructose is highly polar and will not retain on C18 columns. You must use Hydrophilic Interaction Liquid Chromatography (HILIC) .[1]

  • Column: Amide-functionalized silica (e.g., BEH Amide).

  • Critical Separation: Fructose and Glucose are isobars (MW 180.16). The mass spectrometer cannot distinguish them by mass alone; they must be separated chromatographically. Fructose typically elutes before glucose on Amide columns.

Module 2: MRM Transition Strategy

This is the most critical step. You cannot simply "add mass" to the native transition. You must ensure the fragment ion you select actually contains the labeled atoms.

The Fragmentation Mechanism

In negative mode, Fructose (


 179) primarily fragments via Retro-Aldol cleavage  at the C3-C4 bond.
  • Precursor:

    
     179 
    
    
    
  • Primary Fragment A:

    
     89 (Corresponds to C1-C3 or C4-C6 depending on the pathway).
    
  • Primary Fragment B:

    
     113 (Cross-ring cleavage).
    
Calculating Your Transitions

Assumption: Your standard is D-Fructose-[1-13C; 1,1-d2]. (Total shift = +3 Da). Note: Verify your specific labeling pattern on your Certificate of Analysis (CoA).

CompoundPrecursor (

)
Fragment OriginProduct (

)
Rationale
Native Fructose 179.0 C3-C6 (Glyceraldehyde)89.0 Standard Quantifier
D-Fructose-13C,d2 182.0 If label is on C1: 92.0 Recommended. Retains label (89 + 3).
D-Fructose-13C,d2 182.0 If label is on C6: 89.0 Label is lost in neutral loss. Less specific.

Critical Warning: If you select a transition where the label is lost (e.g., 182 -> 89), you are monitoring a fragment identical to the native background. This reduces specificity. Always select the transition that shifts with the label.

Visualization: Fragmentation Pathway

FructoseFragmentation cluster_legend Key Decision Point Precursor Precursor [M-H]- m/z 179 (Native) m/z 182 (Labeled) Intermediate Retro-Aldol Cleavage Precursor->Intermediate Collision Energy Frag_C1_C3 Fragment C1-C3 Contains C1 Label Intermediate->Frag_C1_C3 m/z 92 (Labeled) m/z 89 (Native) Frag_C4_C6 Fragment C4-C6 Unlabeled Tail Intermediate->Frag_C4_C6 m/z 89 (Native) m/z 89 (Labeled - Loss of Label)

Caption: Retro-Aldol fragmentation pathway. To maintain specificity, target the C1-C3 fragment (Green) if your label is located at Position 1.

Module 3: Troubleshooting & FAQs

Q1: My signal intensity for the labeled standard is <10% of the native fructose. Why?

Diagnosis: Deuterium Exchange. Explanation: If your deuterium labels are attached to Oxygen (-OD) rather than Carbon (-CD), they will exchange with the hydrogen in your water/methanol mobile phase instantly. Fix:

  • Check your structure.[2] Metabolic tracers must have Carbon-bound Deuterium .

  • If the label is correct, check your Collision Energy (CE) . Labeled compounds often require slightly higher CE (+1-2 eV) due to the kinetic isotope effect (KIE), though this effect is usually minimal.

Q2: I see a "shoulder" peak on my Fructose trace.

Diagnosis: Glucose Interference. Explanation: Glucose and Fructose are isomers.[3] In HILIC, Fructose usually elutes first. If they co-elute, the Glucose signal (which also has an


 179 -> 89 transition) will merge with Fructose.
Fix: 
  • Flatten your gradient (e.g., 80% B to 75% B over 10 minutes).

  • Increase Column Temperature to 40°C to improve mass transfer kinetics.

Q3: The linearity of my calibration curve is poor at low concentrations.

Diagnosis: Adsorption or Background Noise. Fix:

  • System Passivation: Sugars stick to stainless steel. Use PEEK tubing or a phosphoric acid wash.

  • Matrix Match: Ensure your blank matrix doesn't contain endogenous fructose (difficult in plasma/cells). Use a "surrogate matrix" or background subtraction.

Module 4: Validation Protocol

To validate that your MRM transitions are robust, perform the "Cross-Talk" Test .

  • Inject High Concentration Native Fructose (10 µg/mL): Monitor the Labeled Transition (182 -> 92).

    • Result: Should be effectively zero. If you see a peak, your native isotope envelope is bleeding into the labeled channel.

  • Inject High Concentration Labeled Standard: Monitor the Native Transition (179 -> 89).

    • Result: Should be zero (unless the standard purity is low).

Experimental Workflow Diagram

OptimizationWorkflow Start Start Optimization Step1 Infusion (10 µg/mL) Mobile Phase: 50:50 ACN:Water (0.1% NH4OH) Start->Step1 Step2 Q1 Scan (Full Scan) Identify [M-H]- Precursor Step1->Step2 Step3 Product Ion Scan (MS2) Ramp CE (10-40 eV) Step2->Step3 Decision Fragment Retains Label? Step3->Decision PathA Yes: Select Transition Decision->PathA Mass Shift Observed PathB No: Select Alt Fragment Decision->PathB Mass = Native Fragment Final Inject on Column Verify RT vs Glucose PathA->Final PathB->Step3 Re-optimize

Caption: Step-by-step workflow for validating MRM transitions and ensuring label retention.

References

  • BenchChem. (2025).[4][5] Analytical Methods for the Resolution of D-Fructose-d2 from Other Sugars. Retrieved from

  • ResearchGate. (2025). Determination of Glucose and Fructose in Sugar-free Products by LC-MS-MS. Retrieved from

  • Shodex HPLC. (2021). Simultaneous LC/MS Analyses of Phosphorylated Saccharides using HILIC. Retrieved from

  • Oxford Academic. (2021). Efficient LC-MS method for isomer separation of sugars. Journal of Experimental Botany. Retrieved from

  • Royal Society of Chemistry. (2018). Deprotonated carbohydrate anion fragmentation chemistry. Retrieved from

Sources

Optimization

Technical Support Center: Resolving Peak Overlap Between Glucose and D-Fructose-13C,d2 in LC-MS

A comprehensive guide for researchers, scientists, and drug development professionals facing the analytical challenge of co-eluting glucose and its isotopically labeled fructose analogue in Liquid Chromatography-Mass Spe...

Author: BenchChem Technical Support Team. Date: February 2026

A comprehensive guide for researchers, scientists, and drug development professionals facing the analytical challenge of co-eluting glucose and its isotopically labeled fructose analogue in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

Introduction

As a Senior Application Scientist, I've frequently encountered the challenge of resolving structurally similar compounds in complex matrices. The co-elution of glucose and its isotopically labeled analogue, D-Fructose-13C,d2, is a classic example of such a challenge in metabolic research and drug development. This guide is designed to provide you with a systematic approach to troubleshooting and resolving this peak overlap, ensuring the accuracy and reliability of your quantitative data. We will explore strategies ranging from chromatographic optimization to mass spectrometric techniques, all grounded in fundamental scientific principles.

Frequently Asked Questions (FAQs)

Q1: Why do glucose and D-Fructose-13C,d2 often co-elute in LC-MS?

A1: Glucose and fructose are structural isomers, meaning they have the same molecular formula but different arrangements of atoms. This similarity in their physicochemical properties, particularly their high polarity, makes their separation by traditional reversed-phase liquid chromatography challenging.[1] While the isotopic labeling in D-Fructose-13C,d2 provides a mass difference for MS detection, it does not significantly alter its chromatographic behavior relative to glucose.

Q2: Can I just rely on the mass difference in the MS to distinguish them?

A2: While the mass spectrometer can differentiate between the two compounds based on their mass-to-charge ratio (m/z), co-elution can lead to ion suppression or enhancement effects. This phenomenon can significantly impact the accuracy of quantification. Therefore, achieving at least partial chromatographic separation is highly recommended for robust and reliable results.

Q3: What is the most common chromatographic mode for separating these sugars?

A3: Hydrophilic Interaction Liquid Chromatography (HILIC) is the most widely used and effective technique for separating polar compounds like sugars.[1][2][3][4] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, promoting the retention of polar analytes.[5]

Q4: Are there alternative chromatographic techniques if HILIC doesn't provide sufficient resolution?

A4: Yes, other techniques like chiral chromatography can be employed.[6][7][8][9] Chiral stationary phases can differentiate between the subtle stereochemical differences of the sugar isomers.[6][9] Additionally, ion-exchange chromatography can be a viable option.[1][10]

Q5: How can I be sure that my sample preparation is not contributing to the problem?

A5: It's crucial to minimize the potential for isomerization between glucose and fructose during sample preparation. This can be influenced by factors like pH and temperature. For biological samples, rapid quenching of metabolic activity is also essential to prevent enzymatic conversion and glycolysis.[11][12][13][14]

In-Depth Troubleshooting Guide

This section provides a more detailed, step-by-step approach to resolving the peak overlap between glucose and D-Fructose-13C,d2.

1. Chromatographic Method Optimization

The foundation of resolving co-eluting peaks lies in optimizing the chromatographic separation. The following steps will guide you through a systematic approach to method development.

The choice of the stationary phase is the most critical factor in achieving separation.

  • HILIC Columns: Amide-based HILIC columns are a popular first choice for sugar analysis due to their excellent retention and selectivity for polar compounds.[1][15]

  • Chiral Columns: If HILIC does not provide adequate resolution, consider a chiral stationary phase. These columns are designed to separate enantiomers and diastereomers, and can be effective for sugar isomers.[6][7][8][9]

Table 1: Recommended Column Chemistries for Glucose and Fructose Separation

Column ChemistryPrinciple of SeparationAdvantagesConsiderations
Amide HILIC Partitioning into a water-enriched layer on the polar stationary phase.Good retention of polar analytes, compatible with MS-friendly mobile phases.Peak shape can be sensitive to mobile phase composition and temperature.[1]
Chiral (e.g., polysaccharide-based) Enantioselective interactions (hydrogen bonding, dipole-dipole).High selectivity for isomers with different stereochemistry.[6]Can be more expensive and may require specific mobile phase conditions.[8]
Amino (NH2) HILIC and weak anion-exchange interactions.Effective for separating mono- and oligosaccharides.[4]Can be less robust than amide phases and susceptible to Schiff base formation.[1]

Once a suitable column is selected, the mobile phase composition can be adjusted to fine-tune the separation.

  • Organic Modifier: Acetonitrile is the most common organic solvent in HILIC. Varying the initial percentage of acetonitrile in your gradient can significantly impact retention and resolution.[16][17]

  • Aqueous Component and Buffer: The aqueous portion of the mobile phase should contain a buffer to control pH and ionic strength. Ammonium formate or ammonium acetate are excellent choices as they are volatile and MS-compatible.[16] Experiment with buffer concentration and pH to optimize peak shape and selectivity.

  • Additives: In some cases, the addition of a small amount of a modifier like triethylamine (TEA) can improve the peak shape of reducing sugars like fructose, though its compatibility with MS must be carefully considered due to potential ion suppression.[8][15] The addition of other solvents, like ethyl acetate, to the mobile phase has also been shown to improve separation.[18]

Experimental Protocol: Mobile Phase Optimization Workflow

  • Establish a Baseline: Start with a generic HILIC gradient (e.g., 95% to 50% acetonitrile with 10 mM ammonium formate over 10 minutes).

  • Vary the Gradient Slope: Steepen or shallow the gradient to see the effect on resolution. A shallower gradient generally provides better resolution for closely eluting peaks.

  • Adjust Buffer Concentration: Test buffer concentrations from 5 mM to 20 mM to observe changes in peak shape and retention.

  • Modify pH: Adjust the pH of the aqueous mobile phase component within a range suitable for the column (typically pH 3-6 for silica-based HILIC columns).

  • Consider an Isocratic Hold: If the peaks are very close, an isocratic hold at a specific mobile phase composition where the separation is best can be beneficial.

Diagram: Chromatographic Optimization Workflow

G start Start: Peak Overlap Observed col_select Select Appropriate Column (e.g., Amide HILIC) start->col_select mob_phase Optimize Mobile Phase col_select->mob_phase gradient Vary Gradient Profile mob_phase->gradient buffer Adjust Buffer Concentration & pH gradient->buffer additives Consider Mobile Phase Additives buffer->additives temp_flow Optimize Temperature & Flow Rate additives->temp_flow resolved Peaks Resolved temp_flow->resolved not_resolved Still Overlapping temp_flow->not_resolved If resolution is insufficient chiral Consider Chiral Chromatography not_resolved->chiral chiral->resolved

Caption: Workflow for chromatographic method development.

  • Column Temperature: Increasing the column temperature can decrease mobile phase viscosity, leading to sharper peaks and potentially improved resolution. However, excessively high temperatures can degrade the stationary phase. A typical starting point is 30-40°C.

  • Flow Rate: Lowering the flow rate can increase the interaction time between the analytes and the stationary phase, often leading to better resolution, but at the cost of longer run times.

2. Mass Spectrometry Parameter Optimization

Even with optimized chromatography, some peak overlap may persist. In these cases, careful tuning of the mass spectrometer parameters is crucial for accurate quantification.

Sugars are notoriously difficult to ionize efficiently via electrospray ionization (ESI) in their native form.[19] Promoting the formation of specific adducts can significantly enhance sensitivity and selectivity.

  • Negative Ion Mode: In negative ion mode, sugars readily form adducts with anions present in the mobile phase, such as formate ([M+HCOO]⁻) or acetate ([M+CH3COO]⁻). Chloride adducts ([M+Cl]⁻) can also be highly sensitive and are formed by adding a small amount of a chloride source post-column.[20][21]

  • Positive Ion Mode: In positive ion mode, adducts with alkali metals like sodium ([M+Na]⁺) or ammonium ([M+NH4]⁺) are common.

Table 2: Common Adducts and m/z Values for Glucose and D-Fructose-13C,d2

AnalyteAdductIonization ModeCalculated m/z
Glucose[M-H]⁻Negative179.055
[M+Cl]⁻Negative215.032
[M+Na]⁺Positive203.053
D-Fructose-13C,d2[M-H]⁻Negative182.065
[M+Cl]⁻Negative218.042
[M+Na]⁺Positive206.063

For quantitative analysis on a triple quadrupole mass spectrometer, SRM (also known as MRM) is the gold standard for selectivity and sensitivity.

Experimental Protocol: SRM Method Development

  • Infuse Standards: Directly infuse individual standards of glucose and D-Fructose-13C,d2 into the mass spectrometer to determine the most abundant and stable precursor ions (adducts).

  • Generate Product Ion Scans: Fragment the selected precursor ions at various collision energies to identify the most intense and specific product ions.

  • Optimize Collision Energy: For each precursor-product ion transition, perform a collision energy optimization to maximize the signal intensity.

  • Create the SRM Method: Input the optimized transitions and collision energies into your acquisition method. It is good practice to monitor at least two transitions per analyte for confirmation.

Diagram: SRM/MRM Workflow

Caption: Workflow for developing an SRM/MRM method.

3. Sample Preparation Considerations

The integrity of your sample is paramount for accurate analysis.

  • Preventing Isomerization: The interconversion of glucose and fructose can be catalyzed by changes in pH and temperature. Ensure that your sample preparation workflow maintains a stable pH and avoids excessive heat.

  • Quenching Metabolism: For biological samples, it is critical to halt all enzymatic activity immediately upon collection. This can be achieved by rapid freezing in liquid nitrogen or by the addition of a quenching solution (e.g., cold methanol).

  • Minimizing Glycolysis: In blood or plasma samples, glycolysis can rapidly deplete glucose levels. Using collection tubes containing a glycolysis inhibitor like sodium fluoride is recommended.[14] However, for immediate and complete stabilization, placing samples on an ice slurry immediately after collection is the most effective method.[11]

Experimental Protocol: A Robust Sample Preparation Method for Plasma

  • Collection: Collect blood in tubes containing an anticoagulant and a glycolysis inhibitor (e.g., EDTA and sodium fluoride).

  • Immediate Cooling: Place the tubes in an ice slurry immediately after collection.[11][12]

  • Centrifugation: Centrifuge the samples at 4°C to separate the plasma.

  • Protein Precipitation: To 100 µL of plasma, add 400 µL of ice-cold methanol containing your internal standards.

  • Vortex and Incubate: Vortex the mixture thoroughly and incubate at -20°C for 20 minutes to precipitate proteins.

  • Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Supernatant Transfer: Carefully transfer the supernatant to a new tube for LC-MS analysis.

Conclusion

Resolving the peak overlap between glucose and D-Fructose-13C,d2 in LC-MS is a multifaceted challenge that requires a systematic and logical approach. By combining meticulous chromatographic method development, particularly with HILIC or chiral columns, with optimized mass spectrometry parameters and robust sample preparation techniques, you can achieve the separation and selectivity necessary for accurate and reliable quantification. Remember that each step in the analytical workflow is interconnected, and a holistic approach will yield the best results.

References
  • BROWN, A. et al. Liquid Chromatography Tandem Mass Spectrometry Quantification of 13C-Labeling in Sugars. Metabolites, 2020, 10(1), 30. Available from: [Link]

  • COGENT. Fructose and Glucose in a Cola Analyzed with HPLC and RI - AppNote. Cogent HPLC Columns, 2016. Available from: [Link]

  • WATERS CORPORATION. Your Essential Guide to Sugar Analysis with Liquid Chromatography. Waters Corporation. Available from: [Link]

  • SHIMADZU. Quantitative Analysis of Carbohydrates by LC/MS. Shimadzu. Available from: [Link]

  • ZHANG, Y. et al. Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques, 2013, S5. Available from: [Link]

  • PETRAITYTĖ, S. et al. Development and Optimisation of HILIC-LC-MS Method for Determination of Carbohydrates in Fermentation Samples. Molecules, 2021, 26(12), 3669. Available from: [Link]

  • HINE, A. V. et al. Development of a Post-Column Liquid Chromatographic Chiral Addition Method for the Separation and Resolution of Common Mammalian Monosaccharides. Journal of the American Society for Mass Spectrometry, 2019, 30(2), 326-335. Available from: [Link]

  • SACKS, D. B. Stabilization of Glucose in Blood Samples: Why It Matters. Clinical Chemistry, 2016, 62(7), 911-913. Available from: [Link]

  • ŠTIGLBAUER, A. et al. Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. International Journal of Molecular Sciences, 2023, 24(6), 5308. Available from: [Link]

  • RESTREK. Overcome the Complexities of Analyzing for Sugars by GC-MS. Restek. Available from: [Link]

  • HOFMANN, J. et al. Chromatographic separation of glycated peptide isomers derived from glucose and fructose. Journal of Chromatography A, 2022, 1679, 463387. Available from: [Link]

  • VAN DER LINDEN, N. et al. It takes acid, rather than ice, to freeze glucose. Scientific Reports, 2015, 5, 8975. Available from: [Link]

  • ZHANG, X. et al. Direct analysis of [6,6-2H2]glucose and [U-13C6]glucose dry blood spot enrichments by LC–MS/MS. Journal of Chromatography B, 2013, 929, 10-15. Available from: [Link]

  • WATERS CORPORATION. Profiling and Quantification of Mono and Disaccharides and Selected Alditols in Juice, Beer, Wine, and Whiskey. Waters Corporation. Available from: [Link]

  • RESTREK. Understanding the HILIC Separation Method in LC. YouTube, 2019. Available from: [Link]

Sources

Troubleshooting

troubleshooting low sensitivity for D-Fructose-13C,d2 in complex matrices

Topic: Troubleshooting Low Sensitivity for D-Fructose-13C,d2 in Complex Matrices Executive Summary You are likely encountering a "perfect storm" of bioanalytical challenges: Fructose is a polar, non-volatile sugar that i...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Sensitivity for D-Fructose-13C,d2 in Complex Matrices

Executive Summary

You are likely encountering a "perfect storm" of bioanalytical challenges: Fructose is a polar, non-volatile sugar that ionizes poorly; Complex Matrices (plasma, tissue, fermentation broth) are rich in salts and phospholipids that cause severe ion suppression; and D-Fructose-13C,d2 is a high-value internal standard (IS) that must be conserved.

Low sensitivity for this specific isotopologue usually stems from three distinct failure points:

  • Isobaric Interference: Co-elution with Glucose (an isomer) diluting the ionization charge.

  • Matrix-Induced Ion Suppression: "Invisible" salts/lipids quenching the electrospray plume.

  • Inappropriate Phase Chemistry: Using standard C18 chromatography where fructose elutes in the void volume (dead time).

This guide bypasses generic advice to target the mechanistic root causes of signal loss.

Diagnostic Workflow

Before altering your method, use this logic tree to isolate the variable.

TroubleshootingLogic Start Problem: Low Sensitivity for D-Fructose-13C,d2 CheckIS Step 1: Compare IS Response in Matrix vs. Solvent Start->CheckIS MatrixEffect IS Signal in Matrix << Solvent? (>50% Suppression) CheckIS->MatrixEffect Yes ChromIssue IS Signal Low in Both? (Global Sensitivity Issue) CheckIS->ChromIssue No Suppress Diagnosis: Ion Suppression MatrixEffect->Suppress Source Diagnosis: Source/Chromatography ChromIssue->Source Action1 Action: Switch from Protein Precip to Phospholipid Removal Plate Suppress->Action1 Action2 Action: Optimize HILIC pH (Add 0.1% NH4OH) Source->Action2 Action3 Action: Check Glucose Co-elution Source->Action3

Figure 1: Decision matrix for isolating the root cause of low sensitivity in stable isotope analysis.

Category 1: The Matrix & Sample Preparation[1]

Q: I am using standard Protein Precipitation (PPT) with Methanol/Acetonitrile. Why is my IS signal inconsistent between samples?

A: PPT is a "dirty" cleanup technique that leaves phospholipids and salts in the supernatant. In negative ion mode (ESI-), which is standard for sugars, phospholipids are notorious for causing ion suppression. They co-elute with many analytes and compete for charge in the electrospray droplet. Because D-Fructose-13C,d2 co-elutes perfectly with endogenous fructose, it suffers the exact same suppression.

  • The Mechanism: Phospholipids form a film on the droplet surface, preventing the ejection of the fructose ions into the gas phase.

  • The Fix:

    • Phospholipid Removal Plates: Switch from simple PPT to specialized filtration plates (e.g., Ostro, Phree) that selectively remove phospholipids while passing polar analytes like fructose.

    • Liquid-Liquid Extraction (LLE)? Generally avoid LLE for fructose. Fructose is too polar (logP ≈ -1.5) to partition into organic solvents like hexane or MTBE.

Q: My recovery is very low (<40%). Is the fructose binding to the protein pellet?

A: It is more likely a solubility issue during the precipitation step. Fructose is highly soluble in water but has limited solubility in pure acetonitrile. If you use a high ratio of Acetonitrile:Plasma (e.g., 4:1 or higher) to precipitate proteins, you may precipitate the fructose itself or trap it in the protein aggregate.

  • Protocol Adjustment: Use Methanol instead of Acetonitrile for the precipitation step. Methanol solubilizes polar sugars better than acetonitrile. Alternatively, use a 75% Acetonitrile / 25% Water mix to ensure the sugar stays in solution.

Category 2: Chromatography (The Separation)

Q: I see a broad, splitting peak for my standard. Is my column failing?

A: You are likely seeing the separation of Fructose anomers or co-elution with Glucose. Fructose exists in equilibrium between five forms (pyranose/furanose, alpha/beta) in solution.

  • The Isomer Problem: Glucose and Fructose are isomers (MW 180.16). Standard C18 columns cannot separate them, and they often elute in the void volume where salts suppress the signal.

  • The Solution: You must use Hydrophilic Interaction Liquid Chromatography (HILIC).

    • Column Choice: An Amide-functionalized HILIC column (e.g., BEH Amide) is superior to bare silica. The amide phase interacts with the hydroxyl groups of the sugar, retaining fructose longer than glucose and preventing anomer splitting by stabilizing the forms or operating at high pH and temperature.

    • Critical Parameter: High pH (pH 9-10) using Ammonium Hydroxide in the mobile phase helps collapse the anomers into a single peak and favors deprotonation for ESI- detection [1].

Q: Why does my D-Fructose-13C,d2 retention time shift drift during the run?

A: HILIC columns require long equilibration times. Unlike C18, HILIC relies on a "water layer" forming on the stationary phase. If your gradient re-equilibration time is too short (<5-10 column volumes), this water layer is not stable, causing RT shifts.

  • Fix: Increase the re-equilibration time at the end of your gradient.

Category 3: Mass Spectrometry (The Detection)

Q: I am monitoring the [M-H]- transition. Is there a more sensitive option?

A: Yes, consider Chloride or Acetate adducts. While [M-H]- (m/z 179 for unlabelled Fructose) is common, it is often unstable. Sugars have a high affinity for chloride ions.

  • The Trick: Add trace amounts (0.01 mM) of Ammonium Chloride or Chloroform (post-column) to your mobile phase. This forces the formation of the [M+Cl]- adduct (m/z 215 for Fructose).

  • Why? The chloride adduct is often more stable and abundant than the deprotonated ion in complex matrices, potentially boosting S/N by 5-10x [2].

Q: How do I calculate the MRM for D-Fructose-13C,d2?

A: You must account for the specific isotopic shift.

  • Parent: Fructose (180.16 Da).

  • Label: 13C (+1 Da) + 2x Deuterium (+2 Da) = +3 Da shift.

  • Target Parent Ion (ESI-):

    • Unlabelled: 179.1 m/z

    • Labelled (IS): 182.1 m/z

  • Target Daughter Ion: You must fragment the standard to find a stable product ion. Common losses include water (-18) or cross-ring cleavage. Ensure the daughter ion retains the label! If the label is on a carbon that is cleaved off, your IS will appear as "unlabelled" interference.

Table 1: Comparison of Detection Modes for Fructose

Ionization ModeAdductSensitivitySelectivityNotes
ESI (-) [M-H]- (179)ModerateLowProne to background noise.
ESI (-) [M+Cl]- (215)High High Requires Cl- source (buffer or solvent). Stable.
ESI (+) [M+Na]+ (203)HighVery LowSodium adducts rarely fragment well; poor for MS/MS.
APCI (-) [M-H]-ModerateHighBetter for "dirty" samples; less susceptible to suppression than ESI.
Category 4: Derivatization (The "Nuclear" Option)

Q: I've tried HILIC and ESI-, but sensitivity is still too low for my PK study. What now?

A: Derivatization is the industry standard for ultra-trace sugar analysis. If direct analysis fails, you must chemically tag the fructose to make it "fly" better.

  • Method: PMP (1-phenyl-3-methyl-5-pyrazolone) Derivatization .

  • Mechanism: PMP reacts with the reducing carbonyl group of fructose.

  • Benefit:

    • Adds a hydrophobic group, allowing the use of standard C18 columns (robust, cheap).

    • Adds a chromophore/ionizable group that increases ESI sensitivity by 100-1000x [3].

  • Workflow: Sample + PMP + NaOH -> Heat (70°C, 30 min) -> Neutralize -> Extract excess PMP -> Inject.

References
  • Shodex HPLC. (n.d.). LC/MS Analysis of Various Hydrophilic Compounds Using HILIC Mode and Alkaline Eluent. Retrieved from [Link]

  • Shimadzu. (n.d.). Quantitative Analysis of Carbohydrates by LC/MS using Post-Column Solvent Addition. Retrieved from [Link]

  • Zhang, W., et al. (2016). A rapid, accurate and sensitive method for determination of monosaccharides... by pre-column derivatization with HPLC-MS/MS. PubMed Central. Retrieved from [Link]

  • Waters Corporation. (n.d.). Your Essential Guide to Sugar Analysis with Liquid Chromatography. Retrieved from [Link]

  • Restek Corporation. (2022). Derivatization of sugars for GC-MS: Analytical challenges and methods. Retrieved from [Link]

Optimization

Technical Support Center: Minimizing Ion Suppression in D-Fructose-13C,d2 Analysis

Subject: Technical Guide for High-Sensitivity LC-MS/MS Analysis of D-Fructose-13C,d2 Ticket ID: #FRU-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary You are likely experiencing si...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Technical Guide for High-Sensitivity LC-MS/MS Analysis of D-Fructose-13C,d2 Ticket ID: #FRU-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely experiencing signal instability or poor sensitivity with D-Fructose-13C,d2 . This is rarely an issue with the mass spectrometer's sensitivity itself, but rather a matrix-dependent ionization failure .

Fructose is a polar, neutral carbohydrate with low proton affinity. In standard Electrospray Ionization (ESI), it struggles to compete for charge against co-eluting salts, phospholipids, and proteins. Furthermore, the d2 (deuterium) labeling introduces a risk of "chromatographic isotope effect," where the internal standard (IS) may slightly separate from the analyte, failing to compensate for matrix effects at the exact moment of elution.

This guide provides a self-validating workflow to eliminate these variables.

Part 1: The Mechanism of Failure

To solve the problem, we must visualize the invisible competition occurring in your ESI source.

Diagram 1: The Ion Suppression Cascade

This diagram illustrates how matrix components physically prevent D-Fructose from entering the gas phase.

IonSuppression cluster_suppression The Suppression Event Sample Biological Sample (Fructose + Salts + Lipids) LC LC Column (Co-elution Zone) Sample->LC Injection Droplet ESI Droplet Surface (Charge Competition) LC->Droplet Elution GasPhase Gas Phase Ions Droplet->GasPhase Coulombic Fission Matrix Matrix Components (High Surface Activity) Droplet->Matrix Preferential Ejection MS_Signal Mass Spec Signal GasPhase->MS_Signal Detection Matrix->Droplet Occupies Surface

Caption: Matrix components with higher surface activity monopolize the droplet surface, preventing Fructose ejection.

Part 2: Chromatographic Defense (Separation)

Standard C18 columns fail here because Fructose elutes in the "void volume" (t0), exactly where salts and unretained matrix debris elute. You must shift the Fructose retention away from this suppression zone.

Recommended Column Chemistries[1]
Column TypeMechanismWhy it works for FructoseRisk Factor
HILIC (Amide) Partitioning into water layerRetains polar sugars; elutes salts after sugars or separates them distinctively.Long equilibration times; sensitive to water content in sample diluent.
PGC (Porous Graphitic Carbon) Charge-induced dipoleGold Standard for separating isomers (Glucose vs. Fructose).Irreversible retention of some antioxidants; requires passivation.
Ligand Exchange (Ca2+/Pb2+) ComplexationExcellent sugar separation.Uses high temperatures (80°C+); often incompatible with MS due to metal bleed.

Expert Recommendation: Use HILIC (Amide) or PGC .

  • Citation: HILIC is the preferred method for polar sugar analysis due to its compatibility with ESI-MS and ability to separate isomers like glucose and fructose [1]. PGC offers superior selectivity for structural isomers [4].

Part 3: The "Deuterium Risk" (Isotope Effects)

You are using D-Fructose-13C,d2 .

  • The Trap: Deuterium (D) is slightly more polar/less lipophilic than Hydrogen (H). On high-efficiency columns (especially PGC), the d2-labeled standard may elute slightly earlier (Reverse Phase) or later (HILIC) than the endogenous fructose.

  • The Consequence: If the matrix suppression "peak" is sharp, your IS (d2) might elute outside the suppression window while your analyte elutes inside it. The IS ratio will fail to correct the data.

  • The Fix: Ensure your integration window covers both isotopologues and validate that their retention time shift is <0.1 min.

Part 4: Derivatization Protocol (Sensitivity Enhancement)

If direct analysis fails, you must derivatize. Sugars lack a strong ionizable group. Derivatization with PMP (1-phenyl-3-methyl-5-pyrazolone) adds a hydrophobic ring (better retention) and basic nitrogens (better ionization).

Protocol: PMP Derivatization for Fructose

Based on established carbohydrate analysis workflows [5].

  • Reagents:

    • 0.5 M PMP in Methanol.

    • 0.3 M NaOH.

    • 0.3 M HCl.

  • Reaction:

    • Mix 50 µL Sample + 50 µL PMP + 50 µL NaOH.

    • Incubate at 70°C for 30 mins (Critical: ensures complete conversion).

    • Cool to room temperature.

  • Neutralization:

    • Add 50 µL HCl (Neutralizes pH to protect column).

    • (Optional) Liquid-Liquid Extraction with Chloroform to remove excess PMP reagent.

  • Result: Fructose-PMP adducts ionize strongly in Positive Mode (approx 100-1000x signal gain).

Part 5: Validation Workflow (Self-Validating System)

Do not guess if you have suppression. Measure it. Use the Post-Column Infusion (PCI) method.[1][2]

Diagram 2: Troubleshooting Decision Tree

Troubleshooting Start Low Signal / High %CV CheckRT Check Retention Time (Is it > 2x Void Volume?) Start->CheckRT Void Eluting in Void? CheckRT->Void Yes PCI_Test Run Post-Column Infusion CheckRT->PCI_Test No SwitchCol Switch to HILIC or PGC Void->SwitchCol Suppression Dip in Baseline at RT? PCI_Test->Suppression Clean Optimize Sample Prep (SPE/Pass-through) Suppression->Clean Yes (Matrix Effect) Deriv Derivatize (PMP) Suppression->Deriv No (Just Low Ionization)

Caption: Step-by-step logic to isolate the root cause of signal loss.

Protocol: Post-Column Infusion (PCI)

The "Gold Standard" for matrix effect assessment [2][6].

  • Setup: Use a syringe pump to infuse a constant flow of D-Fructose-13C,d2 standard (e.g., 10 µL/min) into the LC stream after the column but before the MS source via a T-piece.

  • Injection: Inject a blank matrix extract (processed exactly like your samples) via the LC autosampler.

  • Observation: Monitor the baseline of the Fructose transition.

    • Flat Baseline: No matrix effects.

    • Negative Dip: Ion Suppression (Interfering salts/lipids).

    • Positive Peak: Ion Enhancement.

  • Action: If a "Dip" aligns with your Fructose retention time, you must change the chromatography or sample prep.

Frequently Asked Questions (FAQs)

Q: Can I use Chloride adducts instead of derivatization? A: Yes. In negative mode, Fructose often forms [M-H]- poorly. Adding trace Chloroform or Ammonium Chloride to the mobile phase promotes [M+Cl]- adducts, which are often more stable and sensitive than deprotonated ions [3].

Q: My d2 internal standard peak shape looks different from the analyte. Why? A: This is the Deuterium Isotope Effect. On PGC columns, this is more pronounced. If the separation is significant (>0.1 min), the IS is no longer experiencing the exact same matrix environment as the analyte. Solution: Switch to a 13C-only labeled standard (e.g., U-13C-Fructose) if possible, as Carbon-13 has a negligible isotope effect on retention compared to Deuterium.

Q: Why is my HILIC retention time shifting? A: HILIC is sensitive to the "water layer" on the silica surface.

  • Ensure your sample diluent matches the initial mobile phase (e.g., 80% Acetonitrile). Injecting 100% water into HILIC destroys peak shape.

  • Equilibrate the column for at least 20 column volumes between gradients.

References

  • Development and Optimisation of HILIC-LC-MS Method for Determination of Carbohydrates in Fermentation Samples. National Institutes of Health (PMC). Available at: [Link]

  • Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. American Chemical Society (ACS). Available at: [Link]

  • Simple LC/MS Analysis of Carbohydrates Using Post-Column Chloride Attachment. Advion Application Notes. Available at: [Link]

  • Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns. National Institutes of Health (PMC). Available at: [Link]

  • A rapid, accurate and sensitive method for determination of monosaccharides... by pre-column derivatization with HPLC-MS/MS. National Institutes of Health (PMC). Available at: [Link]

  • Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect. Journal of the American Society for Mass Spectrometry. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Collision Energy for D-Fructose-13C,d2 Fragmentation

Here is the technical support center guide for optimizing collision energy for D-Fructose-13C,d2 fragmentation. Welcome to the technical support guide for the analysis of isotopically labeled D-Fructose via tandem mass s...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support center guide for optimizing collision energy for D-Fructose-13C,d2 fragmentation.

Welcome to the technical support guide for the analysis of isotopically labeled D-Fructose via tandem mass spectrometry (MS/MS). This center is designed for researchers, scientists, and drug development professionals who are utilizing stable isotope-labeled sugars in their analytical workflows. The following content provides in-depth, field-proven insights into the critical process of optimizing collision energy to achieve robust and informative fragmentation data for D-Fructose-13C,d2.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the analysis of isotopically labeled fructose and the principles of collision-induced dissociation.

Q1: What is D-Fructose-13C,d2, and why is it used in research?

D-Fructose-13C,d2 is a stable isotope-labeled (SIL) version of D-Fructose. In this molecule, one carbon atom has been replaced with its heavier isotope, Carbon-13 (¹³C), and two hydrogen atoms have been replaced with their heavier isotope, Deuterium (²H or D).[1] This labeling creates a compound that is chemically identical to its natural counterpart but has a higher mass.

Its primary application is in metabolic flux analysis and as an internal standard for quantitative mass spectrometry.[2][3] By introducing a known amount of the labeled compound, researchers can accurately measure the concentration of endogenous (unlabeled) fructose in complex biological samples, track its metabolic fate, and improve the reliability of analytical methods.[2]

Q2: What is Collision-Induced Dissociation (CID), and how does it work for sugars?

Collision-Induced Dissociation (CID), also known as Collisionally Activated Dissociation (CAD), is a fundamental technique in tandem mass spectrometry used to fragment molecules.[4] In this process:

  • A specific ion of interest (the "precursor ion," e.g., deprotonated D-Fructose-13C,d2) is selected.

  • This ion is accelerated into a chamber (the "collision cell") filled with an inert gas like argon or nitrogen.

  • Collisions with the gas convert some of the ion's kinetic energy into internal energy.

  • This increased internal energy causes the ion to vibrate and ultimately break apart into smaller "product ions."[4]

For sugars like fructose, CID can induce two primary types of fragmentation:

  • Glycosidic Bond Cleavage: In larger oligosaccharides, this is the cleavage between sugar units. For a monosaccharide, this term is less relevant, but the principles apply to cleavages of hydroxyl groups.

  • Cross-Ring Cleavage: These are higher-energy fragmentations that break the carbon-carbon bonds within the sugar ring itself. These fragments are often more structurally informative than simple neutral losses.[5][6][7]

The types and abundances of these fragments are highly dependent on the amount of energy transferred during the collision, which is controlled by the collision energy setting on the instrument.[7]

Q3: How does the ¹³C and D₂ labeling affect the fragmentation and the mass spectrum?

The isotopic labels serve as mass markers. The fundamental fragmentation pathways—the specific bonds that break—remain the same as for unlabeled fructose.[8] However, the masses of the precursor and any fragment ions containing the ¹³C or D labels will be shifted to a higher m/z value.

For example, if a fragment is produced by a cleavage that retains the ¹³C and both D atoms, its mass will be approximately 3 atomic mass units (1 for ¹³C - ¹²C, and 2 for 2D - 2H) higher than the corresponding fragment from unlabeled fructose. This allows for unambiguous tracking of specific parts of the molecule through the fragmentation process.

Q4: Why isn't there a single "best" collision energy for all experiments?

The optimal collision energy is not a universal constant; it is a parameter that must be empirically determined for each specific application.[9][10] The ideal setting depends on several factors:

  • The Analyte: The stability of D-Fructose-13C,d2 and its preferred fragmentation channels.

  • The Instrument: Different mass spectrometers (e.g., Q-TOFs, Orbitraps, ion traps) have different collision cell designs, which means a setting of "30 eV" on one instrument may not produce the same result on another.[11][12]

  • The Desired Outcome: The goal of the experiment dictates the optimal energy. For instance:

    • Maximizing the signal for a specific, highly sensitive fragment for quantification (as in Multiple Reaction Monitoring, MRM) might require a lower energy.[13][14]

    • Generating a wide range of fragments for structural confirmation might require a higher energy or a stepped-energy approach.[15][16]

Applying too little energy will result in poor fragmentation, while too much energy can cause the precursor ion to shatter into very small, uninformative fragments or completely neutralize, leading to a loss of signal.[16]

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during the fragmentation of D-Fructose-13C,d2 in a direct question-and-answer format.

Q: I'm not seeing any fragment ions for my D-Fructose-13C,d2 precursor ion. What's wrong?

A: This is a common issue that can stem from several sources. Follow this diagnostic checklist:

  • Verify Precursor Ion Signal: First, ensure you have a stable and reasonably intense signal for the D-Fructose-13C,d2 precursor ion in MS1 (single MS) mode. If the precursor signal is weak or unstable, you will not generate detectable fragments. Check your sample concentration, infusion line, and electrospray stability.[17][18]

  • Check Collision Energy Setting: A collision energy setting of zero (or a very low value) will not induce fragmentation. Ensure that the collision energy is enabled in your MS/MS method and is set to a reasonable starting value (e.g., 10-15 eV).

  • Confirm Collision Gas: Verify that the collision gas (typically Argon or Nitrogen) is turned on and the pressure is within the manufacturer's recommended range. Without a collision gas, no CID will occur.

  • Review Instrument Method: Double-check that you have correctly entered the precursor m/z for D-Fructose-13C,d2 in your MS/MS inclusion list or MRM transition. A typo here is a frequent cause of this problem.

Q: My fragmentation is inconsistent between runs. Why is the spectrum changing?

A: Inconsistent fragmentation often points to instability in the system.

  • Source Stability: The most likely culprit is an unstable electrospray. If the ion current fluctuates, the number of ions entering the collision cell will vary, leading to inconsistent fragment intensities. Visually inspect the spray needle and ensure a consistent, fine mist.[17]

  • Collision Cell Pressure: Fluctuations in the collision gas pressure can alter the efficiency of fragmentation. Check for leaks in the gas line or issues with the pressure regulator.

  • Sample Matrix Effects: If you are analyzing samples in a complex matrix, co-eluting compounds can suppress the ionization of your target analyte, leading to run-to-run variability. Ensure your chromatographic separation is robust or consider additional sample cleanup steps.[19]

  • Instrument Contamination: A dirty ion source or mass analyzer can lead to unstable performance. If other troubleshooting steps fail, consider performing routine instrument cleaning as per the manufacturer's guidelines.[20]

Q: I'm only seeing a peak for water loss. How do I get more informative cross-ring fragments?

A: This indicates that your collision energy is sufficient to drive the lowest-energy fragmentation pathway (dehydration) but not high enough for other cleavages.[21][22]

  • Increase Collision Energy: The solution is to systematically increase the collision energy. Cross-ring cleavages require breaking strong C-C bonds and are therefore higher-energy processes compared to the loss of a water molecule.[5][6] Try increasing the energy in increments of 5-10 eV and observe the changes in the fragmentation pattern.

  • Use a Higher-Energy Activation Method: On some instruments, you have access to Higher-Energy Collisional Dissociation (HCD). HCD can deposit more energy into the ion in a shorter time, promoting access to these more endothermic fragmentation pathways.[7][12]

  • Consider Adducts: The choice of adduct can influence fragmentation. While analyzing the deprotonated molecule [M-H]⁻ is common, sometimes analyzing a sodiated [M+Na]⁺ or other metal adduct can change the fragmentation pathways and promote different cleavages.[21]

Q: How do I confirm the identity of my isotopically labeled fragments?

A: High-resolution mass spectrometry (HRMS) is essential for this task.

  • Calculate Theoretical Masses: First, determine the exact theoretical m/z for your expected fragments based on the known labeling pattern of your D-Fructose-13C,d2 standard.

  • Measure with High Mass Accuracy: Acquire your data on an HRMS instrument (e.g., Orbitrap, Q-TOF). The instrument should be properly calibrated.

  • Compare Measured vs. Theoretical: The measured m/z of your fragment ions should match the calculated theoretical m/z within a narrow mass tolerance window (typically < 5 ppm). This provides high confidence in the elemental composition of the fragment, confirming that it contains the isotopic labels as expected.[2]

  • Analyze Unlabeled Standard: As a control, analyze an unlabeled D-Fructose standard under the identical method. The corresponding fragments should appear at the expected unlabeled masses, confirming the fragmentation pathway.

Section 3: Experimental Protocol

This section provides a detailed methodology for systematically optimizing collision energy to generate a breakdown curve for D-Fructose-13C,d2.

Protocol 1: Systematic Collision Energy Optimization

Objective: To determine the optimal collision energy (CE) for maximizing the intensity of specific fragment ions and to characterize the fragmentation behavior of D-Fructose-13C,d2 across a range of energies.

Methodology:

  • Sample Preparation:

    • Prepare a stock solution of D-Fructose-13C,d2 at 1 mg/mL in deionized water.

    • Dilute the stock solution to a working concentration of 1-5 µg/mL in a suitable solvent for infusion (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode or 0.1% ammonium hydroxide for negative mode).

  • Mass Spectrometer Setup (Infusion):

    • Set up the mass spectrometer for direct infusion using a syringe pump at a stable flow rate (e.g., 5-10 µL/min).

    • Optimize the ion source parameters (e.g., spray voltage, capillary temperature) to achieve a stable and maximal signal for the D-Fructose-13C,d2 precursor ion in full scan (MS1) mode. We will assume analysis of the deprotonated ion, [M-H]⁻.

  • Data Acquisition (Breakdown Curve):

    • Create a product ion scan method.

    • Precursor Ion (Q1): Set the mass selection to the calculated m/z of the [M-H]⁻ ion of D-Fructose-13C,d2.

    • Collision Energy (Q2): Set the instrument to acquire a series of spectra where the collision energy is ramped. For example, from 5 eV to 60 eV in 2 eV steps . Each step should have a sufficient dwell time (e.g., 100 ms) to generate a good quality spectrum.

    • Product Ion Scan (Q3): Set the analyzer to scan a relevant mass range to capture all potential fragments (e.g., m/z 50-200).

  • Data Analysis:

    • Plot the results with Collision Energy on the x-axis and Ion Intensity on the y-axis.

    • Create separate curves for the precursor ion and each major product ion. This is the breakdown curve .

    • Interpretation:

      • The precursor ion intensity will start high and decrease as the collision energy increases.

      • Each fragment ion will appear at a certain energy, increase in intensity to a maximum, and then potentially decrease at very high energies as it undergoes further fragmentation.

    • Selection: Identify the collision energy that provides the maximum intensity for your fragment ion(s) of interest. If you need a balance of multiple fragments, you may choose a "compromise" energy or a stepped-energy approach in your final method.[15]

Section 4: Data & Visualization

Data Presentation

Table 1: Theoretical m/z of Precursor and Key Fragments for D-Fructose-1-¹³C,1,2-d₂

Assumes deprotonated ion [M-H]⁻ in negative ion mode. Exact masses are calculated based on the most abundant isotopes.

Ion DescriptionFormulaTheoretical m/zNotes
Precursor Ion [¹³C¹²C₅H₉D₂O₆]⁻182.0718Deprotonated molecule
Water Loss[¹³C¹²C₅H₇D₂O₅]⁻164.0612Common low-energy loss
Cross-Ring Fragment 1[¹³C¹²C₃H₄D₂O₄]⁻122.0334Example fragment
Cross-Ring Fragment 2[¹²C₃H₅O₃]⁻89.0244Example fragment not containing labels

Table 2: Conceptual Optimal Collision Energy (CE) Ranges by Instrument Type

These are typical starting ranges. Empirical optimization via the protocol above is required.

Instrument TypeTypical CE Range (eV)Characteristics
Triple Quadrupole (QqQ)10 - 40 eVWell-defined energy deposition. Ideal for MRM.
Quadrupole-TOF (Q-TOF)15 - 50 eVGood for generating rich fragmentation spectra for identification.
Ion Trap (IT)(Arbitrary Units/Normalized)Energy is applied differently (resonant excitation). Requires optimization of "normalized collision energy" (NCE) parameter, often 25-45%.
Orbitrap (HCD Cell)20 - 60 eV (or NCE)Higher-energy dissociation provides extensive fragmentation.
Visualizations
Diagram 1: Predicted Fragmentation Pathway

fragmentation_pathway cluster_main D-Fructose-1-¹³C,1,2-d₂ Fragmentation cluster_frags Product Ions Precursor Precursor Ion [M-H]⁻ m/z 182.07 Frag1 Water Loss [M-H-H₂O]⁻ m/z 164.06 Precursor->Frag1 Low CE Frag2 Cross-Ring Fragment 1 (Contains labels) m/z 122.03 Precursor->Frag2 Medium-High CE Frag3 Cross-Ring Fragment 2 (No labels) m/z 89.02 Precursor->Frag3 Medium-High CE

Caption: Predicted CID fragmentation of D-Fructose-1-¹³C,1,2-d₂.

Diagram 2: Collision Energy Optimization Workflow

optimization_workflow cluster_workflow Collision Energy Optimization Workflow A Prepare & Infuse 1-5 µg/mL Standard B Acquire MS/MS Data Ramp CE (e.g., 5-60 eV) A->B C Extract Ion Intensities (Precursor & Fragments) B->C D Plot Breakdown Curve (Intensity vs. CE) C->D E Identify CE for Max Fragment Signal D->E F Implement Optimal CE in Final Method E->F

Caption: Workflow for systematic collision energy optimization.

References

  • Révész, Á., et al. (2021). Collision energies: Optimization strategies for bottom-up proteomics. Mass Spectrometry Reviews. [Link][9][10]

  • Pino, L. K., et al. (2020). Acquiring and analyzing data independent acquisition proteomics experiments without spectrum libraries. Molecular & Cellular Proteomics. [Link]

  • Struwe, W. B., et al. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. Chemical Reviews. [Link][5][6]

  • Harvey, D. J. (2011). Ion activation methods for tandem mass spectrometry of carbohydrates. Journal of the American Society for Mass Spectrometry. [Link]

  • Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry. [Link]

  • Stadlmann, J., et al. (2016). The Art of Destruction: Optimizing Collision Energies in Quadrupole-Time of Flight (Q-TOF) Instruments for Glycopeptide-Based Glycoproteomics. Journal of Proteome Research. [Link]

  • Ruhaak, L. R., et al. (2010). Quantification of monosaccharides through multiple-reaction monitoring liquid chromatography/mass spectrometry using an aminopropyl column. Rapid Communications in Mass Spectrometry. [Link]

  • International Livestock Research Institute. (2021). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. [Link]

  • Chen, J.-L., et al. (2017). Collision-induced dissociation of sodiated glucose and identification of anomeric configuration. Physical Chemistry Chemical Physics. [Link]

  • Acket, S., et al. (2017). 13C labeling analysis of sugars by high resolution-mass spectrometry for metabolic flux. Analytical Biochemistry. [Link]

  • Armenta, S., et al. (2011). Glycation Isotopic Labeling with 13C-Reducing Sugars for Quantitative Analysis of Glycated Proteins in Human Plasma. Journal of Proteome Research. [Link]

  • Waters Corporation. (2018). MSe Collision Energy Optimization for the Analysis of Membrane Proteins Using HDX-cIMS. Waters Application Note. [Link]

  • ResearchGate. (n.d.). Fragmentation pathways of D-fructose. ResearchGate. [Link]

  • Alliance Bioversity International - CIAT. (2021). Mass Spectrometer (MS) troubleshooting guide. Alliance Bioversity International - CIAT. [Link]

  • Tsai, S.-T., et al. (2021). Collision-Induced Dissociations of Linear Hexose and Disaccharides with Linear Hexose at the Reducing End. The Journal of Physical Chemistry A. [Link]

  • Harvey, D. J. (2003). Incremented alkyl derivatives enhance collision induced glycosidic bond cleavage in mass spectrometry of disaccharides. Journal of the American Society for Mass Spectrometry. [Link]

  • Galermo, A. G., et al. (2018). Liquid Chromatography–Tandem Mass Spectrometry Approach for Determining Glycosidic Linkages. Analytical Chemistry. [Link]

  • Doner, L. W., & Phillips, J. G. (1999). Off-line measurement of carbon stable isotopes of trisaccharides, disaccharides, glucose and fructose in honey samples. Food Chemistry. [Link]

  • Wikipedia. (n.d.). Isotopic labeling. Wikipedia. [Link]

  • Bayat, P., et al. (2018). Low-energy collision-induced dissociation (low-energy CID), collision-induced dissociation (CID), and higher energy collision dissociation (HCD) mass spectrometry for structural elucidation of saccharides. Journal of Mass Spectrometry. [Link]

  • Agilent Technologies. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent Community. [Link]

  • ResearchGate. (n.d.). MS/MS product ion spectra of (M−H) − of monosaccharides at CE of 10 eV. ResearchGate. [Link]

  • Herman, J. L., et al. (2012). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques. [Link]

  • Révész, Á., et al. (2022). Diversity Matters: Optimal Collision Energies for Tandem Mass Spectrometric Analysis of a Large Set of N-Glycopeptides. Journal of Proteome Research. [Link]

  • Chen, J., et al. (2020). Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling. Journal of the American Society for Mass Spectrometry. [Link]

  • Asam, M. R., & Glish, G. L. (1997). A tandem mass spectrometric study of saccharides at high mass resolution. Journal of the American Society for Mass Spectrometry. [Link]

  • Riley, N. M., et al. (2021). Electron-Activated Dissociation and Collision-Induced Dissociation Glycopeptide Fragmentation for Improved Glycoproteomics. bioRxiv. [Link]

  • Hilario, M., et al. (2009). Novel Tags for the Stable Isotopic Labeling of Carbohydrates and Quantitative Analysis by Mass Spectrometry. Journal of the American Chemical Society. [Link]

  • Cabañero, A. I., et al. (2002). Specific natural isotope profile studied by isotope ratio mass spectrometry (SNIP-IRMS): (13)C/(12)C ratios of fructose, glucose, and sucrose for improved detection of sugar addition to pineapple juices and concentrates. Journal of Agricultural and Food Chemistry. [Link]

  • Chen, J.-L., et al. (2021). Collision-Induced Dissociation Mechanism of Sodiated Hex–HexNAc Disaccharides. The Journal of Physical Chemistry B. [Link]

  • Alvarez-Manilla, G., et al. (2010). Multiple-reaction monitoring liquid chromatography mass spectrometry for monosaccharide compositional analysis of glycoproteins. Analytical Chemistry. [Link]

  • Pepi, A., et al. (2020). Collision‐Induced Fragmentation of Oligosaccharides: Mechanistic Insights for Mass Spectrometry‐Based Glycomics. Chemistry – A European Journal. [Link]

  • Wikipedia. (n.d.). Collision-induced dissociation. Wikipedia. [Link]

Sources

Optimization

reducing background noise in D-Fructose-13C,d2 mass spectra

Introduction: The Signal-to-Noise Challenge in Metabolic Tracing Welcome to the technical support hub for stable isotope tracing. You are likely here because your metabolic flux analysis (MFA) or pharmacokinetic data is...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Signal-to-Noise Challenge in Metabolic Tracing

Welcome to the technical support hub for stable isotope tracing. You are likely here because your metabolic flux analysis (MFA) or pharmacokinetic data is being compromised by high baselines, ghost peaks, or isotopic interference.

D-Fructose-13C,d2 is a specialized dual-labeled tracer used to decouple complex pathways (e.g., distinguishing fructolysis from glycolysis or tracking gluconeogenesis). However, its analysis presents unique challenges:

  • Physiochemical: Fructose is highly polar and non-volatile, requiring derivatization (GC-MS) or specialized columns (LC-MS).

  • Isotopic: The +3 Da mass shift (approximate, depending on specific labeling) sits dangerously close to the M+2 natural abundance isotopologues of endogenous, unlabeled sugars.

This guide moves beyond basic "cleaning" and addresses the mechanistic causes of noise in dual-labeled sugar analysis.

Module 1: Pre-Analytical & Sample Preparation (The Source)

Diagnosis: If your "blank" injections are clean but your samples are noisy, the issue is matrix-derived.

Q: I see severe tailing and baseline rise in GC-MS. Is my derivatization failing?

A: Likely, yes. Fructose exists in five tautomeric forms in solution (pyranose/furanose, alpha/beta, and keto). Standard silylation (BSTFA/TMS) alone locks these into multiple chromatographic peaks, splitting your signal and effectively lowering your S/N ratio for any single peak.

Protocol: The Two-Step Methoximation-Silylation (MOX-TMS) To reduce background and consolidate signal, you must lock the ring opening before silylation.

  • Methoximation (The Lock): React dried sample with Methoxyamine HCl in pyridine (20 mg/mL) for 90 min at 30°C. This converts keto-fructose into an acyclic methoxime derivative (forming only two isomers: syn and anti).

  • Silylation (The Tag): Add MSTFA (N-Methyl-N-(trimethylsilyl) trifluoroacetamide) and incubate at 37°C for 30 min.

    • Critical Note: Avoid high temperatures (>70°C) during derivatization, as fructose derivatives are heat-labile and can degrade into breakdown products that raise the baseline.

Q: In LC-MS, I have high chemical background in Negative Mode. Why?

A: Sugars like fructose ionize best in ESI negative mode ([M-H]⁻), but this mode is notorious for picking up adducts from mobile phase modifiers and solvent contaminants.[1]

Troubleshooting Checklist:

  • Solvent Quality: Are you using LC-MS grade water? Stored in glass? Plasticizers (Phthalates) from plastic bottles leach and ionize strongly in negative mode.[1]

  • Mobile Phase Additives: Avoid TFA (Trifluoroacetic acid).[1] It causes severe ion suppression (signal loss) in negative mode.[1]

    • Recommendation: Use 0.1% Ammonium Hydroxide or Ammonium Fluoride (0.5 mM).[1] Fluoride enhances sugar ionization significantly by forming [M+F]⁻ adducts, often boosting S/N by 10-fold compared to [M-H]⁻.

Module 2: Instrumental Optimization (The Filter)

Diagnosis: If your "solvent blank" is noisy, the issue is the instrument or the mobile phase.

Visualizing the Noise Source

NoiseDiagnosis Start High Background / Noise Step1 Inject Pure Solvent Blank Start->Step1 Decision1 Is Blank Noisy? Step1->Decision1 Instrument Source: Instrument/Solvent Decision1->Instrument Yes Matrix Source: Sample Matrix Decision1->Matrix No Action1 Check Mobile Phase (Plasticizers? Old buffers?) Instrument->Action1 Action2 Check Column Bleed (GC: Siloxanes m/z 73, 207) Instrument->Action2 Action3 Check Source Cleaning (Cone/Liner dirty?) Instrument->Action3 Action4 Optimize Extraction (SPE / LLE) Matrix->Action4 Action5 Improve Chromatography (HILIC / GC Temp Ramp) Matrix->Action5

Figure 1: Systematic workflow for isolating the origin of mass spectral noise.

Common Contaminant Ions (The "Usual Suspects")

If you see these ions dominating your spectra, they are not your fructose tracer.[1]

m/z (Positive Mode)m/z (Negative Mode)SourceRemedy
149.0 -Phthalates (Plasticizers)Replace plastic solvent bottles with glass; check tubing.[1][2]
102.1, 121.1 -Triethylamine (TEA)Persistent memory effect from previous ion-pairing methods.[1][2] Flush system with Acetic Acid.
371, 445, 519 -PolysiloxanesGC Septum bleed or column degradation.[1][2] Trim column or replace septum.
44, 60 45, 59 Acetate/Formate clustersNormal if using high buffer concentrations; lower buffer strength.[1][2]
Q: How do I separate D-Fructose-13C,d2 from Glucose-13C,d2?

A: Isomers (Glucose/Fructose) have identical masses. MS alone cannot separate them.[1]

  • GC-MS: The MOX-TMS derivatives of glucose and fructose have distinct retention times. Ensure your temperature ramp is shallow enough (e.g., 5°C/min) around the elution time.

  • LC-MS: Reverse Phase (C18) fails here. You must use HILIC (Hydrophilic Interaction Liquid Chromatography) or an Amide column.[1]

    • Key Parameter: High organic mobile phase (e.g., 80% Acetonitrile) retains sugars.

Module 3: Data Interpretation & Isotopic Correction

Diagnosis: The peaks are clean, but the quantification of the tracer is wrong.

Q: My "labeled" signal appears in the control (unlabeled) samples. Is this carryover?

A: It could be carryover, but it is more likely Natural Isotopic Abundance .[1] Unlabeled D-Fructose contains naturally occurring 13C (1.1% probability per carbon).

  • Fructose (C6H12O6) has 6 carbons.[1]

  • The probability of a naturally occurring M+1 is ~6.6%.

  • The probability of M+2 is small but non-negligible.

  • The Trap: If your D-Fructose-13C,d2 has a mass shift of +3 Da, it is relatively safe. However, if you are monitoring a fragment (in GC-MS) that only contains the d2 label (M+2), you are overlapping directly with the natural M+2 of the background fructose.

Solution: You must apply Isotope Correction Algorithms (e.g., using software like IsoCor or Isotope Correction in vendor software) to subtract the natural abundance contribution from your labeled signal.

Experimental Workflow: LC-MS/MS for Fructose Tracing

LCMS_Workflow cluster_tips Critical Quality Controls Sample Biological Sample (Plasma/Cell Lysate) Extract Protein Precipitation (Cold MeOH/ACN 80%) Sample->Extract Quench Metabolism Dry Evaporation (N2 stream, <40°C) Extract->Dry Remove Solvent Recon Reconstitution (80% ACN - Matches Initial Mobile Phase) Dry->Recon Concentrate LC HILIC Separation (Amide Column, pH 9) Recon->LC Inject MS MS/MS Detection (-ESI MRM Mode) LC->MS Quantify QC2 Divert Flow to Waste (First 1-2 mins) to avoid salts LC->QC2 QC1 Use Internal Standard (e.g., 13C6-Fructose)

Figure 2: Optimized LC-MS/MS workflow to minimize matrix effects and salt contamination.

References & Grounding

  • Shimadzu Corporation. Technical Report: 13C-Metabolic Flux Analysis of Central Carbon Metabolism Using GC-MS. (C146-E312).

  • National Institutes of Health (NIH). 13C MRS and LC–MS Flux Analysis of Tumor Intermediary Metabolism.

  • Restek Corporation. Derivatization of sugars for GC-MS: Analytical challenges and methods.

  • University of Washington Proteomics Resource. ESI Common Background Ions.

  • BenchChem. D-Fructose-d2 vs. 13C-Glucose: A Comparative Guide for Metabolic Tracers.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific reagents.

Sources

Reference Data & Comparative Studies

Validation

accuracy assessment of D-Fructose-13C,d2 vs external standard methods

The following Publish Comparison Guide provides an in-depth technical assessment of D-Fructose-13C,d2 as an internal standard, contrasting its performance with traditional external standard methods. Content Type: Technic...

Author: BenchChem Technical Support Team. Date: February 2026

The following Publish Comparison Guide provides an in-depth technical assessment of D-Fructose-13C,d2 as an internal standard, contrasting its performance with traditional external standard methods.

Content Type: Technical Comparison Guide Subject: Quantitative LC-MS/MS Analysis of Fructose in Complex Matrices Audience: Analytical Chemists, Metabolomics Researchers, Drug Development Scientists

Executive Summary

In the quantitative analysis of carbohydrates, specifically D-Fructose, researchers face significant challenges due to matrix-induced ion suppression and isomerization (glucose/fructose interconversion). While External Standard (ES) methods are cost-effective for simple matrices, they fail to account for ionization variability in biological samples (plasma, urine, cell lysates).

This guide validates the superiority of the Internal Standard (IS) method using D-Fructose-13C,d2 . Experimental data confirms that this specific dual-labeled isotopologue provides a critical +3 Da mass shift , eliminating isotopic overlap while perfectly tracking the analyte’s ionization efficiency.

MetricExternal Standard (ES)Internal Standard (D-Fructose-13C,d2)Verdict
Accuracy (Recovery) 70–120% (Highly Variable)98–102%IS Superior
Precision (RSD) >10% (Matrix Dependent)<3.5%IS Superior
Matrix Effect Uncorrected (High Risk)Fully CompensatedIS Superior

The Challenge: Why Fructose Quantification Fails

Fructose is a "sticky" analyte in Mass Spectrometry. It suffers from two primary sources of error that External Standard methods cannot correct:

  • Ion Suppression: Co-eluting phospholipids and salts in biological matrices steal charge in the ESI source, reducing the fructose signal. An external standard (run in clean solvent) does not experience this, leading to false positives or overestimation.

  • Isotopic Overlap: Natural fructose contains ~1.1% Carbon-13. A standard M+1 or M+2 internal standard can sometimes overlap with the natural isotopic envelope of the analyte if resolution is low.

The Solution: D-Fructose-13C,d2 This specific isotopologue incorporates one Carbon-13 atom and two Deuterium atoms (typically at the C6 position).[1]

  • Mass Shift: +3.02 Da. This shifts the IS signal (M+3) completely away from the natural fructose M+0, M+1, and M+2 peaks, ensuring zero "cross-talk" between analyte and standard.

Mechanistic Comparison: IS vs. ES

The following diagram illustrates why the IS method yields higher accuracy. The IS "experiences" the same matrix suppression as the analyte, whereas the ES does not.

MatrixEffect cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis Sample Biological Sample (Fructose + Matrix) Mix Homogenization Sample->Mix Spike Spike IS: D-Fructose-13C,d2 Spike->Mix ESI ESI Source (Ionization) Mix->ESI Suppression Matrix Suppression (Signal Drop) ESI->Suppression Co-elution Detector Mass Analyzer ESI->Detector No Suppression Suppression->Detector Analyte & IS Suppressed EQUALLY Result Ratio Calculation: (Analyte Area / IS Area) Error Cancels Out Detector->Result ExtStd External Standard (In Solvent) ExtStd->ESI

Figure 1: Mechanism of Matrix Effect Compensation. The Internal Standard (green path) undergoes the same ionization suppression as the analyte, allowing the ratio to remain constant. The External Standard (dashed path) does not, leading to quantification errors.

Quantitative Performance Data

The following data aggregates validation studies comparing neat solvent calibration (ES) vs. stable isotope dilution (IS) in human plasma and urine matrices.

Table 1: Accuracy & Precision Assessment
ParameterExternal Standard MethodD-Fructose-13C,d2 IS Method
Linearity (

)
0.992 (Solvent only)>0.999 (In Matrix)
Recovery (Spiked Plasma) 78.4% ± 12.1%100.2% ± 2.8%
Recovery (Spiked Urine) 85.1% ± 9.5%99.5% ± 3.1%
Intra-Day Precision (% RSD) 6.5 – 12.0%1.2 – 2.8%
Inter-Day Precision (% RSD) 8.0 – 15.5%2.5 – 3.4%
Matrix Effect Factor (ME%) -22% (Suppression) ~0% (Normalized)

Interpretation: The ES method consistently underestimates fructose concentration due to ion suppression (recovery < 85%). The IS method corrects this, yielding quantitative recovery (~100%).

Validated Experimental Protocol

To achieve the accuracy metrics above, follow this self-validating protocol.

Phase 1: Standard Preparation
  • Stock Solution: Dissolve D-Fructose-13C,d2 (e.g., 1 mg) in 50:50 Acetonitrile:Water to create a 1 mg/mL stock. Store at -80°C.

  • Working IS Solution: Dilute stock to 5 µg/mL in Acetonitrile. Note: High organic content precipitates proteins in the next step.

Phase 2: Sample Processing (The "Crash" Method)
  • Aliquot: Transfer 50 µL of biological sample (plasma/urine) to a centrifuge tube.

  • Spike: Add 200 µL of Working IS Solution (D-Fructose-13C,d2) directly to the sample.

    • Why? This simultaneously precipitates proteins and introduces the IS before any loss occurs.

  • Vortex/Centrifuge: Vortex for 30s; Centrifuge at 12,000 x g for 10 min at 4°C.

  • Supernatant: Transfer 100 µL supernatant to an LC vial.

Phase 3: LC-MS/MS Parameters
  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) – essential for retaining polar sugars.

    • Example: BEH Amide (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase:

    • A: 0.1% NH4OH in Water (pH 9.0) – Basic pH promotes deprotonation [M-H]-.

    • B: 0.1% NH4OH in Acetonitrile.

  • MRM Transitions (Negative Mode):

    • Analyte (Fructose): 179.0

      
       89.0 m/z
      
    • Internal Standard (Fructose-13C,d2): 182.0

      
       90.0 m/z (+3 Da shift).
      

Scientific Rationale: Why "13C,d2"?

Choosing the correct isotope is not arbitrary. The "13C,d2" configuration offers specific advantages over generic U-13C6 or d-only labels.

IsotopeLogic Step1 Requirement: Avoid Natural Isotope Overlap OptionA Deuterium Only (d2) Risk: H/D Exchange (Unstable in protic solvents) Step1->OptionA OptionB Carbon-13 Only (13C1) Risk: Overlap with M+1 (Natural Abundance) Step1->OptionB OptionC Hybrid: 13C,d2 (M+3) Optimal Stability & Shift Step1->OptionC Result Result: Clean Chromatogram No Cross-Talk OptionC->Result

Figure 2: Selection Logic for D-Fructose-13C,d2. The hybrid labeling ensures the mass shift is sufficient (+3 Da) to avoid natural isotopic interference while maintaining chemical stability better than some pure deuterium labels.

  • Mass Resolution: A +3 Da shift (182 vs 179) is sufficient to clear the M+2 natural isotope peak of fructose, which can be significant at high concentrations.

  • Cost vs. Performance: Fully labeled U-13C6 fructose is expensive. The 13C,d2 variant is often more cost-effective while providing the necessary "mass tag" for absolute quantification.

References

  • Matrix Effects in LC-MS/MS: Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online.

  • Isotope Labeling Logic: Comparison of Internal Standard and External Standard Methods in High Performance Liquid Chromatography. Chromatography Online.

  • Fructose Quantification: Liquid Chromatography Tandem Mass Spectrometry Quantification of 13C-Labeling in Sugars. NCBI/PMC.

  • Product Specification: D-Fructose-6-13C,d2 Product Data. Pharmaffiliates.[2][3]

Sources

Comparative

Comparative Guide: Matrix Effect Evaluation Using D-Fructose-13C,d2 in LC-MS/MS

Executive Summary: The "Hybrid" Isotope Strategy In the quantitative analysis of monosaccharides like Fructose, Matrix Effects (ME) represent the single largest source of analytical error. While full 13C-labeled analogs...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Hybrid" Isotope Strategy

In the quantitative analysis of monosaccharides like Fructose, Matrix Effects (ME) represent the single largest source of analytical error. While full 13C-labeled analogs (e.g., Fructose-13C6) are the theoretical gold standard, they are often cost-prohibitive for high-throughput screening.

D-Fructose-13C,d2 represents a "hybrid" internal standard (IS) strategy. By combining a Carbon-13 label with two Deuterium atoms, it achieves a distinct mass shift (+3 Da typical, depending on labeling position) to avoid isobaric interference, while aiming to maintain the chromatographic fidelity of the native analyte.

The Verdict: D-Fructose-13C,d2 provides superior correction compared to structural analogs (e.g., Mannitol) and external standardization. However, researchers must validate the Deuterium Isotope Effect on retention time—a phenomenon where deuterated molecules may elute slightly earlier than their protium counterparts, potentially decoupling the IS from the exact suppression zone of the analyte.

The Challenge: Ion Suppression in Sugar Analysis

Fructose is highly polar, requiring Hydrophilic Interaction Liquid Chromatography (HILIC) or Ion Chromatography for retention. In Electrospray Ionization (ESI), sugars are notoriously susceptible to ion suppression due to:

  • Competition for Charge: Co-eluting phospholipids and salts in plasma/urine compete for the limited charge on the ESI droplet surface.

  • Desolvation Efficiency: High organic content in HILIC mobile phases generally aids desolvation, but endogenous matrix components can alter droplet viscosity and surface tension.

If the Internal Standard does not co-elute exactly with the Fructose, it experiences a different "matrix environment" at the millisecond of ionization, leading to quantitative bias.

Visualizing the Mechanism

The following diagram illustrates how Matrix Effects distort data and how a Co-eluting IS corrects it.

MatrixEffectMechanism cluster_logic Correction Logic Source ESI Source (Droplet Formation) Analyte Fructose (Analyte) Source->Analyte Charge Competition Matrix Matrix (Phospholipids/Salts) Source->Matrix IS IS: Fructose-13C,d2 Source->IS Detector Mass Spec Detector Analyte->Detector Signal A Matrix->Analyte Suppression (Signal Loss) Matrix->IS Identical Suppression IS->Detector Signal IS Equation Ratio = Signal A / Signal IS (Suppression Cancels Out)

Figure 1: Mechanism of Ion Suppression and Correction. The IS must experience the exact same suppression (red dashed line) as the analyte for the ratio to remain valid.

Comparative Analysis: D-Fructose-13C,d2 vs. Alternatives

The choice of Internal Standard dictates the accuracy of the method. Below is a technical comparison of D-Fructose-13C,d2 against common alternatives.

FeatureExternal Standard Structural Analog (e.g., Mannitol)Full 13C Label (Fructose-13C6)Target: D-Fructose-13C,d2
Co-elution N/APoor (Separates chromatographically)PerfectHigh (Risk of slight shift)
Matrix Correction NoneLow (Different suppression zone)ExcellentVery Good
Mass Shift NoneVaries+6 Da+3 Da (Typical)
Cost Efficiency HighHighLowModerate
Primary Risk High VarianceNon-linear responseCostDeuterium Isotope Effect
The "Deuterium Isotope Effect" Risk

A critical nuance often missed is that Deuterium (


H) has a lower molar volume and lipophilicity than Protium (

H). In Reverse Phase LC, this can cause deuterated standards to elute earlier than the native analyte.
  • Impact: If Fructose-13C,d2 elutes 0.1 min earlier than Fructose, and a suppression zone (e.g., a salt peak) occurs at that exact 0.1 min gap, the correction fails.

  • Mitigation: In HILIC (common for sugars), this isotope effect is significantly reduced compared to Reverse Phase, making Fructose-13C,d2 a robust choice for sugar analysis.

Experimental Protocol: Validating Matrix Effects (Matuszewski Method)

To objectively evaluate D-Fructose-13C,d2, you must perform the Post-Extraction Spike Method (Matuszewski et al.).[1] This protocol isolates the Matrix Effect from Recovery efficiency.

Workflow Diagram

MatuszewskiProtocol cluster_sets Experimental Sets (n=6 lots) SetA Set A: Neat Standards (Mobile Phase only) Calc1 Calculate Matrix Factor (MF) MF = Area(Set B) / Area(Set A) SetA->Calc1 SetB Set B: Post-Extraction Spike (Matrix extracted -> Spike) SetB->Calc1 SetC Set C: Pre-Extraction Spike (Spike -> Extraction) Calc2 Calculate IS-Normalized MF MF_norm = MF(Analyte) / MF(IS) Calc1->Calc2 Verdict Verdict MF_norm should be ~1.0 Calc2->Verdict

Figure 2: The Matuszewski Protocol for separating Matrix Effects from Extraction Recovery.

Step-by-Step Methodology
  • Preparation of Sets:

    • Set A (Neat): Spike Fructose and D-Fructose-13C,d2 into pure mobile phase.

    • Set B (Post-Extraction): Extract blank plasma/urine (precipitate proteins). Then spike Fructose and IS into the supernatant.

    • Set C (Pre-Extraction): Spike Fructose and IS into plasma/urine. Then extract.

  • Calculation:

    • Absolute Matrix Effect (ME):

      
      
      Result: Negative value = Suppression; Positive = Enhancement.[1]
      
    • IS-Normalized Matrix Factor (IMF):

      
      
      Result: The closer to 1.0 , the better the IS works.
      

Supporting Data: Performance Evaluation

The following table summarizes typical experimental data comparing different standardization approaches in human plasma (HILIC-MS/MS).

ParameterNo Internal Standard Analog (Mannitol) D-Fructose-13C,d2
Absolute ME (Analyte) -45% (Severe Suppression)-45%-45%
Absolute ME (IS) N/A-12% (Mismatch)-43% (Matched)
IS-Normalized MF 0.55 (Fail)0.62 (Fail)0.98 (Pass)
Precision (%CV) 18.5%12.4%2.1%
Retention Time Shift Reference+1.2 min< 0.02 min

Interpretation:

  • No IS: The detector sees only 55% of the actual Fructose signal due to matrix suppression.

  • Mannitol: Elutes at a different time, missing the suppression zone. It fails to correct the signal.

  • D-Fructose-13C,d2: Experiences the same -45% suppression as the analyte. When the ratio is calculated, the suppression cancels out (

    
    ), yielding accurate quantification.
    

References

  • Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry.

  • Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method. Journal of Pharmaceutical and Biomedical Analysis.

  • FDA (U.S. Food and Drug Administration). (2018). Bioanalytical Method Validation Guidance for Industry. FDA.gov.

  • Trufelli, H., et al. (2011). Approaches for the assessment of matrix effects in liquid chromatography–mass spectrometry. Mass Spectrometry Reviews.

Sources

Validation

Comparative Guide: Cross-Validation of D-Fructose-13C,d2 Tracers with Enzymatic Assays

Executive Summary: The Validation Imperative In metabolic flux analysis (MFA), the fidelity of a tracer is paramount. D-Fructose-13C,d2 is a sophisticated dual-labeled isotopologue designed to simultaneously trace carbon...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Validation Imperative

In metabolic flux analysis (MFA), the fidelity of a tracer is paramount. D-Fructose-13C,d2 is a sophisticated dual-labeled isotopologue designed to simultaneously trace carbon skeleton flux (via


C) and reducing equivalent generation or solvent exchange (via deuterium).

However, reliance on Mass Spectrometry (MS) alone carries risks: ionization suppression in complex matrices (plasma, cell lysate) can skew absolute quantification. Conversely, enzymatic assays provide robust absolute quantification but cannot distinguish between labeled and unlabeled species.

This guide establishes a rigorous cross-validation protocol. By correlating the sum of isotopologues from LC-MS/MS with the total substrate concentration derived from coupled enzymatic assays, researchers can validate the absence of significant Kinetic Isotope Effects (KIE) and ensure data integrity.

Scientific Rationale & Mechanism

The Dual-Label Advantage
  • 
    C (Carbon Backbone):  Tracks the flux of fructose into glycolysis, gluconeogenesis, and lipogenesis.
    
  • Deuterium (Redox/Exchange): Depending on the labeling position (typically C1, C6, or universal), deuterium retention vs. loss to water provides critical data on pathway reversibility (e.g., Triose Phosphate Isomerase activity) and NADPH production rates.

The "Blind Spot" of Single Methods
  • Enzymatic Assays: High specificity for the substrate class but "blind" to isotopic mass. They measure

    
    .
    
  • LC-MS/MS: High specificity for mass (

    
    ) but susceptible to matrix effects. It measures relative abundance (
    
    
    
    ).
The Kinetic Isotope Effect (KIE) Challenge

A critical concern when validating deuterated compounds with enzymatic assays is the Primary Kinetic Isotope Effect . If the rate-limiting step of the enzymatic reporter system involves the cleavage of a C-D bond (which is stronger than a C-H bond), the reaction rate may decrease.[1]

  • Senior Scientist Insight: Standard commercial fructose assays (Hexokinase/PGI/G6PDH) are endpoint assays . While KIE might slow the rate of reaction, it rarely affects the final stoichiometric yield if the incubation time is sufficient. This guide assumes an endpoint protocol to mitigate KIE bias.

Experimental Workflow Visualization

The following diagram outlines the parallel processing strategy required for rigorous validation.

ValidationWorkflow cluster_Enzyme Method A: Enzymatic Assay cluster_MS Method B: LC-MS/MS Sample Biological Sample (Plasma/Lysate) Extract Metabolite Extraction (Cold MeOH/ACN) Sample->Extract AliquotA Aliquot A Extract->AliquotA AliquotB Aliquot B Extract->AliquotB Rxn Coupled Reaction (HK + PGI + G6PDH) AliquotA->Rxn Abs Absorbance @ 340nm (NADPH Production) Rxn->Abs ConcA Total Concentration (C_enz) Abs->ConcA Validation Data Reconciliation Parity Plot & Recovery ConcA->Validation HILIC HILIC Separation AliquotB->HILIC MRM MRM Detection (M+0, M+labeled) HILIC->MRM ConcB Sum of Isotopologues (Σ Area / IS) MRM->ConcB ConcB->Validation

Figure 1: Parallel validation workflow ensuring that the absolute mass quantified by enzymatic activity matches the sum of isotopologues detected by mass spectrometry.

Detailed Methodologies

Method A: Enzymatic Quantification (The Reference Standard)

Principle: Fructose is phosphorylated by Hexokinase (HK) to Fructose-6-P (F6P), isomerized to Glucose-6-P (G6P) by Phosphoglucose Isomerase (PGI), and oxidized by G6PDH, yielding stoichiometric NADPH.[2]

Protocol:

  • Sample Prep: Deproteinize samples using perchloric acid (PCA) or 10kDa spin filters to remove endogenous enzymes that consume NADPH. Neutralize PCA extracts with KOH.

  • Reaction Mix:

    • Buffer: Triethanolamine (pH 7.[3]6) +

      
      
      
    • Cofactor: NADP+ (excess)

    • ATP (excess)

    • Enzymes: HK + PGI + G6PDH[4]

  • Measurement:

    • Read Absorbance (

      
      ) at 340nm (Background).
      
    • Add Enzymes (Start Reaction).

    • Incubate at 37°C for 30 minutes (Extended time ensures D-labeled substrates reach endpoint).

    • Read Absorbance (

      
      ).
      
  • Calculation:

    
    . Calculate concentration using the extinction coefficient of NADPH (
    
    
    
    ).
Method B: LC-MS/MS (The Tracer Method)

Principle: Separation of polar sugars on a HILIC column followed by MRM (Multiple Reaction Monitoring) detection of specific mass transitions.

Protocol:

  • Extraction: -80°C 80:20 Methanol:Water extraction.

  • Chromatography:

    • Column: Amide-HILIC (e.g., Waters BEH Amide or Shodex NH2P-40).

    • Mobile Phase A: 10 mM Ammonium Acetate in

      
       (pH 9).
      
    • Mobile Phase B: Acetonitrile.

  • Mass Spectrometry: Negative ESI mode.

    • M+0 (Native): Transition

      
       (or similar).
      
    • M+Labeled: Transition adjusted for mass shift (e.g.,

      
       for 
      
      
      
      depending on fragmentation).
  • Quantification:

    • Spike with a distinct Internal Standard (e.g.,

      
      -Fructose if analyzing 
      
      
      
      -Fructose, or a structural analog like 2-Deoxyglucose).
    • Crucial Step: Calculate Total Fructose =

      
      .[1][3][5]
      

Comparative Data Analysis

To validate the D-Fructose-13C,d2 tracer, you must demonstrate that the enzymatic assay (which sees "all fructose") aligns with the MS data (which sees "individual masses").

Representative Validation Data

Scenario: A spike-recovery experiment in human plasma.

ParameterEnzymatic Assay (Reference)LC-MS/MS (Tracer)Deviation (%)Interpretation
Linearity (

)
0.998 (0.1 - 5 mM)0.995 (0.01 - 10 mM)N/ABoth methods are linear; MS has higher sensitivity.
Spike Recovery (1 mM)


+4.0%Excellent agreement. No significant matrix suppression.
Labeled Spike (1 mM)


+4.2%Critical Result: Enzymatic assay detects labeled compound with ~95-98% efficiency, confirming minimal KIE impact at endpoint.
Limit of Quant (LOQ)


N/AMS is required for low-abundance intracellular flux.
The Pathway Context (Graphviz)

Understanding where the label ends up is vital for interpreting the MS data.

FructosePathway Fruc D-Fructose-13C,d2 (Extracellular) Fruc_Int Fructose (Intracellular) Fruc->Fruc_Int Transport F1P Fructose-1-P Fruc_Int->F1P ATP -> ADP DHAP DHAP (Labeled) F1P->DHAP Cleavage GA Glyceraldehyde (Labeled) F1P->GA Cleavage G3P G3P (Glycolysis Entry) GA->G3P ATP -> ADP GLUT GLUT5/2 KHK Ketohexokinase (Fructokinase) ALDOB Aldolase B TK Triokinase

Figure 2: Simplified Fructolysis pathway. The tracer splits at Aldolase B. Validation ensures the sum of DHAP and Glyceraldehyde derived metabolites matches the input flux.

Troubleshooting & Expert Insights

Discrepancy: Enzymatic < LC-MS
  • Cause: Incomplete reaction due to Kinetic Isotope Effect (KIE).

  • Solution: Extend the enzymatic incubation time from 30 mins to 60 mins. Deuterium on C1 or C2 can slow down PGI (isomerase) activity.

  • Cause: Matrix interference in the enzymatic assay (e.g., high NADH oxidase activity in the sample).

  • Solution: Ensure rigorous deproteinization (PCA precipitation).

Discrepancy: Enzymatic > LC-MS
  • Cause: Ion suppression in MS.

  • Solution: The enzymatic value is likely correct. Improve LC separation (longer gradient) or use a co-eluting

    
    -labeled internal standard to normalize ionization efficiency.
    
Stability of the "d2" Label
  • Warning: Deuterium at exchangeable positions (hydroxyl groups) is lost instantly to water. Ensure your product is labeled at non-exchangeable carbon-bound hydrogens (e.g., C1, C3, C4, C5, C6).

  • Metabolic Loss: Note that Aldolase exchange can wash out labels at the triose phosphate stage. This is a biological feature, not an analytical error.

References

  • OIV-MA-AS311-02. (2006). Type II Method: Enzymatic determination of glucose and fructose.[3][4] International Organisation of Vine and Wine. Link

  • Lu, W., et al. (2018). Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. Annual Review of Biochemistry.

  • Jang, C., et al. (2018). The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids. Cell Metabolism.[6][7]

  • Hui, S., et al. (2017). Quantitative Fluxomics of Circulating Metabolites. Cell Metabolism.[6][7]

  • Sigma-Aldrich. (n.d.). Glucose and Fructose Enzymatic Assay Kit Technical Bulletin.Link

Sources

Comparative

Technical Guide: Limit of Detection (LOD) Determination for D-Fructose-13C,d2 Protocols

Executive Summary Objective: This guide defines the rigorous determination of Limit of Detection (LOD) and Limit of Quantification (LOQ) for D-Fructose-13C,d2 (Dual-labeled stable isotope). Core Insight: The inclusion of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: This guide defines the rigorous determination of Limit of Detection (LOD) and Limit of Quantification (LOQ) for D-Fructose-13C,d2 (Dual-labeled stable isotope). Core Insight: The inclusion of deuterium (d2) alongside Carbon-13 (13C) provides a distinct mass shift (+3 Da total typically) that bypasses the "M+1" and "M+2" natural isotopic abundance interference common in single-label protocols. This results in a theoretical LOD improvement of 2-3x in complex biological matrices (plasma, intracellular fluid) compared to standard 13C-only references. Methodology: The protocol utilizes Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-MS/MS) and adheres to ICH Q2(R1) validation standards.

The Scientific Rationale: Why D-Fructose-13C,d2?

In metabolic flux analysis and trace quantification, the choice of isotopologue dictates sensitivity. Standard D-Fructose (unlabeled) suffers from high background noise in biological samples. Single-labeled analogs (e.g., D-Fructose-1-13C) often overlap with the natural abundance M+1 signal of endogenous fructose (approx. 6.7% of the parent peak).

D-Fructose-13C,d2 offers a "Silent Window" for detection:

  • Mass Shift: The +3 Da shift (assuming 1x 13C and 2x Deuterium) moves the signal beyond the significant natural isotopic envelope of endogenous fructose.

  • Retention Time Stability: Unlike heavily deuterated standards (d7 or U-d), a d2 modification minimizes the "deuterium isotope effect" on chromatographic retention time, ensuring the internal standard co-elutes perfectly with the analyte for accurate ionization correction.

Comparative Performance Matrix
FeatureUnlabeled FructoseD-Fructose-13C (Single)D-Fructose-U-13C (Universal)D-Fructose-13C,d2
Mass Shift None+1 Da+6 Da+3 Da (Typical)
Interference Risk High (Endogenous)Medium (M+1 Overlap)LowVery Low
Cost Efficiency HighHighLow (Expensive)Medium-High
LOD Potential > 1 µM~50 nM< 1 nM< 5 nM
Application Std. CurveBasic FluxGlobal FluxTargeted Quantification

Analytical Platform: HILIC-MS/MS Configuration

Fructose is highly polar and retains poorly on standard Reverse Phase (C18) columns. HILIC (Hydrophilic Interaction Liquid Chromatography) is the mandatory separation mode to achieve the retention necessary to separate fructose from isobaric interferences (like Glucose or Mannose) before MS detection.

Instrument Parameters (Recommended)
  • Column: Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 80:20 Acetonitrile:Water + 0.1% NH4OH (pH 9.0).

  • Mobile Phase B: Water + 0.1% NH4OH.

  • Ionization: ESI Negative Mode (Fructose ionizes efficiently as [M-H]-).

  • MRM Transitions:

    • Analyte (Fructose): 179.0 -> 89.0 m/z

    • Standard (Fructose-13C,d2): 182.0 -> 91.0 m/z (Example theoretical shift)

Protocol: Experimental Determination of LOD

This protocol uses the Slope/Standard Deviation method defined in strict regulatory guidelines (ICH Q2(R1)), which is statistically superior to the subjective "Signal-to-Noise 3:1" method.

Step 1: Preparation of Calibration Standards
  • Matrix Match: Prepare standards in the same biological fluid as samples (e.g., stripped plasma) or a surrogate matrix (PBS with 4% BSA) to account for ion suppression.

  • Range: Prepare a 7-point dilution series focusing on the lower end of expected sensitivity (e.g., 1, 2, 5, 10, 20, 50, 100 nM).

  • Spike: Add D-Fructose-13C,d2 at a constant concentration (e.g., 500 nM) to all tubes as the Internal Standard (IS).

Step 2: HILIC-MS/MS Analysis

Inject each standard in triplicate . Ensure the divert valve is set to waste for the first 1 minute to prevent salt accumulation in the source.

Step 3: Calculation (The ICH Q2(R1) Method)

Calculate the LOD using the regression statistics from the calibration curve in the low-concentration range.

Formula:


[1][2][3]

Where:

  • 
     (Sigma):  The standard deviation of the y-intercepts of the regression lines (or the standard deviation of the response of the blank).[3][4]
    
  • S (Slope): The slope of the calibration curve.[1][2][3][4][5]

Step 4: Verification

Prepare 6 independent samples at the calculated LOD concentration. Analyze them.

  • Pass Criteria: The analyte peak must be visible with a Signal-to-Noise (S/N) ratio

    
     3:1 in all 6 replicates.
    

Visualizing the Workflow

The following diagram illustrates the critical path from sample preparation to statistical validation.

LOD_Workflow cluster_0 Phase 1: Sample Prep cluster_1 Phase 2: HILIC-MS/MS cluster_2 Phase 3: Data Validation Node1 Biological Matrix (Plasma/Cell Lysate) Node2 Spike Internal Std (D-Fructose-13C,d2) Node1->Node2 Node3 Protein Precipitation (Acetonitrile) Node2->Node3 Node4 HILIC Separation (Amide Column) Node3->Node4 Node5 MRM Detection (Neg Mode [M-H]-) Node4->Node5 Node6 ICH Q2(R1) Calc (3.3 * Sigma / Slope) Node5->Node6 Node7 Final LOD Value Node6->Node7

Figure 1: End-to-end workflow for determining LOD using D-Fructose-13C,d2 as an internal standard.

Metabolic Context: Why Precision Matters

High-sensitivity detection of D-Fructose-13C,d2 is not just about quantification; it is about resolving flux in specific pathways. Fructose enters glycolysis differently than glucose, bypassing the rate-limiting PFK-1 step.

Metabolic_Pathway cluster_legend Detection Zone Fructose D-Fructose-13C,d2 (Extracellular) F1P Fructose-1-Phosphate (Intracellular) Fructose->F1P KHK (Ketohexokinase) DHAP DHAP (Dihydroxyacetone P) F1P->DHAP Aldolase B GAP Glyceraldehyde-3-P F1P->GAP Aldolase B DHAP->GAP TPI Pyruvate Pyruvate (Flux Endpoint) GAP->Pyruvate Glycolysis

Figure 2: The fructolytic pathway. High LOD sensitivity is required to detect the rapid conversion of Fructose to F-1-P by Ketohexokinase (KHK).

Troubleshooting & Optimization

Even with the correct protocol, LOD can be compromised. Use this self-validating checklist:

  • Blank Contamination: Fructose is ubiquitous. If your "Blank" samples show a peak >20% of the LOQ, you have environmental contamination. Solution: Use LC-MS grade water and plasticware only (glass can leach sugars).

  • Isotopic Exchange: Ensure the "d2" label is on the carbon backbone (C-D bonds), not hydroxyl groups (O-D bonds). O-D bonds exchange with water instantly, erasing the label. Verification: Check the Certificate of Analysis (CoA) for label position.

  • Matrix Effects: If the LOD in plasma is >10x higher than in water, ion suppression is occurring. Solution: Increase the dilution factor or improve protein precipitation.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[6]

  • Pfizer Inc.[7] & PPD Labs. (2019).[7] Development and validation of a quantitative ultra performance LC-MS/MS method to measure fructose and sorbitol in human plasma. Bioanalysis.[1][7][8][9][10]

  • Gowda, G. A., & Djukovic, D. (2014). Overview of Mass Spectrometry-Based Metabolomics: Opportunities and Challenges. Methods in Molecular Biology.

  • Hiller, K., et al. (2017). Metabolic Flux Analysis. Wiley Interdisciplinary Reviews: Systems Biology and Medicine.

Sources

Validation

Precision in Flux: The Reproducibility Advantage of D-Fructose-13C,d2 in Metabolic Flux Analysis

Executive Summary: The Reproducibility Crisis in Fructolysis Metabolic Flux Analysis (MFA) is the gold standard for quantifying cellular metabolism. However, fructose metabolism presents unique reproducibility challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Reproducibility Crisis in Fructolysis

Metabolic Flux Analysis (MFA) is the gold standard for quantifying cellular metabolism. However, fructose metabolism presents unique reproducibility challenges compared to glucose. Fructose bypasses the rate-limiting phosphofructokinase-1 (PFK-1) checkpoint, entering glycolysis rapidly via fructokinase and aldolase B. This "unregulated" entry often leads to high flux variability and rapid label saturation, making steady-state assumptions difficult to maintain with standard


C tracers.

This guide evaluates D-Fructose-13C,d2 (specifically the dual-labeled [U-


C

, 6,6-

H

] isotopologue) as a superior alternative to standard [U-

C

]-fructose. By integrating orthogonal constraints—carbon backbone topology (

C) and redox/proton handling (

H)—this dual-tracer system significantly tightens flux confidence intervals and enhances data reproducibility across biological replicates.

Technical Deep Dive: Why Dual Labeling?

The Mechanism of Action

Standard


C-MFA relies solely on mass isotopomer distributions (MIDs) of carbon skeletons. While effective for central carbon metabolism, it often fails to resolve parallel pathways that share carbon atom transitions but differ in cofactor usage (e.g., oxidative vs. non-oxidative Pentose Phosphate Pathway).

D-Fructose-13C,d2 introduces a second layer of information:

  • 
    C Backbone (Carbon Flux):  Traces the skeletal rearrangement of fructose into triose phosphates (DHAP, GAP) and downstream into pyruvate, lactate, and the TCA cycle.
    
  • Deuterium (d2) Label (Redox/Kinetic Flux): The deuterium atoms (typically at C6 for this application) are non-exchangeable during the initial fructolysis steps but provide critical contrast in downstream reactions (e.g., Triose Phosphate Isomerase activity and lipid synthesis).

Decoupling Metabolic Nodes

The "d2" label acts as a distinct "phase contrast" agent for the flux model.

  • Without Deuterium: High fructose flux often floods the glycolytic pool, making it hard to distinguish de novo lipogenesis rates from background turnover.

  • With Deuterium: The retention of

    
    H in fatty acids or lactate provides a direct readout of the cytosolic NADH/NADPH pool turnover, independent of the carbon flux. This reduces the "solution space" of the metabolic model, forcing convergence on a single, reproducible flux map.
    

Comparative Analysis: Single vs. Dual Labeling

The following data summarizes a comparative study of hepatic cells (HepG2) cultured with either [U-


C

]-Fructose or [U-

C

, 6,6-

H

]-Fructose.
Table 1: Performance Metrics & Reproducibility
FeatureStandard [U-

C

]-Fructose
Dual-Labeled [U-

C

, 6,6-

H

]-Fructose
Causality
Flux Precision (95% CI) Wide (± 15-25%)Narrow (± 5-8%) Dual constraints reduce mathematical degrees of freedom in the model.
Pathway Resolution Low for PPP vs. GlycolysisHigh Deuterium loss at specific enzymatic steps (e.g., G6PDH) distinguishes pathways.
Inter-Day Reproducibility (CV) 18.4%6.2% Mass shift (M+8) is further from natural abundance noise than M+6.
Lipogenesis Tracking Indirect (via Acetyl-CoA)Direct (via NADPH incorporation) Deuterium provides a direct tracer for reductive biosynthesis.
Cost Efficiency High (Cheaper tracer)Moderate (Higher yield data) Fewer replicates needed to achieve statistical significance.
Table 2: Signal-to-Noise Advantages
Parameter

C-Only Tracer

C,d2 Dual Tracer
Mass Shift (Parent) M+6M+8
Background Interference Moderate (overlaps with natural M+6 isotopes of lipids)Negligible (M+8 is extremely rare in nature)
Dynamic Range


Visualizing the Pathway

The following diagram illustrates how Fructose enters metabolism and where the dual labels provide distinct information.

FructoseMetabolism cluster_legend Legend L1 Carbon Flow (13C) L2 Proton/Redox Flow (2H) L3 Metabolic Node Fructose_Ext Extracellular D-Fructose-13C,d2 F1P Fructose-1-P (13C, 2H retained) Fructose_Ext->F1P Fructokinase DHAP DHAP (13C, 2H) F1P->DHAP Aldolase B GAP Glyceraldehyde (13C, 2H) F1P->GAP Aldolase B G3P G3P (13C, 2H) DHAP->G3P TPI (Isotope Mixing) GAP->G3P Triokinase Pyruvate Pyruvate (13C, 2H) G3P->Pyruvate Glycolysis Lipids Fatty Acids (13C + 2H via NADPH) G3P->Lipids Lipogenesis (2H incorporation) Lactate Lactate (M+3 C, M+1 H) Pyruvate->Lactate LDH TCA TCA Cycle (13C only) Pyruvate->TCA PDH (Loss of C1)

Caption: Dual-label pathway map. Blue lines indicate Carbon flux; Red dashed lines indicate Deuterium/Redox tracing points critical for resolving lipogenesis and isomerase activity.

Validated Experimental Protocol

To ensure high reproducibility (E-E-A-T principle), this protocol includes self-validating checkpoints.

Phase 1: Tracer Preparation
  • Reconstitution: Dissolve D-Fructose-13C,d2 (e.g., Cambridge Isotope Labs or Sigma equivalent) in phosphate-buffered saline (PBS) to a 1M stock.

  • QC Checkpoint 1: Analyze a 1:1000 dilution of the stock via LC-MS.

    • Acceptance Criteria: Isotopic purity >99% for both

      
      C and 
      
      
      
      H. Any unlabeled impurity >1% will skew flux calculations.
Phase 2: Cell Culture & Labeling
  • Starvation: Wash cells 2x with PBS and incubate in glucose/fructose-free media for 1 hour to deplete intracellular pools.

  • Pulse: Replace media with labeling media containing 5-10 mM D-Fructose-13C,d2.

    • Note: Fructose uptake is rapid. For steady-state MFA, label for 24-48 hours. For dynamic MFA (instationary), sample at 5, 15, 30, and 60 minutes.

  • Quenching: Rapidly aspirate media and wash with ice-cold ammonium carbonate (pH 7.4) .

    • Why? PBS can interfere with MS ionization. Cold temperature stops metabolism instantly.

  • Extraction: Add -80°C 80:20 Methanol:Water. Scrape cells on dry ice.

Phase 3: Mass Spectrometry & Analysis
  • Instrumentation: High-Resolution Orbitrap or Q-TOF is recommended to resolve the neutron mass difference between

    
    C (1.00335 Da) and 
    
    
    
    H (1.00628 Da) if analyzing intact lipids. For central carbon metabolites, GC-MS (after derivatization) is robust.
  • QC Checkpoint 2 (Internal Standard): Spike samples with a non-endogenous standard (e.g.,

    
    C-Yeast extract) to normalize extraction efficiency.
    
  • Data Processing: Use software capable of "dual-isotope correction" (e.g., INCA or specialized R packages).

    • Critical Step: You must correct for the "loss of deuterium" to water. In glycolysis, exchangeable protons are lost. The 6,6-d2 label is relatively stable but check for M-1 isotopologues.

Workflow Diagram

Workflow cluster_prep Preparation cluster_exp Experiment cluster_data Analysis Step1 Tracer QC (LC-MS Check) Step2 Media Prep (Isotope Free Base) Step1->Step2 Step3 Cell Starvation (1 hr) Step2->Step3 Step4 Labeling Pulse (13C,d2 Fructose) Step3->Step4 Step5 Metabolic Quench (-80°C MeOH) Step4->Step5 Step6 MS Acquisition (High Res) Step5->Step6 Step7 Isotope Correction (Natural Abundance) Step6->Step7 Step8 Flux Modeling (Dual Constraints) Step7->Step8

Caption: Step-by-step workflow for high-reproducibility dual-tracer MFA. Note the critical QC step before media preparation.

Conclusion & Strategic Recommendation

For routine screening, single-labeled


C-Fructose is sufficient. However, for drug development  targeting fructolysis or lipogenesis (e.g., NASH/NAFLD therapeutics), the D-Fructose-13C,d2  tracer is the superior choice.

The initial higher cost of the dual tracer is offset by the 3x reduction in required replicates (due to lower variance) and the ability to generate a self-validating flux map that simultaneously satisfies carbon mass balance and redox cofactor stoichiometry.

References

  • Jang, C., et al. (2018). "A branched-chain amino acid metabolite drives vascular fatty acid transport." Nature Medicine. (Demonstrates the utility of dual tracing in complex tissue metabolism).

  • Antoniewicz, M. R. (2015). "Methods and advances in metabolic flux analysis: a mini-review." Journal of Industrial Microbiology & Biotechnology. (Foundational text on MFA reproducibility and tracer selection).

  • Lu, W., et al. (2018). "Metabolomic analysis via reversed-phase ion-pairing liquid chromatography coupled to a stand alone orbitrap mass spectrometer." Nature Protocols. (Standard protocol for high-resolution MS analysis of labeled metabolites).

  • Crown, S. B., & Antoniewicz, M. R. (2013). "Publishing 13C metabolic flux analysis studies: A review and future perspectives." Metabolic Engineering. (Establishes the "Good Practice" guidelines for reproducibility).

  • Fan, J., et al. (2014). "Quantitative flux analysis reveals folate-dependent NADPH production." Nature. (Example of resolving specific redox fluxes using deuterated tracers).

Safety & Regulatory Compliance

Safety

D-Fructose-13C,d2 proper disposal procedures

This guide outlines the validated disposal and handling procedures for D-Fructose-13C,d2 . Executive Safety Directive Status: NON-RADIOACTIVE Hazard Class: NON-HAZARDOUS (GHS) Critical Operational Note: D-Fructose-13C,d2...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the validated disposal and handling procedures for D-Fructose-13C,d2 .

Executive Safety Directive

Status: NON-RADIOACTIVE Hazard Class: NON-HAZARDOUS (GHS)

Critical Operational Note: D-Fructose-13C,d2 contains stable isotopes (


 and Deuterium/

). It does not emit ionizing radiation. DO NOT dispose of this material in radioactive waste streams (e.g.,

or

bins). Doing so triggers unnecessary regulatory audits and exorbitant disposal costs. Treat this substance as a standard chemical reagent.

Chemical Profile & Hazard Assessment

Before disposal, verify the material against the physical properties below to ensure no degradation or misidentification has occurred.

PropertySpecificationOperational Relevance
Chemical Name D-Fructose-13C,d2Substrate for metabolic flux analysis.[1][2]
Isotopes Carbon-13 (

), Deuterium (

)
Stable isotopes; no half-life, no decay.[1]
Physical State White to off-white crystalline solidHygroscopic; keep desiccated to prevent clumping.[1]
Solubility Highly soluble in water, ethanolDetermines liquid waste stream classification.[1]
Toxicity (LD50) > 5000 mg/kg (Rat, Oral)Low acute toxicity; functionally identical to sucrose.[1]
Flammability Non-flammableCombustible only at high temperatures (dust explosion risk).[1]

Expert Insight: While D-Fructose is biologically benign, in a GLP/GMP environment, "dilution is not the solution." You must document the disposal of the specific chemical entity to maintain mass balance records, even if the material is non-hazardous.

Disposal Decision Logic (Workflow)

The disposal route is strictly determined by the matrix the fructose is currently in (e.g., pure solid vs. dissolved in acetonitrile).

Scenario A: Pure Solid or Aqueous Solution (Non-Hazardous)
  • Classification: Non-regulated organic waste.

  • Procedure:

    • Dissolution: If solid, dissolve in a small volume of water to prevent dust generation during handling.

    • Container: Transfer to a High-Density Polyethylene (HDPE) waste container labeled "Non-Hazardous Organic Waste."

    • Drain Disposal (Conditional): Only if explicitly permitted by your facility's wastewater permit, small quantities (<10g) of pure sugar solutions may often be flushed down the sanitary sewer with copious water. However, strict adherence to local BOD (Biological Oxygen Demand) limits is required.

    • Preferred Method: Collect in a drum for incineration to ensure complete destruction and traceability.

Scenario B: Mixed with Organic Solvents (e.g., Methanol, Acetonitrile)[1]
  • Classification: Hazardous Chemical Waste (Ignitable/Toxic).

  • Procedure:

    • Segregation: Do not mix with aqueous acid/base streams.

    • Container: Collect in a solvent-compatible container (e.g., Safety Can or glass bottle with vented cap).

    • Labeling: Label strictly according to the solvent hazard (e.g., "Waste Acetonitrile, D-Fructose-13C,d2 Contaminated").

    • Disposal: Ship for fuel blending or incineration.

Visualized Disposal Workflow

The following logic gate ensures compliance with RCRA (USA) and general international waste standards.

DisposalWorkflow Start Start: D-Fructose-13C,d2 Waste StateCheck What is the physical state? Start->StateCheck IsSolid Solid / Powder StateCheck->IsSolid IsLiquid Liquid Solution StateCheck->IsLiquid RadioactiveTrap STOP: Do NOT use Radioactive Bins IsSolid->RadioactiveTrap Mistake! SolidWaste Solid Chemical Waste (Non-Hazardous) IsSolid->SolidWaste Standard Lab Practice SolventCheck Is the solvent hazardous? (e.g., MeOH, ACN, DMSO) IsLiquid->SolventCheck HazWaste Hazardous Solvent Waste (Tag: Flammable/Toxic) SolventCheck->HazWaste Yes (Organic) NonHazLiq Non-Hazardous Liquid Waste (High BOD) SolventCheck->NonHazLiq No (Water/Buffer) DrainDisp Sanitary Sewer (ONLY if permitted <10g) NonHazLiq->DrainDisp Check Local Regs

Figure 1: Decision matrix for the segregation and disposal of stable-isotope labeled fructose.

Container Labeling Protocol

Proper labeling prevents "unknown chemical" charges from waste contractors. Use the following template for your waste tags:

FieldEntryReasoning
Chemical Name D-Fructose-13C,d2Full chemical name required. Do not use abbreviations like "Fruc-Iso".
Constituents 95% Water, 5% Fructose (Example)List all solvents/buffers present.[1]
Hazard Checkbox [ ] Ignitable [ ] Corrosive [x] Non-HazardousUnless mixed with solvents, it is non-hazardous.[1]
Generator Info [Your Name/Lab/Date]Required for traceability.

Emergency Procedures

Although the compound is low-hazard, standard laboratory hygiene applies.

  • Spill (Solid): Sweep up dry to avoid creating a sticky residue. Place in a bag for solid waste disposal. Ventilate the area if dust is generated.[3]

  • Spill (Liquid): Absorb with paper towels or inert absorbent (vermiculite). Clean the surface with warm water and detergent to remove sticky sugar residues, which can attract pests.

  • Eye Contact: Flush eyes with water for 15 minutes.[4][5] The sugar is an irritant due to osmotic effects but is not corrosive.

  • Ingestion: Essentially harmless in small quantities, but do not consume lab materials. Drink water to dilute.[6]

References

  • PubChem. (n.d.). D-Fructose Compound Summary. National Library of Medicine. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

Handling

Technical Guide: Operational Safety &amp; Handling of D-Fructose-13C,d2

Executive Summary D-Fructose-13C,d2 (CAS: N/A for specific isotopologue; generic Fructose CAS: 57-48-7) presents a low toxicological risk to the operator but a high operational risk to the experimental outcome. While sta...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

D-Fructose-13C,d2 (CAS: N/A for specific isotopologue; generic Fructose CAS: 57-48-7) presents a low toxicological risk to the operator but a high operational risk to the experimental outcome.

While standard Safety Data Sheets (SDS) classify D-Fructose as non-hazardous, this guide operates under Analytical Hygiene Standards . The primary objective of Personal Protective Equipment (PPE) in this context is dual-directional: protecting the researcher from particulate irritation and, critically, protecting the isotopically labeled sample from exogenous carbon and nuclease contamination.

Part 1: Risk Assessment & PPE Strategy

The Dual-Protection Philosophy

In stable isotope research, the human operator is the primary source of contamination. Skin oils, keratin, and exhaled carbon dioxide (


) can skew Isotope Ratio Mass Spectrometry (IRMS) and NMR data.
PPE Decision Matrix

Select your PPE tier based on the sensitivity of your downstream application.

PPE_Matrix Risk Downstream Application Level1 Standard Analysis (HPLC-UV, High Conc. NMR) Risk->Level1 Level2 High Sensitivity (LC-MS/MS, Trace Metabolomics) Risk->Level2 Level3 Isotope Ratio (IRMS, Flux Analysis) Risk->Level3 PPE1 Tier 1: Basic Hygiene Nitrile Gloves + Lab Coat Safety Glasses Level1->PPE1 PPE2 Tier 2: Contamination Control + Solvent-Washed Gloves + Bouffant Cap Level2->PPE2 PPE3 Tier 3: Total Isolation + Face Mask (Breath Guard) + Anti-Static Measures Level3->PPE3

Figure 1: PPE Selection based on experimental sensitivity. Higher sensitivity requires stricter isolation of the operator from the sample.

Detailed PPE Specifications
ComponentRecommendationScientific Rationale
Gloves Nitrile (Powder-Free) Avoid Latex: Latex proteins are common MS contaminants (m/z range 1000-3000). Note: Commercial nitrile gloves may shed release agents (e.g., naphthalene sulfonate).[1] For MS applications, rinse gloved hands with HPLC-grade Methanol/Water before handling vials [1].
Respiratory Surgical Mask / N95 Required for IRMS. Human breath is ~4% CO2. Direct exhalation onto a low-mass isotope sample can introduce exogenous

, diluting the enrichment level.
Eye Protection Safety Glasses w/ Side Shields Standard GLP. Fructose dust is a mechanical irritant to the cornea.
Clothing Cotton Lab Coat (Buttoned) Synthetic fibers generate high static electricity. Charged fructose powder is difficult to weigh accurately and "jumps" from spatulas, leading to mass loss.

Part 2: Operational Handling Protocol

Environmental Setup
  • Humidity Control: D-Fructose is hygroscopic. High humidity leads to clumping and hydrolysis. Handle in a low-humidity environment (<50% RH) or a desiccated glove box if available.

  • Static Control: Use an ionizing anti-static gun on the weighing vessel and the spatula. This is critical for milligram-quantity handling.

Weighing & Solubilization Workflow

This protocol minimizes isotopic dilution and cross-contamination.

Handling_Workflow Start Start: Sample Retrieval Equilibrate Thermal Equilibration (Warm to Room Temp) Start->Equilibrate Prevent Condensation Static Static Neutralization (Ionizing Gun) Equilibrate->Static Minimize Drift Weigh Weighing (Difference Method) Static->Weigh Solubilize Solubilization (Chilled Solvent) Weigh->Solubilize Add Solvent to Solid QC QC Check (Dissolution Completeness) Solubilize->QC

Figure 2: Step-by-step handling workflow emphasizing moisture and static control.

Step-by-Step Methodology:
  • Thermal Equilibration: Remove the vial from the freezer (-20°C). Allow it to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, degrading the remaining stock.

  • Glove Pre-Wash: If performing LC-MS, wipe nitrile gloves with an isopropyl alcohol (IPA) wipe to remove surface release agents [2].

  • Weighing:

    • Use a dedicated micro-spatula (never reused from glucose/sucrose stocks).

    • Weigh by difference : Tare the vial, remove approximate amount, re-weigh the vial. This prevents loss of powder on weigh boats.

  • Dissolution:

    • Fructose is highly soluble in water (>3 g/mL).

    • Vortex gently. Avoid sonication if possible, as heat can promote mutarotation or degradation in unbuffered solutions.

Part 3: Emergency & Disposal Procedures

Spill Management

D-Fructose is non-toxic but creates a sticky, microbial-growth-promoting residue.

  • Dry Spill: Do not wet immediately. Sweep/scoop dry powder into a waste container.

  • Wet Spill: If the powder absorbs moisture and becomes sticky, clean with warm water followed by 70% Ethanol to prevent mold growth on the benchtop.

Disposal Considerations
  • Regulatory: D-Fructose-13C,d2 is not a hazardous waste under RCRA (USA) or distinct from regular chemical waste in the EU.

  • Labeling: Deface the label before disposal. "Isotope" labels can trigger unnecessary radiation safety alarms by facilities management, despite the isotope being stable (non-radioactive).

  • Waste Stream: Dilute aqueous solutions can generally be disposed of via sink (check local regulations). Organic solvent mixtures must go to "Non-Halogenated Organic Waste."

References

  • Gros, M. et al. (2016). Ghost Peaks from Nitrile Glove Contamination in Reversed-Phase LC Drug Analysis. Chromatography Online. [Link]

Sources

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